5-Hydroxy Flunixin-d3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of 5-Hydroxy Flunixin-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 5-Hydroxy Flunixin-d3, a deuterated metabolite of the non-steroidal anti-inflammatory drug (NSAID) Flunixin. This document details a proposed synthetic pathway, experimental protocols, and analytical characterization methods, including Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Infrared (IR) spectroscopy. All quantitative data is summarized for clarity, and key processes are visualized using workflow diagrams.

Introduction

5-Hydroxy Flunixin is the primary metabolite of Flunixin, a potent cyclooxygenase (COX) inhibitor used in veterinary medicine. The deuterated analog, 5-Hydroxy Flunixin-d3, serves as an invaluable internal standard for pharmacokinetic and metabolic studies, enabling precise quantification in complex biological matrices. This guide outlines a feasible multi-step synthesis and the subsequent analytical characterization of this important molecule.

Proposed Synthesis of 5-Hydroxy Flunixin-d3

The synthesis of 5-Hydroxy Flunixin-d3 can be envisioned through a convergent approach, involving the preparation of two key intermediates: 2-chloro-5-hydroxynicotinic acid (3) and 2-(methyl-d3)-3-(trifluoromethyl)aniline (6) , followed by an Ullmann condensation reaction.

Synthesis of 2-chloro-5-hydroxynicotinic acid (3)

The preparation of the nicotinic acid intermediate commences with the nitration of 2-hydroxynicotinic acid (1), followed by chlorination.

Experimental Protocol:

• Step 1: Synthesis of 2-hydroxy-5-nitronicotinic acid (2)

  • In a stirred solution of 2-hydroxynicotinic acid (1) in concentrated sulfuric acid, fuming nitric acid is added dropwise at a controlled temperature of 35-40°C.

  • The reaction mixture is then heated to 50°C for 4 hours.

  • Upon completion, the mixture is cooled and poured over ice.

  • The resulting precipitate is collected by filtration, washed with cold water, and dried to yield 2-hydroxy-5-nitronicotinic acid (2).

• Step 2: Synthesis of 2-chloro-5-nitronicotinic acid

  • A mixture of 2-hydroxy-5-nitronicotinic acid (2) and phosphorus oxychloride is heated at reflux for 3 hours.

  • Excess phosphorus oxychloride is removed under reduced pressure.

  • The residue is carefully quenched with ice water and extracted with ethyl acetate.

  • The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the crude product.

• Step 3: Synthesis of 5-amino-2-chloronicotinic acid

  • The nitro compound from the previous step is reduced using a standard procedure, such as hydrogenation over a palladium catalyst or reaction with a reducing agent like tin(II) chloride in hydrochloric acid.

• Step 4: Synthesis of 2-chloro-5-hydroxynicotinic acid (3)

  • The amino group of 5-amino-2-chloronicotinic acid is converted to a hydroxyl group via a diazotization reaction followed by hydrolysis. The amine is treated with sodium nitrite (B80452) in an acidic aqueous solution, and the resulting diazonium salt is gently warmed to induce hydrolysis.

Synthesis of 2-(methyl-d3)-3-(trifluoromethyl)aniline (6)

The synthesis of the deuterated aniline (B41778) intermediate can be achieved from 2-nitro-6-(trifluoromethyl)toluene (4).

Experimental Protocol:

• Step 1: Synthesis of 2-nitro-6-(trifluoromethyl)toluene-d3 (5)

  • A plausible method for deuteration at the methyl group involves a base-catalyzed hydrogen-deuterium exchange. 2-nitro-6-(trifluoromethyl)toluene (4) can be treated with a strong base (e.g., sodium methoxide) in a deuterated solvent like methanol-d4 (B120146) or with D₂O. The reaction may require elevated temperatures to facilitate the exchange.

• Step 2: Synthesis of 2-(methyl-d3)-3-(trifluoromethyl)aniline (6)

  • The deuterated nitro compound (5) is reduced to the corresponding aniline. A common method is catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere. The reaction is typically carried out in a solvent such as ethanol (B145695) or ethyl acetate.

Final Synthesis: Ullmann Condensation

The final step involves the coupling of the two synthesized intermediates via an Ullmann condensation.

Experimental Protocol:

• A mixture of 2-chloro-5-hydroxynicotinic acid (3), 2-(methyl-d3)-3-(trifluoromethyl)aniline (6), a copper catalyst (e.g., copper(I) iodide), a base (e.g., potassium carbonate), and a high-boiling polar solvent (e.g., N,N-dimethylformamide or dimethyl sulfoxide) is heated at an elevated temperature (typically 120-180°C) for several hours.

• After cooling, the reaction mixture is diluted with water and acidified to precipitate the product.

• The crude 5-Hydroxy Flunixin-d3 is collected by filtration and purified by recrystallization or column chromatography.

Synthesis Pathway Diagram

Caption: Proposed synthesis pathway for 5-Hydroxy Flunixin-d3.

Characterization of 5-Hydroxy Flunixin-d3

The structural integrity and purity of the synthesized 5-Hydroxy Flunixin-d3 are confirmed through a combination of chromatographic and spectroscopic techniques.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the primary method for the quantification of 5-Hydroxy Flunixin-d3 in various matrices.

Experimental Protocol:

• Chromatographic Separation:

  • A reverse-phase C18 column (e.g., 150 mm x 2.1 mm, 3.5 µm particle size) is used for separation.

  • The mobile phase consists of a gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).[1]

  • A typical gradient starts at a low percentage of B, which is gradually increased to elute the analyte.

• Mass Spectrometric Detection:

  • Electrospray ionization (ESI) in positive or negative mode is employed.

  • Multiple Reaction Monitoring (MRM) is used for quantification, monitoring the transition from a precursor ion to a product ion.

Table 1: LC-MS/MS Parameters for 5-Hydroxy Flunixin Analysis

Parameter	Value
LC System
Column	C18 Reverse-Phase
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 20 µL
MS System
Ionization Mode	Electrospray Ionization (ESI), Positive/Negative
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	~316.1 (for d3 analog)
Product Ion (m/z)	Specific fragments to be determined

Table 2: Validation Data for LC-MS/MS Method (based on literature for non-deuterated analog) [1]

Parameter	Result
Linearity (r²)	>0.99
Accuracy (Recovery %)	84.6% - 115%
Precision (CV %)	0.7% - 9.3%
Limit of Detection (LOD)	2 - 10 µg/kg
Limit of Quantification (LOQ)	6 - 33 µg/kg

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural elucidation and confirmation of deuterium (B1214612) incorporation.

Expected ¹H NMR Spectral Data (in DMSO-d₆):

• Aromatic Protons: Multiple signals in the range of 6.5-8.5 ppm.

• -NH Proton: A broad singlet typically downfield (>9.0 ppm).

• -OH Proton: A broad singlet, chemical shift can vary.

• -COOH Proton: A very broad singlet, typically downfield (>12.0 ppm).

• -CH₃ Protons: The signal for the methyl group (around 2.2-2.5 ppm) will be absent or significantly reduced in intensity, confirming deuteration.

Expected ¹³C NMR Spectral Data (in DMSO-d₆):

• Aromatic Carbons: Signals in the range of 110-160 ppm.

• Carbonyl Carbon (-COOH): Signal around 165-175 ppm.

• Methyl Carbon (-CD₃): The signal for the methyl carbon will appear as a multiplet due to C-D coupling and will be shifted slightly upfield compared to the non-deuterated analog.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in the molecule.

Expected IR Spectral Data (KBr pellet):

• O-H Stretch: A broad band in the region of 3200-3600 cm⁻¹ (from -OH and -COOH).

• N-H Stretch: A sharp to broad band around 3300-3400 cm⁻¹.

• C-H Stretch (Aromatic): Signals just above 3000 cm⁻¹.

• C=O Stretch (-COOH): A strong, sharp peak around 1680-1720 cm⁻¹.

• C=C Stretch (Aromatic): Peaks in the 1450-1600 cm⁻¹ region.

• C-F Stretch: Strong absorptions in the 1000-1350 cm⁻¹ region.

• C-D Stretch: The C-D stretching vibrations will appear in the fingerprint region, typically around 2100-2250 cm⁻¹, which is a clear indicator of deuteration.

Characterization Workflow

The following diagram illustrates the logical flow of the characterization process for the synthesized 5-Hydroxy Flunixin-d3.

Characterization Workflow Diagram

Caption: Workflow for the characterization of 5-Hydroxy Flunixin-d3.

Conclusion

This technical guide provides a detailed framework for the synthesis and characterization of 5-Hydroxy Flunixin-d3. The proposed synthetic route is based on established organic chemistry principles, and the characterization methods described are standard for the structural confirmation and purity assessment of such molecules. The successful synthesis and thorough characterization of 5-Hydroxy Flunixin-d3 are crucial for its application as a reliable internal standard in drug metabolism and pharmacokinetic research.

References

• 1. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]

Isotopic Labeling of Flunixin for Metabolic Studies: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic labeling of flunixin (B1672893), a non-steroidal anti-inflammatory drug (NSAID), for use in metabolic studies. The guide details the synthesis of isotopically labeled flunixin, experimental protocols for its application in in vitro and in vivo systems, and methods for the quantitative analysis of its metabolites.

Introduction to Isotopic Labeling in Flunixin Metabolism Research

Isotopic labeling is a powerful technique in drug metabolism and pharmacokinetic (DMPK) studies. By replacing one or more atoms in a drug molecule with their heavier, stable (e.g., ²H or D, ¹³C) or radioactive (e.g., ¹⁴C) isotopes, researchers can trace the drug's fate within a biological system. This approach is instrumental in elucidating metabolic pathways, quantifying metabolites, and determining absorption, distribution, metabolism, and excretion (ADME) profiles. For flunixin, a widely used veterinary analgesic and anti-inflammatory agent, isotopic labeling is crucial for understanding its biotransformation and ensuring its safe and effective use.

The primary metabolite of flunixin is 5-hydroxyflunixin (5-OH flunixin), formed through hydroxylation, a reaction catalyzed by cytochrome P450 (CYP) enzymes, particularly members of the CYP3A and CYP1A1 families.[1][2][3] Isotopic labeling facilitates the precise tracking and quantification of both the parent drug and this key metabolite.

Synthesis of Isotopically Labeled Flunixin

The synthesis of isotopically labeled flunixin typically involves the introduction of the isotope in one of the key precursors. The most common labeling strategies for flunixin involve deuterium (B1214612) (D or ²H) and carbon-14 (B1195169) (¹⁴C).

Synthesis of Deuterium-Labeled Flunixin (Flunixin-d3)

Deuterium-labeled flunixin, specifically flunixin-d3, is widely used as an internal standard in quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS/MS).[4][5] The deuterium atoms are typically introduced on the methyl group of the 2-methyl-3-(trifluoromethyl)aniline (B1301044) precursor.

Plausible Synthetic Route:

The synthesis of flunixin is generally achieved through an Ullmann condensation reaction between 2-chloronicotinic acid and 2-methyl-3-(trifluoromethyl)aniline.[6] To produce flunixin-d3, a deuterated version of the aniline (B41778) precursor is required.

• Step 1: Synthesis of 2-(methyl-d3)-3-(trifluoromethyl)aniline. This can be achieved through various methods, including the reduction of a suitable precursor with a deuterium source. For example, starting from 2-amino-6-(trifluoromethyl)benzoic acid, the carboxylic acid group can be reduced to a deuterated methyl group using a strong reducing agent like lithium aluminum deuteride (B1239839) (LiAlD₄). Alternatively, commercially available deuterated methylating agents can be used to introduce the CD₃ group onto a suitable precursor.

• Step 2: Ullmann Condensation. The deuterated precursor, 2-(methyl-d3)-3-(trifluoromethyl)aniline, is then condensed with 2-chloronicotinic acid in the presence of a copper catalyst and a base to yield flunixin-d3.[6]

Synthesis of Carbon-14 Labeled Flunixin ([¹⁴C]-Flunixin)

Carbon-14 labeling is the gold standard for ADME studies, as it allows for the determination of the total drug-related material in biological matrices.[7] For flunixin, a study submitted to the FDA utilized flunixin with the phenyl ring universally labeled with carbon-14.[8]

Plausible Synthetic Route:

• Step 1: Synthesis of [¹⁴C]-2-methyl-3-(trifluoromethyl)aniline. This would likely start from a commercially available ¹⁴C-labeled simple aromatic compound, such as [¹⁴C]-benzene or [¹⁴C]-aniline. A multi-step synthesis would then be required to introduce the methyl and trifluoromethyl groups at the desired positions. Given the complexity, this is typically carried out by specialized radiochemical synthesis laboratories.[9][10]

• Step 2: Ullmann Condensation. The resulting [¹⁴C]-2-methyl-3-(trifluoromethyl)aniline is then coupled with 2-chloronicotinic acid under Ullmann conditions to produce [¹⁴C]-flunixin.[6]

Experimental Protocols for Metabolic Studies

Isotopically labeled flunixin can be employed in a variety of in vitro and in vivo experimental setups to investigate its metabolism.

In Vitro Metabolism using Liver Microsomes

Liver microsomes are a subcellular fraction containing a high concentration of drug-metabolizing enzymes, particularly CYPs, and are a standard tool for in vitro metabolism studies.[2]

Protocol for In Vitro Flunixin Metabolism:

• Preparation of Incubation Mixture: In a microcentrifuge tube, prepare the incubation mixture containing:

  • Phosphate buffer (e.g., 100 mM, pH 7.4)

  • Liver microsomes (e.g., from equine, bovine, or other species of interest)

  • [¹⁴C]-Flunixin or unlabeled flunixin

  • Magnesium chloride (MgCl₂) to support CYP activity

• Pre-incubation: Pre-incubate the mixture at 37°C for a short period (e.g., 5 minutes) to bring it to the reaction temperature.

• Initiation of Reaction: Initiate the metabolic reaction by adding a solution of NADPH (nicotinamide adenine (B156593) dinucleotide phosphate), a necessary cofactor for CYP enzymes.[2]

• Incubation: Incubate the reaction mixture at 37°C with gentle shaking for a defined period (e.g., 0, 15, 30, 60 minutes).

• Termination of Reaction: Stop the reaction by adding a cold organic solvent, such as acetonitrile (B52724) or methanol. This precipitates the proteins and halts enzymatic activity.

• Sample Processing: Centrifuge the mixture to pellet the precipitated proteins. Collect the supernatant for analysis.

• Analysis: Analyze the supernatant by LC-MS/MS to identify and quantify flunixin and its metabolites. For incubations with [¹⁴C]-flunixin, radioactivity can be measured using liquid scintillation counting or radio-HPLC.

In Vivo Pharmacokinetic and Metabolism Studies

In vivo studies in target animal species are essential for understanding the complete ADME profile of a drug.

Protocol for In Vivo Flunixin Metabolism Study:

• Animal Dosing: Administer a single dose of isotopically labeled flunixin (e.g., [¹⁴C]-flunixin) to the study animals (e.g., horses, cattle, swine) via the desired route (e.g., intravenous, intramuscular, oral).

• Sample Collection: Collect biological samples (blood, urine, feces) at predetermined time points over a specified duration.

• Sample Processing:

  • Blood: Process blood samples to obtain plasma or serum.

  • Urine and Feces: Homogenize and extract urine and feces to isolate the drug and its metabolites.

• Analysis:

  • Total Radioactivity: Determine the total radioactivity in each sample using liquid scintillation counting to understand the overall distribution and excretion of the drug.

  • Metabolite Profiling and Quantification: Use LC-MS/MS to separate, identify, and quantify flunixin and its metabolites in the collected samples. Deuterated flunixin (flunixin-d3) and 5-hydroxyflunixin-d3 should be used as internal standards for accurate quantification.

Quantitative Data Presentation

The following tables summarize pharmacokinetic parameters of flunixin and analytical parameters for its quantification from various studies.

Table 1: Pharmacokinetic Parameters of Flunixin in Various Species

Species	Route of Administration	Dose (mg/kg)	Cmax (µg/mL)	Tmax (h)	t½ (h)	Bioavailability (%)	Reference
Horse	Intravenous	1.1	9.3 ± 0.76	-	1.5	-	[7]
Horse	Oral	1.1	2.50 ± 1.25	0.57	-	85.8	[7]
Donkey	Intravenous	1.1	-	-	0.91 ± 0.12	-	[11]
Mule	Intravenous	1.1	-	-	1.55 ± 0.5	-	[11]
Piglet	Intravenous	2.2	11.653	-	7.06	-	[4]
Piglet	Intramuscular	2.2	6.543	0.5	9.12	>99	[4]
Piglet	Oral	3.3	4.883	1.0	11.38	>99	[4]
Piglet	Transdermal	3.3	0.0315	24.0	38.89	7.8	[4]

Table 2: Analytical Parameters for the Quantification of Flunixin and 5-Hydroxyflunixin by LC-MS/MS in Milk

Analyte	Method	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	Precision (CV, %)	Reference
Flunixin	Method 1	4	15	110 - 115	2.2 - 5.4	[12][13]
5-Hydroxyflunixin	Method 1	5	15	94.0 - 108	3.1 - 9.3	[12][13]
Flunixin	Method 2	2	5	97.2 - 99.6	2.2 - 3.9	[12][13]
5-Hydroxyflunixin	Method 2	3	9	84.6 - 101	0.7 - 8.4	[12][13]

Visualizations

Metabolic Pathway of Flunixin

Metabolic conversion of flunixin to 5-hydroxyflunixin.

Experimental Workflow for In Vitro Metabolism Study

Workflow for in vitro flunixin metabolism assay.

Logical Relationship for Quantitative Analysis

References

• 1. openmedscience.com [openmedscience.com]
• 2. Development of a bench-scale pharmaceutical synthesis - DORAS [doras.dcu.ie]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Pharmacokinetics of Intravenous, Intramuscular, Oral, and Transdermal Administration of Flunixin Meglumine in Pre-wean Piglets [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Late-Stage Carbon-14 Labeling and Isotope Exchange: Emerging Opportunities and Future Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Spotlight on Synthesis of Radiolabeled Compounds with DMPK Considerations and Applications in New Modalities - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) -Food Science of Animal Resources | Korea Science [koreascience.kr]
• 13. researchgate.net [researchgate.net]

The Biotransformation of Flunixin: An In-depth Technical Guide to 5-Hydroxy Flunixin Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flunixin (B1672893), a potent non-steroidal anti-inflammatory drug (NSAID), is widely used in veterinary medicine for its analgesic, anti-inflammatory, and anti-pyretic properties. Its efficacy and safety are intrinsically linked to its metabolic fate within the body. The primary route of biotransformation for flunixin is hydroxylation to form its major metabolite, 5-hydroxy flunixin. Understanding the intricacies of this metabolic pathway is paramount for drug development, ensuring optimal therapeutic outcomes and adherence to regulatory standards for drug residues. This technical guide provides a comprehensive overview of the metabolism and biotransformation of flunixin to 5-hydroxy flunixin, detailing the enzymatic processes, quantitative data from various studies, and the experimental protocols utilized in this field of research.

The Metabolic Pathway: From Flunixin to 5-Hydroxy Flunixin

The biotransformation of flunixin to 5-hydroxy flunixin is a Phase I metabolic reaction, primarily catalyzed by the cytochrome P450 (CYP) superfamily of enzymes located predominantly in the liver.[1][2] This hydroxylation reaction introduces a hydroxyl group onto the 5th position of the flunixin molecule, increasing its water solubility and facilitating its excretion from the body.

In horses, specific members of the equine CYP3A family and CYP1A1 have been identified as the major enzymes responsible for the generation of 5-hydroxy flunixin.[1][2] Studies in swine also implicate CYP1A1, along with CYP2E1, in this biotransformation process.[1] In cattle, a direct relationship between CYP450 activity and the formation of 5-hydroxy flunixin has been demonstrated, supporting the central role of this enzyme superfamily.[1][3]

The following diagram illustrates the enzymatic conversion of flunixin to its 5-hydroxy metabolite.

Figure 1: Metabolic conversion of flunixin.

Quantitative Analysis of Flunixin and 5-Hydroxy Flunixin

The quantification of flunixin and its metabolite is crucial for pharmacokinetic studies and residue analysis. Various analytical methods have been developed and validated for this purpose, with liquid chromatography-tandem mass spectrometry (LC-MS/MS) and high-performance liquid chromatography with ultraviolet detection (HPLC-UV) being the most common.[4][5][6]

In Vitro Metabolism Kinetics

In vitro studies using equine liver microsomes have shown that the formation of 5-hydroxy flunixin follows saturable kinetics.[1][7] At higher concentrations of flunixin (above 200 μM), a decrease in metabolite production is observed, suggesting substrate inhibition.[1] This indicates that at therapeutic concentrations, the metabolism likely follows first-order kinetics, but at excessive doses, the metabolic pathway can become saturated and inhibited.[1]

Table 1: In Vitro Kinetic Profile of 5-OH Flunixin Formation in Equine Liver Microsomes

Flunixin Concentration (μM)	Observation
5 - 200	Linear increase in 5-OH flunixin formation (First-order kinetics)[1]
> 200	Decline in 5-OH flunixin formation (Substrate inhibition)[1]

Data synthesized from Knych et al. (2020).

Pharmacokinetic Parameters

The pharmacokinetic profiles of flunixin and 5-hydroxy flunixin have been characterized in several species. The tables below summarize key pharmacokinetic parameters from various studies.

Table 2: Pharmacokinetic Parameters of Flunixin in Cattle

Administration Route	Dose	Half-life (t½)	Reference
Intravenous	1.1 mg/kg	8.12 hours	[8]
Intravenous	2.2 mg/kg	3.30 ± 0.60 hours (Day 1)	[6]
Intravenous	2.2 mg/kg	12.8 hours (veal calves)	[9]
Oral	2.2 mg/kg	6.2 hours	[10]
Intramuscular	1.1 mg/kg	4.48 hours	[11]
Subcutaneous	1.1 mg/kg	5.39 hours	[11]

Table 3: Pharmacokinetic Parameters of 5-Hydroxy Flunixin in Cattle

Administration Route	Dose	Mean Residence Time (MRT)	Reference
Intravenous	2.2 mg/kg	5.49 ± 2.22 hours (Day 1)	[6]
Intravenous	2.2 mg/kg	Longer than in adult cattle (veal calves)	[9]

Table 4: Pharmacokinetic Parameters of Flunixin in Horses

Administration Route	Dose	Half-life (t½)	Reference
Intravenous	1 mg/kg	1.6 hours	[12]

Analytical Method Performance

The sensitivity and reliability of the analytical methods are critical for accurate quantification.

Table 5: Performance of Analytical Methods for Flunixin and 5-Hydroxy Flunixin Quantification

Method	Matrix	Analyte	LOD (µg/kg)	LOQ (µg/kg)	Reference
LC-MS/MS (Method 1)	Milk	Flunixin	4	15	[4][13]
LC-MS/MS (Method 1)	Milk	5-Hydroxy Flunixin	5	15	[4][13]
LC-MS/MS (Method 2)	Milk	Flunixin	2	5	[4][13]
LC-MS/MS (Method 2)	Milk	5-Hydroxy Flunixin	3	9	[4][13]
HPLC-UV	Bovine Plasma	Flunixin	30	60	[5]
HPLC-UV	Bovine Plasma	5-Hydroxy Flunixin	30	50	[5]
HPLC	Heifer Plasma	Flunixin & 5-Hydroxy Flunixin	30	-	[6]
HPLC	Horse Urine	Flunixin	50	-	[14]
ELISA	Horse Urine	Flunixin	15	-	[14]

LOD: Limit of Detection; LOQ: Limit of Quantification

Experimental Protocols

Detailed and robust experimental protocols are the cornerstone of reliable research in drug metabolism. The following sections outline the methodologies for key experiments cited in the literature.

In Vitro Metabolism in Liver Microsomes

This protocol is a generalized representation of studies investigating the enzymatic kinetics of flunixin metabolism.

Figure 2: In vitro flunixin metabolism workflow.

Methodology:

• Preparation of Liver Microsomes: Liver samples are homogenized and subjected to differential centrifugation to isolate the microsomal fraction, which is rich in CYP450 enzymes.[3]

• Incubation: Microsomes (or recombinant P450 enzymes) are incubated with flunixin at various concentrations in a buffered solution containing a NADPH-generating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) to support CYP450 activity.[1][7] Incubations are typically carried out at 37°C.

• Reaction Termination and Sample Preparation: The reaction is stopped at specific time points by adding a quenching solvent, such as acetonitrile (B52724). The mixture is then centrifuged to precipitate proteins.[5]

• Analysis: The supernatant is collected, and the concentration of 5-hydroxy flunixin is determined using a validated analytical method like LC-MS/MS.[1][7]

Quantification of Flunixin and 5-Hydroxy Flunixin in Biological Matrices (LC-MS/MS)

This protocol outlines a common workflow for the analysis of flunixin and its metabolite in plasma or milk.

Figure 3: Bioanalytical quantification workflow.

Methodology:

• Sample Preparation:

  • Protein Precipitation: An organic solvent like acetonitrile is added to the sample (e.g., plasma) to precipitate proteins.[5]

  • Extraction: The supernatant is then subjected to solid-phase extraction (SPE) using a C18 cartridge for cleanup and concentration of the analytes.[4][15]

  • Reconstitution: The eluate from the SPE cartridge is evaporated to dryness and reconstituted in a suitable solvent, typically the mobile phase used for LC-MS/MS analysis.[4][15]

• LC-MS/MS Analysis:

  • Chromatography: The prepared sample is injected into an HPLC or UPLC system equipped with a C18 column to separate flunixin and 5-hydroxy flunixin from other matrix components.

  • Mass Spectrometry: The separated compounds are introduced into a tandem mass spectrometer. Detection and quantification are performed using multiple reaction monitoring (MRM) for high selectivity and sensitivity.

  • Quantification: The concentrations of flunixin and 5-hydroxy flunixin are determined by comparing their peak areas to a standard curve prepared with known concentrations of the analytes.[4][15]

Regulatory Context and Importance

Regulatory agencies such as the FDA provide guidance on the safety testing of drug metabolites.[16][17][18][19] These guidelines emphasize the importance of identifying and characterizing metabolites, especially those that are unique to or present at higher concentrations in the target species compared to the species used for toxicology testing.[16][17] The study of flunixin's biotransformation to 5-hydroxy flunixin is therefore not only crucial for understanding its pharmacology but also for fulfilling regulatory requirements for drug approval and ensuring food safety by establishing appropriate withdrawal times for treated animals.[18][20]

Conclusion

The biotransformation of flunixin to 5-hydroxy flunixin is a critical determinant of its pharmacokinetic profile and duration of action. This process is primarily mediated by cytochrome P450 enzymes in the liver. A thorough understanding of the enzymes involved, the kinetics of the reaction, and the factors that can influence this metabolic pathway is essential for the rational use of flunixin in veterinary medicine. The detailed experimental protocols and quantitative data presented in this guide serve as a valuable resource for researchers, scientists, and drug development professionals working to further elucidate the metabolism of flunixin and to develop new and improved therapeutic agents.

References

• 1. Identification and characterization of the enzymes responsible for the metabolism of the non-steroidal anti-inflammatory drugs, flunixin meglumine and phenylbutazone, in horses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification and characterization of the enzymes responsible for the metabolism of the non-steroidal anti-inflammatory drugs, flunixin meglumine and phenylbutazone, in horses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro subcellular characterization of flunixin liver metabolism in heifers, steers, and cows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacokinetics of flunixin in mature heifers following multiple intravenous administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. escholarship.org [escholarship.org]
• 8. Pharmacokinetics of flunixin meglumine in the cow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. avmajournals.avma.org [avmajournals.avma.org]
• 10. Pharmacokinetics of flunixin and its effect on prostaglandin F2 alpha metabolite concentrations after oral and intravenous administration in heifers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Plasma pharmacokinetics and milk residues of flunixin and 5-hydroxy flunixin following different routes of administration in dairy cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. thomastobin.com [thomastobin.com]
• 13. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) -Food Science of Animal Resources | Korea Science [koreascience.kr]
• 14. ovid.com [ovid.com]
• 15. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. fda.gov [fda.gov]
• 17. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 18. Federal Register :: Guidance for Industry on Safety Testing of Drug Metabolites; Availability [federalregister.gov]
• 19. Safety Testing of Drug Metabolites | FDA [fda.gov]
• 20. Navigating new regulatory guidelines for drug metabolism studies | Drug Discovery News [drugdiscoverynews.com]

An In-depth Technical Guide on the Pharmacokinetic Profile of 5-Hydroxy Flunixin in Animal Models

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetic profile of 5-hydroxy flunixin (B1672893), the primary metabolite of the non-steroidal anti-inflammatory drug (NSAID) flunixin, in various animal models. Understanding the absorption, distribution, metabolism, and excretion of this metabolite is crucial for establishing appropriate withdrawal times for food-producing animals and for the overall assessment of the drug's safety and efficacy.

Introduction

Flunixin meglumine (B1676163) is a potent NSAID widely used in veterinary medicine for its analgesic, anti-inflammatory, and anti-pyretic properties.[1][2] Following administration, flunixin is metabolized in the liver, primarily through hydroxylation, to form 5-hydroxy flunixin.[3] This metabolite is of significant interest as it is often the marker residue for monitoring flunixin use in food products such as milk.[1][4] This guide synthesizes available data on the pharmacokinetic parameters of 5-hydroxy flunixin in key animal species, details the experimental methodologies used in these studies, and provides visualizations of experimental workflows.

Quantitative Pharmacokinetic Data

The following tables summarize the key pharmacokinetic parameters of 5-hydroxy flunixin in various animal models. These parameters are essential for understanding the behavior of the metabolite in the body and for regulatory purposes.

Table 1: Pharmacokinetic Parameters of 5-Hydroxy Flunixin in Cattle

Route of Administration	Dose of Flunixin Meglumine	Cmax (ng/mL)	Tmax (h)	AUC (h*µg/mL)	Terminal Half-life (h)	Animal Model	Reference
Intravenous (IV)	2.2 mg/kg	Not Reported	Not Reported	Not Reported	Not Reported	Dairy Cattle	[5][6]
Intramuscular (IM)	1.1 mg/kg (2 doses, 12h apart)	Not Reported	Not Reported	Not Reported	Not Reported	Lactating Holstein Cows	[6]
Subcutaneous (SC)	1.1 mg/kg (2 doses, 12h apart)	Not Reported	Not Reported	Not Reported	Not Reported	Lactating Holstein Cows	[6]

Note: While several studies in cattle focus on flunixin residues and the presence of 5-hydroxy flunixin in milk, detailed plasma pharmacokinetic parameters for the metabolite itself are not consistently reported in the provided search results. The presence of 5-hydroxy flunixin in milk is a key regulatory endpoint.[1][4][6]

Table 2: Pharmacokinetic Parameters of 5-Hydroxy Flunixin in Horses

Route of Administration	Dose of Flunixin Meglumine	Cmax (ng/mL)	Tmax (h)	Terminal Half-life (h)	Animal Model	Reference
Transdermal	500 mg (single dose)	515.6 (mean)	8.67 (mean)	22.4 (mean)	Exercised Thoroughbred Horses	[7][8]

Note: The data for horses specifically highlights the pharmacokinetic profile following transdermal administration.[7][8]

Table 3: 5-Hydroxy Flunixin as a Residue in Milk of Dairy Cattle

Route of Administration	Dose of Flunixin Meglumine	Key Finding	Animal Model	Reference
Intravenous (IV)	1.1 mg/kg (2 doses, 12h apart)	Undetectable in milk of all cows 36 hours after the second dose.	Lactating Holstein Cows	[4]
Intramuscular (IM)	1.1 mg/kg (2 doses, 12h apart)	Concentrations above the tolerance limit detected in the milk of one cow (8.33%) at 36 hours after the second dose.	Lactating Holstein Cows	[4]
Subcutaneous (SC)	1.1 mg/kg (2 doses, 12h apart)	Concentrations above the tolerance limit detected in the milk of one cow (8.33%) at 36 hours after the second dose.	Lactating Holstein Cows	[4]

Experimental Protocols

The methodologies employed in pharmacokinetic studies are critical for the interpretation of the results. Below are summaries of typical experimental protocols for determining the pharmacokinetic profile of 5-hydroxy flunixin.

3.1. Animal Models and Drug Administration

• Cattle: Studies have utilized lactating Holstein cows and veal calves.[4][5][6] Flunixin meglumine is administered intravenously (IV), intramuscularly (IM), or subcutaneously (SC) at doses typically ranging from 1.1 to 2.2 mg/kg.[1][5][6] For residue studies, multiple doses are often administered.[5][6]

• Horses: Research has been conducted on exercised Thoroughbred horses.[7] Both intravenous and transdermal routes of administration have been investigated, with IV doses around 1.1 mg/kg and transdermal applications of a single 500 mg dose.[7][8]

• Pigs: Studies in swine have involved various routes including IV, IM, and oral administration, typically at a dose of 2.2 mg/kg.[9][10]

• Rabbits: Healthy and endotoxemic New Zealand White rabbits have been used to study the pharmacokinetics of flunixin following a 2.2 mg/kg IV dose.[11]

3.2. Sample Collection and Processing

• Blood/Plasma: Blood samples are typically collected from the jugular vein at predetermined time points before and after drug administration.[5][6] Plasma is separated by centrifugation and stored frozen until analysis.[12]

• Milk: In lactating animals, composite milk samples are collected at various intervals post-administration to determine residue levels.[4][6]

3.3. Analytical Methodology

• High-Performance Liquid Chromatography (HPLC): HPLC with ultraviolet (UV) detection has been a common method for the quantitative determination of flunixin and 5-hydroxy flunixin in plasma.[12][13] Sample preparation often involves protein precipitation with acetonitrile (B52724) followed by centrifugation.[12]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): More recent and sensitive methods utilize LC-MS/MS for the detection and quantification of flunixin and its metabolites in various matrices, including plasma, milk, and tissues.[7][13][14] This method offers high specificity and low limits of detection.

A typical HPLC-UV method for bovine plasma involves:

• Extraction of plasma samples with acetonitrile.

• Centrifugation to separate the supernatant.

• Analysis of the supernatant by liquid chromatography with UV detection at a specific wavelength (e.g., 290 nm).[12]

A common LC-MS/MS method for milk analysis includes:

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based extraction.[13]

• Purification of the extract.

• Analysis by LC-MS/MS.[13]

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for a pharmacokinetic study of 5-hydroxy flunixin in an animal model.

Caption: Generalized workflow for a 5-hydroxy flunixin pharmacokinetic study.

Conclusion

The pharmacokinetic profile of 5-hydroxy flunixin is a critical component in the overall evaluation of flunixin meglumine in veterinary species. While extensive data exists for the parent compound, specific pharmacokinetic parameters for the 5-hydroxy metabolite are less frequently reported in plasma, with a greater focus on its role as a marker residue in milk for food safety purposes. The route of administration significantly impacts the residue profile of 5-hydroxy flunixin, with non-IV routes potentially leading to prolonged detection times. Future research should aim to provide more comprehensive pharmacokinetic data for 5-hydroxy flunixin across a wider range of animal models and administrative routes to further refine dosing regimens and withdrawal period recommendations.

References

• 1. Pharmacokinetics and milk elimination of flunixin meglumine in dairy cattle following different routes of administration | American Association of Bovine Practitioners Conference Proceedings [bovine-ojs-tamu.tdl.org]
• 2. Pharmacokinetics of Flunixin Meglumine in Beef Cattle after Subcutaneous and Intramuscular Administration | National Agricultural Library [nal.usda.gov]
• 3. In vitro subcellular characterization of flunixin liver metabolism in heifers, steers, and cows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bovine-ojs-tamu.tdl.org [bovine-ojs-tamu.tdl.org]
• 5. Plasma pharmacokinetics and milk residues of flunixin and 5-hydroxy flunixin following different routes of administrati… [ouci.dntb.gov.ua]
• 6. Plasma pharmacokinetics and milk residues of flunixin and 5-hydroxy flunixin following different routes of administration in dairy cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Pharmacokinetics of transdermal flunixin meglumine and effects on biomarkers of inflammation in horses [ouci.dntb.gov.ua]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Pharmacokinetics of Intravenous, Intramuscular, Oral, and Transdermal Administration of Flunixin Meglumine in Pre-wean Piglets [frontiersin.org]
• 11. Pharmacokinetics of flunixin after intravenous administration in healthy and endotoxaemic rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

physical and chemical properties of 5-Hydroxy Flunixin-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties, metabolic pathways, and analytical methodologies for 5-Hydroxy Flunixin-d3. This deuterated metabolite of Flunixin (B1672893) is a critical internal standard for pharmacokinetic and residue analysis studies.

Core Physical and Chemical Properties

5-Hydroxy Flunixin-d3 is the deuterated form of 5-Hydroxy Flunixin, the primary metabolite of the non-steroidal anti-inflammatory drug (NSAID) Flunixin. The introduction of deuterium (B1214612) atoms provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-based quantification.

Table 1: Physical and Chemical Properties of 5-Hydroxy Flunixin-d3

Property	Value	Source(s)
Chemical Name	5-hydroxy-2-((2-(methyl-d3)-3-(trifluoromethyl)phenyl)amino)nicotinic acid	[1]
CAS Number	1185088-54-3
Molecular Formula	C₁₄H₈D₃F₃N₂O₃	[2]
Molecular Weight	315.27 g/mol	[1]
Melting Point	>270 °C (decomposition)	[3]
Boiling Point	Data not available
pKa	Data not available
Solubility	Soluble in DMSO and Methanol	[3][4]
Appearance	Solid	[4]
Storage Temperature	-20°C	[4]

Metabolic Pathway: Formation of 5-Hydroxy Flunixin

5-Hydroxy Flunixin is formed in vivo through the metabolic hydroxylation of Flunixin. This biotransformation is primarily carried out by the Cytochrome P450 (CYP) enzyme system in the liver. Specifically, in equine models, members of the CYP3A and CYP1A1 families have been identified as the key enzymes responsible for this reaction.[5][6]

References

• 1. 5-Hydroxy Flunixin-d3See H942424 | 1185088-54-3 [sigmaaldrich.com]
• 2. 5-Hydroxy Flunixin-d3 See H942424 | LGC Standards [lgcstandards.com]
• 3. Flunixin | C14H11F3N2O2 | CID 38081 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. An Interactive Generic Physiologically Based Pharmacokinetic (igPBPK) Modeling Platform to Predict Drug Withdrawal Intervals in Cattle and Swine: A Case Study on Flunixin, Florfenicol, and Penicillin G - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-Hydroxy flunixin | 75369-61-8 | FH24012 | Biosynth [biosynth.com]

The Role of 5-Hydroxy Flunixin-d3 in Modern Drug Analysis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical role of 5-Hydroxy Flunixin-d3 in the quantitative analysis of its non-deuterated counterpart, 5-Hydroxy Flunixin (B1672893). As the primary metabolite of the potent non-steroidal anti-inflammatory drug (NSAID) Flunixin, accurate measurement of 5-Hydroxy Flunixin is paramount in pharmacokinetic studies, residue analysis in food products, and overall drug development and safety assessment. This document details the metabolic pathway of Flunixin, experimental protocols for sample analysis, and the quantitative data supporting the use of deuterated internal standards.

Introduction: The Significance of 5-Hydroxy Flunixin and its Deuterated Analog

Flunixin is a widely used NSAID in veterinary medicine for its analgesic, anti-inflammatory, and antipyretic properties. Upon administration, Flunixin is metabolized in the liver, primarily through hydroxylation, to form 5-Hydroxy Flunixin. This metabolite is a key marker for monitoring Flunixin residues in animal-derived products, particularly in milk, where it is the predominant residue.[1][2][3][4] The use of a stable isotope-labeled internal standard, such as 5-Hydroxy Flunixin-d3, is the gold standard in quantitative mass spectrometry-based bioanalysis. By incorporating deuterium (B1214612) atoms into the molecular structure, 5-Hydroxy Flunixin-d3 exhibits nearly identical chemical and physical properties to the endogenous analyte but is distinguishable by its higher mass. This allows for precise correction of variations that may occur during sample preparation and analysis, leading to highly accurate and reliable quantification.

Metabolic Pathway of Flunixin

The biotransformation of Flunixin to its major metabolite, 5-Hydroxy Flunixin, is a critical process in its clearance from the body. This metabolic conversion is primarily mediated by the cytochrome P450 (CYP) enzyme system in the liver.[1] Specifically, studies in horses have identified that several members of the equine CYP3A family and CYP1A1 are capable of catalyzing this hydroxylation reaction.[1]

Figure 1: Metabolic conversion of Flunixin to 5-Hydroxy Flunixin.

Quantitative Analysis Using Isotope Dilution Mass Spectrometry

The use of a deuterated internal standard like 5-Hydroxy Flunixin-d3 is central to the principles of isotope dilution mass spectrometry (IDMS). This technique is renowned for its high precision and accuracy. A known amount of the internal standard is added to the sample at the beginning of the analytical process. The ratio of the analyte to the internal standard is then measured by a mass spectrometer. Any loss of analyte during sample preparation or fluctuations in instrument response will affect the internal standard to the same extent, thus keeping the ratio constant and ensuring the integrity of the quantitative result. While many studies utilize Flunixin-d3 as an internal standard for the quantification of both Flunixin and 5-Hydroxy Flunixin, the use of 5-Hydroxy Flunixin-d3 provides a more structurally analogous standard for the metabolite.[5][6][7]

Data Presentation: Analytical Method Performance

The following tables summarize quantitative data from various studies on the analysis of Flunixin and 5-Hydroxy Flunixin using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Table 1: Limits of Detection (LOD) and Quantification (LOQ) in Milk

Compound	Method	LOD (µg/kg)	LOQ (µg/kg)	Reference
Flunixin	Method 1	4	15	[2][4]
5-Hydroxy Flunixin	Method 1	5	15	[2][4]
Flunixin	Method 2	2	5	[2][4]
5-Hydroxy Flunixin	Method 2	3	9	[2][4]
5-Hydroxy Flunixin	-	0.2 ppb (theoretical)	1 ppb (validated)	[8]

Table 2: Recovery and Precision Data in Milk

Compound	Method	Recovery (%)	Coefficient of Variation (%)	Reference
Flunixin	Method 1	110 - 115	2.2 - 5.4	[2]
5-Hydroxy Flunixin	Method 1	94.0 - 108	3.1 - 9.3	[2]
Flunixin	Method 2	97.2 - 99.6	2.2 - 3.9	[2]
5-Hydroxy Flunixin	Method 2	84.6 - 101	0.7 - 8.4	[2]
5-Hydroxy Flunixin	-	101 (mean)	5 (mean)	[8]

Experimental Protocols

The following sections provide a detailed methodology for the extraction and analysis of 5-Hydroxy Flunixin from biological matrices, primarily milk, using an internal standard such as 5-Hydroxy Flunixin-d3.

Sample Preparation and Extraction

A robust sample preparation protocol is crucial for removing interfering matrix components and concentrating the analyte of interest. Solid-phase extraction (SPE) is a commonly employed technique.

Figure 2: General workflow for sample preparation and SPE.

Detailed Protocol for Milk Sample Preparation (Method 2): [2][4]

• Sample Aliquoting: Prepare a 2 g milk sample in a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known concentration of 5-Hydroxy Flunixin-d3 internal standard solution.

• Reagent Addition: Add 100 µL of EDTA solution and shake for 3 minutes. Subsequently, add 8.5 mL of acetonitrile (B52724) containing 0.1% formic acid and 1.5 mL of dichloromethane.

• Extraction: Shake the mixture for 15 minutes.

• Centrifugation: Centrifuge at 4,500 x g for 10 minutes at 4°C.

• Purification: Decant the supernatant into a 15 mL centrifuge tube containing 150 mg of C18 sorbent. Shake for 10 minutes and centrifuge again at 4,500 x g for 10 minutes at 4°C.

• Concentration: Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The prepared sample extract is then injected into an LC-MS/MS system for separation and detection.

Typical LC-MS/MS Parameters:

• Liquid Chromatography (LC):

  • Column: A reverse-phase column, such as a C18 column, is commonly used for separation.

  • Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile or methanol), both typically containing a small amount of an acid (e.g., formic acid) to improve peak shape and ionization efficiency.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray ionization (ESI) is typically used, often in positive ion mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. This involves monitoring specific precursor-to-product ion transitions for both the analyte (5-Hydroxy Flunixin) and the internal standard (5-Hydroxy Flunixin-d3).

Figure 3: Logical flow of an LC-MS/MS system for drug analysis.

Conclusion

The use of 5-Hydroxy Flunixin-d3 as an internal standard is indispensable for the accurate and precise quantification of 5-Hydroxy Flunixin in complex biological matrices. The methodologies outlined in this guide, combining robust sample preparation with the sensitivity and selectivity of LC-MS/MS, provide a reliable framework for researchers, scientists, and drug development professionals. Adherence to these principles ensures high-quality data that is essential for regulatory compliance, food safety, and a thorough understanding of the pharmacokinetics of Flunixin.

References

• 1. Identification and characterization of the enzymes responsible for the metabolism of the non-steroidal anti-inflammatory drugs, flunixin meglumine and phenylbutazone, in horses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) -Food Science of Animal Resources | Korea Science [koreascience.kr]
• 5. researchgate.net [researchgate.net]
• 6. A quick LC-MS-MS method for the determination of flunixin in bovine muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Determination and confirmation of 5-hydroxyflunixin in raw bovine milk using liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to 5-Hydroxy Flunixin-d3: Commercial Sources, Availability, and Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources, availability, and key analytical applications of 5-Hydroxy Flunixin-d3. This deuterated internal standard is critical for the accurate quantification of 5-Hydroxy Flunixin, the primary metabolite of the non-steroidal anti-inflammatory drug (NSAID) Flunixin, in various biological matrices. This guide is intended to assist researchers, scientists, and drug development professionals in sourcing this compound and employing it in relevant experimental contexts.

Commercial Availability and Product Specifications

5-Hydroxy Flunixin-d3 is available from several commercial suppliers specializing in analytical standards and research chemicals. While specific details on purity and isotopic enrichment are often lot-dependent and provided in the Certificate of Analysis (CoA) upon purchase, the following table summarizes publicly available information from prominent vendors. Researchers are strongly encouraged to request a lot-specific CoA from the supplier to obtain precise quantitative data.

Supplier	Product Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Available Pack Sizes
Sigma-Aldrich	5-Hydroxy Flunixin-d3	1185088-54-3	C₁₄H₈D₃F₃N₂O₃	315.27	10 mg, 25 mg
LGC Standards	5-Hydroxy Flunixin-d3 (Major)	1185088-54-3	C₁₄H₈D₃F₃N₂O₃	315.26	1 mg, 10 mg
Santa Cruz Biotechnology	5-Hydroxy Flunixin-d3 (Major)	1185088-54-3	C₁₄H₈D₃F₃N₂O₃	315.26	Contact for details
MyBioSource	5-Hydroxy Flunixin-d3 biochemical	Not specified	Not specified	Not specified	Contact for details
Toronto Research Chemicals (TRC)	5-Hydroxy Flunixin-d3	1185088-54-3	C₁₄H₈D₃F₃N₂O₃	315.26	Contact for details
Cayman Chemical	Flunixin-d3*	1015856-60-6	C₁₄H₈D₃F₃N₂O₂	299.3	1 mg, 5 mg, 10 mg

*Note: Cayman Chemical provides the deuterated parent drug, Flunixin-d3, which can serve as an internal standard for Flunixin analysis. 5-Hydroxy Flunixin-d3 would be the appropriate standard for its specific metabolite.

Pharmacological Context: Mechanism of Action of Flunixin

Flunixin, the parent compound of 5-Hydroxy Flunixin, is a potent, non-selective inhibitor of cyclooxygenase (COX) enzymes, COX-1 and COX-2.[1] These enzymes are crucial for the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever. The inhibition of prostaglandin (B15479496) synthesis is the primary mechanism behind the anti-inflammatory, analgesic, and antipyretic properties of Flunixin. 5-Hydroxy Flunixin is the major metabolite and its quantification is essential for pharmacokinetic and residue analysis studies.

Inhibition of the Cyclooxygenase Pathway by Flunixin.

Experimental Protocols: Quantification of 5-Hydroxy Flunixin in Biological Matrices

The following is a representative experimental protocol for the extraction and quantification of 5-Hydroxy Flunixin from milk samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with 5-Hydroxy Flunixin-d3 as an internal standard. This method is adapted from published veterinary drug residue analysis studies.

1. Sample Preparation and Extraction

• Sample Aliquoting: Take a 2 g aliquot of a homogenized milk sample in a 50 mL polypropylene (B1209903) centrifuge tube.

• Internal Standard Spiking: Add a known concentration of 5-Hydroxy Flunixin-d3 solution to the sample.

• Protein Precipitation and Extraction:

  • Add 10 mL of acetonitrile (B52724) and vortex for 1 minute.

  • Add 4 g of anhydrous magnesium sulfate (B86663) and 1 g of sodium chloride.

  • Vortex thoroughly for 1 minute.

  • Centrifuge at 4000 rpm for 10 minutes.

• Supernatant Collection: Transfer the upper acetonitrile layer to a clean tube.

2. Solid-Phase Extraction (SPE) Cleanup

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Sample Loading: Load the extracted supernatant onto the conditioned C18 cartridge.

• Washing: Wash the cartridge with 5 mL of 10% methanol in water to remove interferences.

• Elution: Elute the analytes with 5 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate the analyte from matrix components (e.g., starting at 10% B, ramping to 90% B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for both 5-Hydroxy Flunixin and 5-Hydroxy Flunixin-d3. The exact mass transitions should be optimized for the specific instrument used.

Analytical Workflow for 5-Hydroxy Flunixin Quantification.

This technical guide provides a foundational understanding of 5-Hydroxy Flunixin-d3 for research and drug development applications. For the most accurate and reliable results, it is imperative to obtain detailed product specifications from the chosen supplier and to validate all analytical methods according to the specific requirements of the study.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]

5-Hydroxy Flunixin-d3: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxy Flunixin-d3 is the deuterated form of 5-Hydroxy Flunixin, the major metabolite of the non-steroidal anti-inflammatory drug (NSAID) Flunixin. Due to its structural similarity and mass difference from the endogenous metabolite, 5-Hydroxy Flunixin-d3 serves as an ideal internal standard for quantitative bioanalytical assays using mass spectrometry. This technical guide provides an in-depth overview of its properties, the metabolic pathway of its parent compound, and detailed experimental protocols for its application in analytical methods.

Core Data Presentation

The following table summarizes the key chemical and physical properties of 5-Hydroxy Flunixin-d3.

Property	Value	Reference
CAS Number	1185088-54-3	[1]
Molecular Formula	C₁₄H₈D₃F₃N₂O₃	[1]
Molecular Weight	315.26 g/mol	[1]

Metabolic Pathway of Flunixin

Flunixin undergoes metabolism in the liver, primarily through hydroxylation to form 5-Hydroxy Flunixin. This biotransformation is catalyzed by Cytochrome P450 (CYP) enzymes. The metabolic pathway is crucial for understanding the pharmacokinetics of Flunixin and the detection of its residues in biological matrices.

Caption: Metabolic conversion of Flunixin to 5-Hydroxy Flunixin.

Application as an Internal Standard in LC-MS/MS Analysis

5-Hydroxy Flunixin-d3 is predominantly used as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods to accurately quantify 5-Hydroxy Flunixin in various biological samples. The deuterated standard co-elutes with the analyte but is distinguished by its higher mass, allowing for correction of matrix effects and variations in sample processing and instrument response.

Experimental Protocols

Below are detailed methodologies from published studies for the determination of 5-Hydroxy Flunixin using 5-Hydroxy Flunixin-d3 as an internal standard.

Method 1: Determination of 5-Hydroxy Flunixin in Raw Bovine Milk

This method was developed for the sensitive and selective quantification of 5-Hydroxy Flunixin in bovine milk.

Sample Preparation Workflow

Caption: Workflow for milk sample preparation.

LC-MS/MS Conditions

Parameter	Condition
Chromatography	High-Performance Liquid Chromatography (HPLC)
Mass Spectrometry	Tandem Mass Spectrometry (MS/MS)
Ionization Mode	Electrospray Ionization (ESI), Positive
Monitored Transitions	Specific precursor and product ions for both 5-Hydroxy Flunixin and 5-Hydroxy Flunixin-d3 are monitored.

Method Validation Data

The following table summarizes the validation parameters for the analytical method for the non-deuterated 5-Hydroxy Flunixin.

Parameter	Result
Mean Recovery	101%
Coefficient of Variation (%CV)	5%
Lower Limit of Quantitation (LLOQ)	1 ppb
Upper Limit of Quantitation (ULOQ)	150 ppb
Theoretical Limit of Detection (LOD)	0.2 ppb

Method 2: Determination of Flunixin and 5-Hydroxy Flunixin in Livestock and Fishery Products

This method describes a quantitative analysis of Flunixin and 5-Hydroxy Flunixin in various animal-derived food products.

Sample Preparation Workflow

Caption: Workflow for tissue sample preparation.

Method Validation Data for 5-Hydroxy Flunixin

The performance of this method was evaluated across various matrices.

Matrix	Recovery (%)	Coefficient of Variation (%CV)
Milk	94.0 - 108	3.1 - 9.3
Beef	83.3 - 106	2.2 - 20
Chicken	83.3 - 106	2.2 - 20
Egg	83.3 - 106	2.2 - 20
Flatfish	83.3 - 106	2.2 - 20
Shrimp	83.3 - 106	2.2 - 20

Limits of Detection (LOD) and Quantification (LOQ) for 5-Hydroxy Flunixin

Parameter	Range (µg/kg)
LOD	2 - 10
LOQ	6 - 33

Synthesis and Characterization

Detailed information regarding the specific synthesis and characterization of 5-Hydroxy Flunixin-d3 is not extensively available in peer-reviewed scientific literature. It is typically sourced from commercial suppliers who specialize in the synthesis of isotopically labeled compounds for research purposes. The synthesis would likely involve the use of a deuterated precursor of Flunixin, followed by a hydroxylation step, or direct deuteration of 5-Hydroxy Flunixin. The final product is characterized by the supplier to confirm its chemical identity, purity, and isotopic enrichment, often via techniques like mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.

Conclusion

5-Hydroxy Flunixin-d3 is an essential tool for the accurate quantification of 5-Hydroxy Flunixin in complex biological matrices. Its use as an internal standard in LC-MS/MS assays is well-established and validated across various sample types. This guide provides researchers with the fundamental information and established methodologies to effectively utilize 5-Hydroxy Flunixin-d3 in their analytical workflows. While detailed synthesis and characterization data are proprietary to commercial suppliers, its performance as a reliable internal standard is demonstrated in the cited literature.

References

• 1. 5-Hydroxy Flunixin D3 [a-2-s.com]

Protocols & Analytical Methods

Application Note: Quantification of Flunixin and 5-Hydroxy Flunixin in Biological Matrices using Isotope Dilution LC-MS/MS

Abstract

This application note describes a robust and sensitive method for the simultaneous quantification of the non-steroidal anti-inflammatory drug (NSAID) flunixin (B1672893) and its primary metabolite, 5-hydroxy flunixin, in various biological matrices. The protocol utilizes a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method with isotope dilution, employing 5-Hydroxy Flunixin-d3 as the internal standard for 5-hydroxy flunixin and Flunixin-d3 for flunixin, to ensure high accuracy and precision. This method is suitable for pharmacokinetic studies, drug metabolism research, and residue monitoring in food products of animal origin.

Introduction

Flunixin is a potent NSAID commonly used in veterinary medicine for its analgesic, anti-inflammatory, and antipyretic properties.[1] It functions by inhibiting the cyclooxygenase (COX) enzyme, thereby reducing the production of prostaglandins (B1171923) involved in inflammation and pain.[1] The primary metabolic pathway for flunixin involves hydroxylation to form 5-hydroxy flunixin.[2] Accurate quantification of both the parent drug and its metabolite is crucial for understanding its pharmacokinetics, ensuring efficacy, and adhering to regulatory limits in food-producing animals.[3][4]

This protocol details a validated LC-MS/MS method that offers high selectivity and sensitivity for the determination of flunixin and 5-hydroxy flunixin in plasma, milk, and tissue samples. The use of a deuterated internal standard, 5-Hydroxy Flunixin-d3, for the metabolite and a corresponding standard for the parent drug minimizes matrix effects and improves the reliability of quantification.

Experimental Workflow

References

• 1. Development and validation of high-performance liquid chromatography method for determination of flunixin-meglumine and its impurities in preparations for veterinary use | Archives of Pharmacy [aseestant.ceon.rs]
• 2. Identification and characterization of the enzymes responsible for the metabolism of the non-steroidal anti-inflammatory drugs, flunixin meglumine and phenylbutazone, in horses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Flunixin Analysis in Milk

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation of milk for the analysis of flunixin (B1672893) and its primary metabolite, 5-hydroxyflunixin. The accurate quantification of these residues is critical for ensuring food safety and regulatory compliance. The Maximum Residue Limit (MRL) for flunixin and its metabolite in milk varies by region, with the European Union setting it at <40 µg/kg, while in South Korea, the MRL for flunixin is 0.02 mg/kg. In the United States, the tolerance for 5-hydroxyflunixin, the marker residue, is 2 µg/kg in milk[1][2][3].

This guide details several common and effective sample preparation techniques, including Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and the Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method. Each protocol is presented with detailed steps to ensure reproducibility and accuracy in your laboratory.

Comparative Performance of Sample Preparation Techniques

The selection of a sample preparation method depends on various factors, including the desired limit of detection, sample throughput, and available instrumentation. The following table summarizes the quantitative performance of different techniques for the analysis of flunixin and 5-hydroxyflunixin in milk.

Method	Analyte(s)	Fortification Level (µg/kg)	Recovery (%)	CV (%)	LOD (µg/kg)	LOQ (µg/kg)	Reference
QuEChERS (Method 1)	Flunixin	10	112	3.7	4	15	[1]
5-hydroxyflunixin	10	-	-	5	15	[1]
QuEChERS (Method 2)	Flunixin	-	-	-	2	5	[1]
5-hydroxyflunixin	-	-	-	3	9	[1]
LC-MS/MS	Flunixin	5-80 ng/mL	69.6 - 74.4	1.1 - 6.9	-	1.7 ng/mL	[4]
LC-MS/MS	5-hydroxyflunixin	-	101	5	0.2	1	[5]

CV: Coefficient of Variation; LOD: Limit of Detection; LOQ: Limit of Quantification.

Experimental Protocols and Workflows

Detailed methodologies for the key sample preparation techniques are provided below. Each protocol is accompanied by a workflow diagram generated using Graphviz (DOT language) to visually represent the experimental steps.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a widely adopted technique for the analysis of veterinary drug residues in food matrices due to its simplicity, high throughput, and minimal solvent usage[1]. This protocol is based on a modified QuEChERS procedure for flunixin and 5-hydroxyflunixin in milk.

Protocol:

• Weigh 2 g of a homogenized milk sample into a 50 mL centrifuge tube.

• Add 10 mL of a 1:4 (v/v) water:acetonitrile (B52724) solution to the sample.

• Shake the mixture for 5 minutes and then centrifuge at 4,700×g for 10 minutes at 4°C.

• Decant the supernatant into a second 50 mL centrifuge tube containing 500 mg of C18 sorbent and 10 mL of n-hexane saturated with acetonitrile.

• Shake the mixture for 10 minutes and centrifuge at 4,700×g for 5 minutes at 4°C.

• Transfer 5 mL of the acetonitrile extract to a 15 mL centrifuge tube.

• Evaporate the extract to dryness under a gentle stream of nitrogen gas at 40°C.

• Reconstitute the residue in a suitable solvent (e.g., methanol-based solvent) for LC-MS/MS analysis.[1]

• Filter the final sample through a 0.2 µm syringe filter before injection.

Workflow Diagram:

Caption: QuEChERS workflow for flunixin analysis in milk.

Solid-Phase Extraction (SPE) Method

SPE is a highly effective technique for purifying and concentrating analytes from complex matrices like milk. This protocol involves an initial solvent extraction followed by cleanup on an SPE cartridge.

Protocol:

• Acidify a known volume of milk sample.

• Mix the acidified milk with silica (B1680970) gel and pack the mixture into a chromatographic column.

• Defat the column by washing with a water-saturated dichloromethane-hexane (30:70, v/v) solution.

• Elute the flunixin with ethyl acetate (B1210297).

• Wash the ethyl acetate extract with water at pH 3.5 and discard the aqueous layer.

• Extract the ethyl acetate layer with 0.1M NaOH.

• Pass the aqueous layer through a conditioned C18 SPE column.

• Elute the analyte from the SPE column with ethyl acetate.

• Dry the eluate under a stream of nitrogen.

• Reconstitute the residue in a solution of MeOH-(5 mM tetrabutylammonium (B224687) [TBA]-H2PO4 + 2 mM NaOH) (50:50).[4]

• Sonicate and filter the reconstituted sample before LC analysis.

Workflow Diagram:

Caption: Solid-Phase Extraction workflow for flunixin analysis in milk.

Liquid-Liquid Extraction (LLE) Method

LLE is a classic sample preparation technique that separates compounds based on their differential solubilities in two immiscible liquid phases. This protocol describes a general LLE procedure for the extraction of flunixin from milk.

Protocol:

• To 2 g of milk in a 50 mL centrifuge tube, add 100 µL of EDTA solution and shake for 3 minutes.

• Add 8.5 mL of acetonitrile containing 0.1% formic acid and 1.5 mL of dichloromethane.

• Shake the mixture for 15 minutes and then centrifuge at 4,500×g for 10 minutes at 4°C.

• Transfer the supernatant to a 15 mL centrifuge tube containing 150 mg of C18 sorbent.

• Shake for 10 minutes and centrifuge at 4,500×g for 10 minutes at 4°C.

• The supernatant is then ready for further concentration and analysis.[1][6]

Workflow Diagram:

Caption: Liquid-Liquid Extraction workflow for flunixin analysis in milk.

Concluding Remarks

The choice of sample preparation technique for flunixin analysis in milk will depend on the specific requirements of the laboratory. The QuEChERS method offers a rapid and cost-effective approach suitable for high-throughput screening. SPE provides excellent cleanup and concentration, leading to lower detection limits. LLE, while a more traditional method, can also be effective, especially when combined with a cleanup step. All the presented methods, when properly validated, are capable of achieving the necessary sensitivity for monitoring flunixin residues at regulatory MRLs. Subsequent analysis is typically performed using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) for its high selectivity and sensitivity.[1][7]

References

• 1. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. avmajournals.avma.org [avmajournals.avma.org]
• 3. farad.org [farad.org]
• 4. Determination of flunixin in milk by liquid chromatography with confirmation by gas chromatography/mass spectrometry and selected ion monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination and confirmation of 5-hydroxyflunixin in raw bovine milk using liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) -Food Science of Animal Resources | Korea Science [koreascience.kr]
• 7. researchgate.net [researchgate.net]

Application Note: Solid-Phase Extraction of 5-Hydroxy Flunixin from Plasma

Abstract

This application note presents a robust and reliable method for the extraction and purification of 5-Hydroxy Flunixin, the primary metabolite of the non-steroidal anti-inflammatory drug (NSAID) Flunixin, from plasma samples. Utilizing a polymeric reversed-phase solid-phase extraction (SPE) sorbent, this protocol provides high recovery and clean extracts suitable for downstream analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The described method is intended for researchers, scientists, and drug development professionals requiring accurate quantification of this metabolite in a complex biological matrix.

Introduction

Flunixin is a widely used NSAID in veterinary medicine.[1] Its metabolite, 5-Hydroxy Flunixin, is a key marker for monitoring drug metabolism and ensuring compliance with withdrawal periods in food-producing animals.[2] Due to the complex nature of plasma, a robust sample preparation method is critical to remove proteins and other endogenous interferences that can suppress the analyte signal in sensitive analytical instruments.[1] While traditional methods like liquid-liquid extraction have been employed, solid-phase extraction (SPE) offers numerous advantages, including higher analyte recovery, reduced solvent consumption, and the potential for automation.[3]

This application note details a proposed SPE protocol leveraging the selectivity of modern polymeric sorbents for the efficient extraction of 5-Hydroxy Flunixin from plasma. Polymeric sorbents are often preferred for bioanalytical applications due to their stability across a wide pH range and resistance to drying, which simplifies method development and improves reproducibility.[4]

Experimental

Materials

• SPE Sorbent: Reversed-Phase Polymeric SPE Cartridge (e.g., Waters Oasis HLB, Phenomenex Strata-X, Agilent Bond Elut Plexa)

• Reagents:

  • Methanol (B129727) (HPLC Grade)

  • Acetonitrile (HPLC Grade)

  • Water (HPLC Grade)

  • Formic Acid

  • Ammonium (B1175870) Hydroxide

• Equipment:

  • SPE Vacuum Manifold

  • Nitrogen Evaporator

  • Vortex Mixer

  • Centrifuge

Sample Pre-treatment

• To 500 µL of plasma, add an internal standard and vortex briefly.

• Add 500 µL of 2% formic acid in water to acidify the sample.

• Vortex for 30 seconds to mix thoroughly.

• Centrifuge at 4000 rpm for 10 minutes to precipitate proteins.

• Use the supernatant for the SPE procedure.

Solid-Phase Extraction Protocol

A generic reversed-phase SPE protocol is outlined below. This should be optimized for the specific sorbent and instrumentation used.

• Condition: Pass 1 mL of methanol through the SPE cartridge.

• Equilibrate: Pass 1 mL of water through the SPE cartridge. Do not allow the sorbent to dry.

• Load: Load the pre-treated plasma supernatant onto the cartridge at a slow, consistent flow rate (approximately 1-2 drops per second).

• Wash 1: Pass 1 mL of 5% methanol in water to remove polar interferences.

• Wash 2: Pass 1 mL of 40% methanol in water to remove less polar interferences.

• Dry: Dry the cartridge under vacuum for 5-10 minutes to remove residual water.

• Elute: Elute 5-Hydroxy Flunixin with 1 mL of methanol containing 2% ammonium hydroxide.

• Dry Down: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute: Reconstitute the dried extract in 100 µL of a suitable mobile phase for LC-MS/MS analysis.

Quantitative Data Summary

The following table summarizes representative quantitative data for the analysis of 5-Hydroxy Flunixin from biological matrices based on available literature. It is important to note that recovery and limits of detection/quantitation can vary depending on the specific SPE sorbent, LC-MS/MS system, and matrix used. The data for the non-SPE plasma method is included for comparison.[1]

Parameter	Matrix	Method	Value	Reference
Recovery	Bovine Milk	SPE (Strong Cation Exchange)	101% (5% CV)	[5]
Bovine Plasma	Acetonitrile Extraction	63-81%	[1]
Limit of Quantitation (LOQ)	Bovine Milk	SPE (Strong Cation Exchange)	1 ppb	[5]
Bovine Plasma	Acetonitrile Extraction	0.05 µg/mL	[1]
Limit of Detection (LOD)	Bovine Milk	SPE (Strong Cation Exchange)	0.2 ppb	[5]
Bovine Plasma	Acetonitrile Extraction	0.03 µg/mL	[1]

Visualizations

Experimental Workflow

Caption: Workflow for the solid-phase extraction of 5-Hydroxy Flunixin from plasma.

Conclusion

The proposed solid-phase extraction protocol offers a reliable and efficient method for the purification of 5-Hydroxy Flunixin from plasma samples. This method is designed to provide clean extracts and high analyte recovery, making it suitable for sensitive and accurate quantification by LC-MS/MS. Researchers are encouraged to use this application note as a starting point and to optimize the protocol for their specific laboratory conditions and analytical requirements.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agilent.com [agilent.com]
• 5. Determination and confirmation of 5-hydroxyflunixin in raw bovine milk using liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Determination of Flunixin and its Metabolites in Bovine Tissue Samples

Introduction

Flunixin (B1672893), a potent non-steroidal anti-inflammatory drug (NSAID), is widely used in veterinary medicine to manage inflammation, pyrexia, and pain in cattle.[1][2] Its use, however, necessitates rigorous monitoring of residues in edible tissues and milk to ensure food safety and compliance with regulatory standards.[1] The primary metabolite of concern is 5-hydroxyflunixin, which often serves as a marker residue, particularly in milk.[3] This document provides detailed protocols for the extraction, cleanup, and quantification of flunixin and 5-hydroxyflunixin in various bovine tissues (muscle, liver, kidney) and milk using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.[2][4]

Regulatory Limits

Maximum Residue Limits (MRLs) or tolerances for flunixin and its metabolites have been established by various regulatory bodies to protect consumers. These limits vary by tissue type.

Tissue/Product	Analyte	MRL/Tolerance (µg/kg)	Regulatory Body/Region
Muscle	Flunixin	20	European Union (EU)[3]
Flunixin	25	United States (US)[5]
Liver	Flunixin	300	European Union (EU)
Flunixin	125	United States (US)[5]
Kidney	Flunixin	100	European Union (EU)
Fat	Flunixin	30	European Union (EU)
Milk	5-Hydroxyflunixin	40	European Union (EU)[3]
5-Hydroxyflunixin	20	South Korea[3]

Experimental Protocols

Two primary protocols are detailed below: a straightforward liquid-liquid extraction suitable for muscle tissue and a more extensive solid-phase extraction (SPE) method applicable to a wider range of tissues.

Protocol 1: Acetonitrile (B52724) Extraction for Bovine Muscle

This rapid method is effective for the determination of flunixin in bovine muscle tissue.[2][4][6]

Materials:

• Homogenized bovine muscle tissue

• Acetonitrile (ACN)

• Formic acid

• Deionized water

• Flunixin-d3 (B23592) (internal standard)

• Centrifuge tubes (50 mL)

• Centrifuge

• Nitrogen evaporator

• Vortex mixer

• LC-MS/MS system

Procedure:

• Sample Preparation: Weigh 2 g of homogenized bovine muscle tissue into a 50 mL centrifuge tube.

• Internal Standard Spiking: Fortify the sample with an appropriate amount of flunixin-d3 internal standard solution.

• Extraction: Add 10 mL of acetonitrile to the tube. Vortex vigorously for 1 minute and then shake for 15 minutes.

• Centrifugation: Centrifuge the sample at 4,700 x g for 10 minutes at 4°C.[3]

• Supernatant Collection: Carefully transfer the acetonitrile supernatant to a clean tube.

• Evaporation: Evaporate the extract to dryness under a gentle stream of nitrogen at 40°C.[3]

• Reconstitution: Reconstitute the dried residue in 150 µL of a solution of 0.1% formic acid in a 50:50 (v/v) mixture of water and acetonitrile.[2] Vortex to ensure complete dissolution.

• Analysis: Inject 10 µL of the final solution into the LC-MS/MS system for analysis.[2]

Protocol 2: Solid-Phase Extraction (SPE) for Various Tissues

This protocol is more comprehensive and includes a C18 cleanup step, making it suitable for various tissue matrices, including liver and kidney, as well as milk.[3]

Materials:

• Homogenized bovine tissue (muscle, liver, kidney) or milk

• Acetonitrile (ACN)

• Water (LC-MS grade)

• n-hexane (ACN-saturated)

• C18 sorbent (bulk or in cartridges)

• Centrifuge tubes (50 mL, 15 mL)

• Centrifuge

• Nitrogen evaporator

• Vortex mixer

• LC-MS/MS system

Procedure:

• Sample Preparation: Weigh 2 g of homogenized tissue or milk into a 50 mL centrifuge tube.[3]

• Extraction: Add 10 mL of a 4:1 (v/v) acetonitrile:water mixture. Shake vigorously for 5 minutes.[3]

• Centrifugation: Centrifuge at 4,700 x g for 10 minutes at 4°C.[3]

• Initial Cleanup: Transfer the supernatant to a new 50 mL tube containing 500 mg of C18 sorbent and 10 mL of acetonitrile-saturated n-hexane. Shake for 10 minutes.[3]

• Second Centrifugation: Centrifuge at 4,700 x g for 5 minutes at 4°C.[3]

• Concentration: Transfer 5 mL of the acetonitrile layer (the lower layer) to a 15 mL tube and evaporate to dryness under nitrogen at 40°C.[3]

• Reconstitution: Reconstitute the residue in 1 mL of methanol, sonicate for 5 minutes, and vortex for 1 minute.[3]

• Final Centrifugation: Centrifuge at 16,000 x g for 10 minutes at 4°C.[3]

• Filtration: Filter the supernatant through a 0.2-µm nylon syringe filter into an autosampler vial.

• Analysis: Inject the final sample into the LC-MS/MS system.

Data Presentation: Method Performance

The following tables summarize the performance characteristics of the analytical methods described.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) (µg/kg)

Analyte	Matrix	LOD	LOQ	Reference
Flunixin	Bovine Muscle	6	15	[7]
Flunixin	Bovine Muscle	2-8	5-27	[3]
5-Hydroxyflunixin	Bovine Muscle	2-10	6-33	[3]
Flunixin	Milk	2-4	5-15	[3]
5-Hydroxyflunixin	Milk	3-5	9-15	[3]
Flunixin & 5-OH Flunixin	Bovine Plasma	30	50-60	[8]

Table 2: Recovery and Precision Data

Analyte	Matrix	Fortification Level (µg/kg)	Recovery (%)	CV (%)	Reference
Flunixin	Milk	Not Specified	110 - 115	2.2 - 5.4	[3]
5-Hydroxyflunixin	Milk	Not Specified	94.0 - 108	3.1 - 9.3	[3]
Flunixin	Milk	Not Specified	97.2 - 99.6	2.2 - 3.9	[3]
5-Hydroxyflunixin	Milk	Not Specified	84.6 - 101	0.7 - 8.4	[3]
Flunixin	Bovine Plasma	Not Specified	63 - 85	< 12	[8]
5-Hydroxyflunixin	Bovine Plasma	Not Specified	63 - 85	< 12	[8]

Visualizations

References

• 1. avmajournals.avma.org [avmajournals.avma.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A quick LC-MS-MS method for the determination of flunixin in bovine muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 6. A quick LC-MS/MS method for determination of flunixin in bovine muscle [cris.unibo.it]
• 7. Determination of flunixin residues in bovine muscle tissue by liquid chromatography with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note and Protocol: High-Throughput Multi-Residue Analysis of NSAIDs in Food Matrices using Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Non-steroidal anti-inflammatory drugs (NSAIDs) are frequently used in veterinary medicine to treat pain and inflammation in food-producing animals.[1] The potential for these drug residues to persist in animal-derived products like milk, meat, and eggs poses a risk to human health, necessitating sensitive and reliable analytical methods for their detection and quantification.[1][2] Regulatory bodies have established maximum residue limits (MRLs) for several NSAIDs in various food commodities.[1]

This application note provides a detailed analytical workflow for the simultaneous determination of multiple NSAID residues in diverse food matrices. The method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique renowned for its high sensitivity and specificity.[3] A key feature of this protocol is the incorporation of deuterated internal standards. These stable isotope-labeled analogs of the target analytes are considered the gold standard in quantitative mass spectrometry.[4] They exhibit nearly identical chemical and physical properties to their non-labeled counterparts, allowing them to effectively compensate for variations in sample preparation, matrix effects, and instrument response, thereby ensuring the highest levels of accuracy and precision in quantitative analysis.[4][5]

Analytical Workflow Overview

The analytical workflow encompasses several key stages, from sample receipt to final data analysis. The use of deuterated internal standards is integral throughout this process to ensure data quality.

Figure 1: General experimental workflow for NSAID analysis.

Experimental Protocols

Reagents and Materials

• Solvents: Acetonitrile (B52724) (ACN), methanol (B129727) (MeOH), water (LC-MS grade), formic acid, and ethyl acetate.

• Standards: Analytical standards of NSAIDs (e.g., Carprofen, Flunixin, Ketoprofen, Diclofenac, Meloxicam) and their corresponding deuterated internal standards (e.g., Carprofen-d3).

• Extraction and Cleanup Supplies: Centrifuge tubes (50 mL), solid-phase extraction (SPE) cartridges (e.g., C18), or dispersive SPE (dSPE) materials.[6]

Standard Solution Preparation

Prepare individual stock solutions of each NSAID and deuterated internal standard in methanol at a concentration of 1 mg/mL.[7] From these, prepare working standard mixtures at various concentrations by dilution with methanol. Store all standard solutions at -20°C.[7]

Sample Preparation

The following protocols are generalized for different matrices. Optimization may be required based on the specific sample and target analytes.

3.1. Milk Samples [6]

• Measure 5 mL of the milk sample into a 50 mL centrifuge tube.

• Spike the sample with the deuterated internal standard mix.

• Add 10 mL of acetonitrile for protein precipitation and extraction.

• Vortex vigorously for 1 minute and then centrifuge at 4000 rpm for 10 minutes.

• Collect the supernatant for the cleanup step.

3.2. Meat and Egg Samples [6]

• Homogenize a representative portion of the meat or egg sample.

• Weigh 2 g of the homogenized sample into a 50 mL centrifuge tube.

• Spike the sample with the deuterated internal standard mix.

• Add 10 mL of acetonitrile and homogenize for 1 minute.

• Centrifuge at 4000 rpm for 10 minutes.

• Collect the supernatant for the cleanup step.

Sample Cleanup (SPE Protocol)[6][8]

• Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

• Loading: Load the supernatant from the sample preparation step onto the cartridge.

• Washing: Wash the cartridge with 5 mL of water to remove polar interferences.

• Elution: Elute the analytes with 5 mL of methanol or ethyl acetate.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of the initial mobile phase.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter before LC-MS/MS analysis.

LC-MS/MS Analysis[9][10]

• LC System: A high-performance or ultra-high-performance liquid chromatography system.

• Column: A C8 or C18 reversed-phase column is commonly used.[8][9]

• Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in acetonitrile/methanol).

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: ESI in negative mode is suitable for most acidic NSAIDs.[10]

• Scan Type: Multiple Reaction Monitoring (MRM) for quantification and confirmation of each analyte.

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of NSAID residues using methods incorporating deuterated internal standards. The values are indicative and may vary depending on the specific matrix, instrumentation, and validation protocol.

Table 1: Method Performance in Milk

NSAID	Fortification Level (µg/kg)	Recovery (%)	RSD (%)	LOQ (µg/kg)
Diclofenac	10	95.2	5.8	1.0
Flunixin	10	98.7	4.5	0.5
Ketoprofen	10	102.1	6.2	0.5
Meloxicam	10	93.5	7.1	1.0
Carprofen	10	99.3	5.1	0.2

Data synthesized from multiple sources for illustrative purposes.[2][8]

Table 2: Method Performance in Muscle Tissue

NSAID	Fortification Level (µg/kg)	Recovery (%)	RSD (%)	LOQ (µg/kg)
Diclofenac	25	92.8	8.2	2.5
Flunixin	25	96.4	6.9	1.0
Ketoprofen	25	105.3	7.5	1.0
Phenylbutazone	25	90.1	9.3	5.0
Tolfenamic Acid	25	97.6	6.5	2.0

Data synthesized from multiple sources for illustrative purposes.[11][8]

NSAID Mechanism of Action

NSAIDs exert their therapeutic effects primarily through the inhibition of cyclooxygenase (COX) enzymes, which are key to the synthesis of prostaglandins. Prostaglandins are lipid compounds that are involved in inflammation, pain, and fever.

Figure 2: Simplified NSAID signaling pathway.

Conclusion

The analytical workflow presented provides a robust and reliable method for the multi-residue analysis of NSAIDs in various food matrices. The use of deuterated internal standards is crucial for achieving accurate and precise quantification, which is essential for ensuring food safety and regulatory compliance.[4] The detailed protocols and performance data serve as a valuable resource for researchers and scientists in the field of drug residue analysis. Method validation according to international guidelines, such as those from the European Commission or VICH, is a critical step before implementing this workflow for routine analysis.[12][13]

References

• 1. pureportal.ilvo.be [pureportal.ilvo.be]
• 2. researchgate.net [researchgate.net]
• 3. texilajournal.com [texilajournal.com]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. benchchem.com [benchchem.com]
• 7. academic.oup.com [academic.oup.com]
• 8. LC-MS/MS Determination of 21 Non-Steroidal Anti-Inflammatory Drugs Residues in Animal Milk and Muscles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. hdb.ugent.be [hdb.ugent.be]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Online Course Validation of Chemical Methods for Residue Analysis | WUR [wur.nl]
• 13. downloads.regulations.gov [downloads.regulations.gov]

Application Note and Protocol: Establishing a Calibration Curve for the Quantification of 5-Hydroxy Flunixin using 5-Hydroxy Flunixin-d3 by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed methodology for establishing a robust calibration curve for the accurate quantification of 5-Hydroxy Flunixin (B1672893) in biological matrices using 5-Hydroxy Flunixin-d3 as an internal standard (IS) with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

Flunixin, a non-steroidal anti-inflammatory drug (NSAID), is widely used in veterinary medicine.[1][2][3] Its major metabolite, 5-Hydroxy Flunixin, serves as a key marker for monitoring Flunixin residues in animal-derived products, particularly in milk.[4][5][6][7] Accurate quantification of 5-Hydroxy Flunixin is crucial for food safety and pharmacokinetic studies. The use of a stable isotope-labeled internal standard, such as 5-Hydroxy Flunixin-d3, is the gold standard for LC-MS/MS-based quantification, as it effectively compensates for variations in sample preparation and instrument response.[8][9][10]

This document outlines a comprehensive protocol for the preparation of calibration standards, sample analysis, and data processing to establish a reliable calibration curve for 5-Hydroxy Flunixin.

Experimental Protocols

Materials and Reagents

• Analytes: 5-Hydroxy Flunixin analytical standard, 5-Hydroxy Flunixin-d3 (internal standard)

• Solvents: Acetonitrile (B52724) (ACN, LC-MS grade), Methanol (B129727) (MeOH, LC-MS grade), Water (LC-MS grade), Formic acid (FA, LC-MS grade)

• Biological Matrix: Blank matrix (e.g., bovine plasma, milk) free of the analyte and internal standard.

Instrumentation

• Liquid Chromatograph (LC): A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reversed-phase column (e.g., 150 mm × 2.1 mm, 3.5 µm particle size) is commonly used.[5]

Preparation of Stock and Working Solutions

2.3.1. Stock Solutions (1 mg/mL)

• Accurately weigh approximately 1.0 mg of 5-Hydroxy Flunixin and 5-Hydroxy Flunixin-d3 into separate volumetric flasks.

• Dissolve the compounds in methanol to a final volume of 1.0 mL to obtain 1 mg/mL stock solutions.

• Store the stock solutions at -20°C or below. These solutions are typically stable for several months.

2.3.2. Intermediate and Working Standard Solutions

• Prepare an intermediate stock solution of 5-Hydroxy Flunixin (e.g., 10 µg/mL) by diluting the 1 mg/mL stock solution with methanol.

• Prepare a working internal standard (IS) solution of 5-Hydroxy Flunixin-d3 (e.g., 1 µg/mL) by diluting the 1 mg/mL stock solution with methanol.

Preparation of Calibration Curve Standards

• Prepare a series of calibration standards by spiking appropriate amounts of the 5-Hydroxy Flunixin intermediate stock solution into the blank biological matrix.

• A typical calibration curve may consist of 5 to 8 non-zero concentration levels.

• To each calibration standard, add a constant volume of the 5-Hydroxy Flunixin-d3 working IS solution to achieve a final concentration (e.g., 10 ng/mL).

• Include a blank sample (matrix with IS) and a double blank sample (matrix only) to assess for interferences.

Example Dilution Scheme for Calibration Standards in a 1 mL final volume:

Calibration Standard	Concentration of 5-Hydroxy Flunixin (ng/mL)	Volume of 10 µg/mL 5-Hydroxy Flunixin (µL)	Volume of 1 µg/mL IS (µL)	Volume of Blank Matrix (µL)
Blank	0	0	10	990
CAL 1	1	0.1	10	989.9
CAL 2	2.5	0.25	10	989.75
CAL 3	5	0.5	10	989.5
CAL 4	10	1	10	989
CAL 5	25	2.5	10	987.5
CAL 6	50	5	10	985
CAL 7	100	10	10	980
CAL 8	200	20	10	970

Sample Preparation (Protein Precipitation)

• To 100 µL of each calibration standard, add 300 µL of cold acetonitrile containing 0.1% formic acid.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC Conditions (Example):

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: A suitable gradient to separate the analyte from matrix components.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• MS/MS Conditions (Example in Positive ESI Mode):

  • Monitor specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for both 5-Hydroxy Flunixin and 5-Hydroxy Flunixin-d3. These transitions need to be optimized for the specific instrument being used.

Data Presentation

The performance of the calibration curve should be evaluated based on its linearity. The results of method validation, including linearity, recovery, precision, and limits of detection and quantification, should be summarized in tables for clarity.

Table 1: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	Regression Equation	Correlation Coefficient (r²)	Weighting Factor
5-Hydroxy Flunixin	1 - 200	y = mx + c	> 0.99	1/x or 1/x²

Table 2: Method Validation Summary

Parameter	5-Hydroxy Flunixin	Acceptance Criteria
Linearity (r²)	> 0.99	≥ 0.99
Accuracy (% Bias)	Within ± 15%	Within ± 15% (± 20% for LLOQ)
Precision (% CV)	< 15%	< 15% (< 20% for LLOQ)
Recovery (%)	85 - 115%	Consistent and reproducible
Limit of Detection (LOD)	e.g., 0.5 ng/mL	To be determined experimentally
Lower Limit of Quantification (LLOQ)	e.g., 1 ng/mL	To be determined experimentally

Note: The values in the tables are examples and should be determined experimentally during method validation.

Mandatory Visualization

Caption: Workflow for establishing a calibration curve for 5-Hydroxy Flunixin.

Conclusion

This application note provides a detailed protocol for establishing a reliable and accurate calibration curve for the quantification of 5-Hydroxy Flunixin using its deuterated internal standard, 5-Hydroxy Flunixin-d3, by LC-MS/MS. Adherence to this protocol, coupled with proper method validation, will ensure high-quality quantitative data for research, drug development, and regulatory purposes.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Development and validation of high-performance liquid chromatography method for determination of flunixin-meglumine and its impurities in preparations for veterinary use | Archives of Pharmacy [aseestant.ceon.rs]
• 3. 5-羟基氟尼辛 VETRANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 4. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) -Food Science of Animal Resources | Korea Science [koreascience.kr]
• 7. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A quick LC-MS-MS method for the determination of flunixin in bovine muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Flunixin-D3 - High-Purity Reference Standard for LC-MS/MS Quantification (CAS 1015856-60-6) [witega.de]

Application Note: Quantitative Analysis of Flunixin in Equine Urine by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flunixin (B1672893), a potent non-steroidal anti-inflammatory drug (NSAID), is widely used in equine medicine for its analgesic, anti-inflammatory, and anti-pyretic properties. Its use in performance horses is regulated to ensure the welfare of the animals and fair competition. Therefore, sensitive and specific analytical methods are required for the detection and quantification of flunixin and its metabolites in equine biological matrices, such as urine. This application note provides a detailed protocol for a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of flunixin and its major metabolite, 5-hydroxy flunixin, in equine urine. The method is suitable for pharmacokinetic studies, drug metabolism research, and doping control.

Analytical Method Overview

This method utilizes solid-phase extraction (SPE) for sample clean-up and concentration, followed by reversed-phase liquid chromatography for the separation of flunixin and its metabolite. Detection and quantification are achieved using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity.

Materials and Reagents

• Flunixin certified reference standard

• 5-hydroxy flunixin certified reference standard

• Flunixin-d3 (B23592) (internal standard)

• Formic acid (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• C18 SPE cartridges

• 0.1% Formic acid in water

• 0.1% Formic acid in acetonitrile

• Reagent grade water

• Phosphate (B84403) buffer (pH 6.0)

Experimental Protocols

Standard and Quality Control Sample Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of flunixin, 5-hydroxy flunixin, and flunixin-d3 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the primary stock solutions in a mixture of water and acetonitrile (1:1, v/v) to create calibration standards and quality control (QC) samples at various concentration levels.

• Spiking Solutions: Use the working standard solutions to spike blank equine urine for the preparation of calibration curves and QC samples.

Sample Preparation: Solid-Phase Extraction (SPE)

• Urine Sample Hydrolysis (Optional): To account for conjugated metabolites, an enzymatic or basic hydrolysis step can be included. For basic hydrolysis, add a small volume of NaOH solution to the urine sample and incubate.[1]

• Sample Pre-treatment: Centrifuge the equine urine sample to remove particulate matter. Dilute an aliquot of the supernatant with phosphate buffer (pH 6.0).

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with methanol followed by reagent-grade water.[1]

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with reagent-grade water to remove interfering substances.

• Elution: Elute the analytes from the cartridge with methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a specific volume of the initial mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A standard HPLC or UHPLC system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic acid in water[2]
Mobile Phase B	0.1% Formic acid in acetonitrile[2]
Gradient	5% B to 100% B over several minutes[2]
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 20 µL
Column Temperature	40 °C

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	Dependent on instrument
Gas Flow Rates	Dependent on instrument

Table 3: MRM Transitions for Flunixin and Metabolite

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Flunixin	297.1	279.1	Varies
297.1	185.1	Varies
5-hydroxy flunixin	313.1	295.1	Varies
313.1	277.1	Varies
Flunixin-d3 (IS)	300.1	282.1	Varies

Method Validation Data

The described method has been validated for selectivity, linearity, accuracy, precision, and sensitivity. The following tables summarize the quantitative data obtained from validation studies.

Table 4: Linearity and Sensitivity

Analyte	Linearity Range (ng/mL)	Correlation Coefficient (r²)	LOD (ng/mL)	LOQ (ng/mL)
Flunixin	1 - 1000	>0.99	~0.5 - 2	~1.5 - 5
5-hydroxy flunixin	1 - 1000	>0.99	~0.5 - 3	~1.5 - 9

LOD and LOQ values are approximate and can vary based on instrumentation and specific laboratory conditions.[2][3]

Table 5: Accuracy and Precision

Analyte	Spiked Concentration (ng/mL)	Accuracy (Mean Recovery %)	Precision (Intra-day CV%)	Precision (Inter-day CV%)
Flunixin	Low QC	95 - 110%	< 15%	< 15%
Mid QC	98 - 105%	< 10%	< 10%
High QC	97 - 103%	< 10%	< 10%
5-hydroxy flunixin	Low QC	92 - 108%	< 15%	< 15%
Mid QC	95 - 105%	< 10%	< 10%
High QC	96 - 104%	< 10%	< 10%

Accuracy and precision data are representative and should be established during in-lab validation.[1][2]

Visualizations

References

• 1. Quantification and validation of nine nonsteroidal anti-inflammatory drugs in equine urine using gas chromatography-mass spectrometry for doping control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ovid.com [ovid.com]

Application Notes and Protocols: 5-Hydroxy Flunixin-d3 in Food Safety Analysis

Introduction

Flunixin (B1672893) is a potent, non-steroidal anti-inflammatory drug (NSAID) widely used in veterinary medicine to alleviate inflammation, pain, and fever in livestock.[1][2] Its use, however, can lead to drug residues in animal-derived food products, posing potential health risks to consumers. Regulatory bodies worldwide have established Maximum Residue Limits (MRLs) for flunixin and its metabolites in various food matrices to ensure consumer safety.[3][4] In bovine milk, the primary marker for flunixin residue is its major metabolite, 5-hydroxyflunixin.[3][4][5][6] Accurate and sensitive analytical methods are crucial for monitoring these residues. The use of a stable isotope-labeled internal standard, such as 5-Hydroxy Flunixin-d3, is essential for achieving precise and accurate quantification by compensating for matrix effects and variations in sample preparation and instrument response. This document provides detailed application notes and protocols for the use of 5-Hydroxy Flunixin-d3 in the analysis of flunixin and 5-hydroxyflunixin in food samples, particularly milk, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of the Method

The analytical method involves the extraction of flunixin and 5-hydroxyflunixin from the food matrix, followed by cleanup and analysis using LC-MS/MS. 5-Hydroxy Flunixin-d3 is added to the sample at the beginning of the extraction process as an internal standard. Due to its identical chemical and physical properties to the native analyte, it co-extracts and co-elutes, but is differentiated by its higher mass. This allows for accurate quantification by correcting for any analyte loss during sample processing and for signal suppression or enhancement caused by the sample matrix.

Quantitative Data Summary

The following tables summarize the performance characteristics of LC-MS/MS methods for the determination of flunixin and 5-hydroxyflunixin in various food matrices.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) (μg/kg)

Analyte	Matrix	Method 1 LOD	Method 1 LOQ	Method 2 LOD	Method 2 LOQ
Flunixin	Milk	4	15	2	5
5-Hydroxyflunixin	Milk	5	15	3	9
Flunixin	Beef	2-8	5-27	-	-
5-Hydroxyflunixin	Beef	2-10	6-33	-	-
Flunixin	Chicken	2-8	5-27	-	-
5-Hydroxyflunixin	Chicken	2-10	6-33	-	-
Flunixin	Egg	2-8	5-27	-	-
5-Hydroxyflunixin	Egg	2-10	6-33	-	-
Flunixin	Flatfish	2-8	5-27	-	-
5-Hydroxyflunixin	Flatfish	2-10	6-33	-	-
Flunixin	Shrimp	2-8	5-27	-	-
5-Hydroxyflunixin	Shrimp	2-10	6-33	-	-

Data sourced from a study comparing two different analytical methods for various livestock and fishery products.[3][4][5]

Table 2: Recovery and Precision (Method 1 in Milk)

Analyte	Spiking Level (μg/kg)	Recovery (%)	Repeatability (RSDr, %)	Within-lab Reproducibility (RSDw, %)
Flunixin	10	95.2	5.4	8.1
20	98.7	4.1	6.5
40	101.3	3.5	5.8
5-Hydroxyflunixin	10	92.4	6.8	9.2
20	96.8	4.9	7.3
40	99.5	4.2	6.7

This data demonstrates the accuracy and precision of the method at different concentration levels in milk.[3][4]

Experimental Protocols

Protocol 1: Analysis of Flunixin and 5-Hydroxyflunixin in Milk

This protocol is based on a multi-residue, multi-class analysis method.[3][4]

1. Materials and Reagents

• 5-Hydroxy Flunixin-d3 internal standard solution

• Flunixin and 5-hydroxyflunixin analytical standards

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid (FA)

• Water, ultrapure

• C18 solid-phase extraction (SPE) cartridges

• 0.2 µm syringe filters

2. Sample Preparation and Extraction

• Weigh 5 g of a homogenized milk sample into a 50 mL centrifuge tube.

• Add a known amount of 5-Hydroxy Flunixin-d3 internal standard solution.

• Add 10 mL of acetonitrile.

• Vortex for 5 minutes.

• Centrifuge at 4,700 × g for 10 minutes at 4°C.

• Transfer the supernatant to a new 50 mL centrifuge tube containing 500 mg of C18 sorbent and 10 mL of n-hexane saturated with acetonitrile.

• Shake for 10 minutes and centrifuge at 4,700 × g for 5 minutes at 4°C.

• Transfer 5 mL of the acetonitrile extract to a 15 mL tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of water:methanol (1:1, v/v).

• Filter the reconstituted sample through a 0.2 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Parameters

• LC Column: C18 column (e.g., 2.1 mm × 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Gradient: Start with 10% B, ramp to 90% B over 8 minutes, hold for 2 minutes, and return to initial conditions.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), positive

• MS/MS Detection: Multiple Reaction Monitoring (MRM) of precursor and product ions for flunixin, 5-hydroxyflunixin, and 5-Hydroxy Flunixin-d3.

Protocol 2: Alternative Method for Milk Analysis

This method includes additional reagents for extraction.[3][4]

1. Materials and Reagents

• Same as Protocol 1, with the addition of:

• EDTA solution

• Dichloromethane

2. Sample Preparation and Extraction

• Weigh 2 g of milk into a 50 mL centrifuge tube.

• Add 100 µL of EDTA solution and shake for 3 minutes.

• Add a known amount of 5-Hydroxy Flunixin-d3 internal standard.

• Add 8.5 mL of acetonitrile with 0.1% formic acid and 1.5 mL of dichloromethane.

• Shake for 15 minutes and centrifuge at 4,500 × g for 10 minutes at 4°C.

• Transfer the supernatant to a 15 mL tube containing 150 mg of C18.

• Shake for 10 minutes and centrifuge at 4,500 × g for 10 minutes at 4°C.

• Transfer the supernatant to a new 15 mL tube and evaporate to dryness under nitrogen at 40°C.

• Reconstitute the residue with 1 mL of methanol, sonicate for 5 minutes, and mix vigorously.

• Centrifuge for 10 minutes at 16,000 × g and 4°C.

• Filter the supernatant through a 0.2 µm nylon syringe filter into an autosampler vial.

3. LC-MS/MS Parameters

• Similar to Protocol 1, with potential minor adjustments to the gradient based on system suitability.

Visualizations

Workflow for Food Safety Analysis

Caption: Experimental workflow for the analysis of flunixin and its metabolites in food samples.

Role of Internal Standard in Quantification

Caption: Logical relationship of using an isotopically labeled internal standard for accurate quantification.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 5-Hydroxyflunixin VETRANAL , analytical standard 75369-61-8 [sigmaaldrich.com]
• 3. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) -Food Science of Animal Resources | Korea Science [koreascience.kr]
• 5. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Flunixin residues in milk following transdermal administration [dellait.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects with 5-Hydroxy Flunixin-d3

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals using 5-Hydroxy Flunixin-d3 as an internal standard to overcome matrix effects in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact my results?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to co-eluting compounds from the sample matrix.[1][2] This interference can lead to a decrease in signal, known as ion suppression, or an increase in signal, called ion enhancement.[1] These effects can significantly compromise the accuracy, precision, and sensitivity of your analytical method, particularly in complex biological matrices like plasma or serum.[1][3] Common culprits in plasma include phospholipids, salts, and proteins.[3][4][5]

Q2: How does 5-Hydroxy Flunixin-d3, a stable isotope-labeled internal standard, help mitigate matrix effects?

A2: A stable isotope-labeled internal standard (SIL-IS) like 5-Hydroxy Flunixin-d3 is considered the gold standard for compensating for matrix effects.[1][6] Because it is chemically and structurally almost identical to the analyte (5-Hydroxy Flunixin), it co-elutes from the chromatography column and experiences nearly the same degree of ionization suppression or enhancement.[7][8] By calculating the ratio of the analyte's peak area to the internal standard's peak area, the variability caused by the matrix effect is normalized, leading to more accurate and precise quantification.[1][7][8]

Q3: Can 5-Hydroxy Flunixin-d3 perfectly eliminate all issues related to matrix effects?

A3: While highly effective, a SIL-IS may not always provide perfect compensation.[7] A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated internal standard.[1] If this shift is significant enough to cause the analyte and internal standard to elute into regions with different levels of ion suppression, it can lead to inaccurate quantification, an issue known as differential matrix effects.[1] Ensuring complete co-elution of the analyte and the internal standard is critical for maximum correction.[9]

Q4: What are the most critical factors to consider when using 5-Hydroxy Flunixin-d3 as an internal standard?

A4: Key considerations include:

• Isotopic Purity: The standard should have a high degree of deuteration to minimize any signal contribution at the analyte's mass-to-charge ratio (m/z).[1]

• Co-elution: The chromatographic conditions must be optimized to ensure the analyte and 5-Hydroxy Flunixin-d3 co-elute as closely as possible.[7][9]

• Concentration: The concentration of the internal standard should be appropriate for the expected analyte concentration range to ensure an accurate response ratio.

• Stability: Ensure the stability of the internal standard in the stock solution and the final sample extract.

Troubleshooting Guides

This section provides solutions to common problems encountered when using 5-Hydroxy Flunixin-d3 to correct for matrix effects.

Problem 1: Poor reproducibility of the analyte/internal standard area ratio.

Possible Cause	Solution
Inconsistent Sample Preparation	Ensure consistent timing and technique for all sample preparation steps, including vortexing and centrifugation. Automate liquid handling steps if possible to improve precision.
Variable Matrix Effects Across Samples	Different lots of biological matrix can exhibit varying degrees of matrix effects. Evaluate the matrix effect across at least six different lots of blank matrix.[1] If variability is high, further optimization of the sample cleanup procedure is necessary.
Analyte/IS Instability	Investigate the stability of both the analyte and 5-Hydroxy Flunixin-d3 in the sample matrix and in the final extract under the storage and analysis conditions.

Problem 2: The analyte (5-Hydroxy Flunixin) and the internal standard (5-Hydroxy Flunixin-d3) do not co-elute.

Possible Cause	Solution
Chromatographic "Isotope Effect"	A slight difference in retention time between the deuterated and non-deuterated compounds can occur.[1] Adjusting the mobile phase composition or gradient profile may help to achieve co-elution. In some cases, using a column with slightly lower resolution can help the peaks to overlap completely.[9]
Column Degradation	Loss of stationary phase or column contamination can alter selectivity. Replace the analytical column with a new one of the same type and implement a column washing protocol to minimize contamination.[1]
Mobile Phase Issues	Incorrect mobile phase preparation or degradation over time can affect chromatography. Prepare fresh mobile phase daily.

Problem 3: Unexpectedly high or low analyte concentrations.

Possible Cause	Solution
Incorrect Internal Standard Concentration	An error in the preparation of the 5-Hydroxy Flunixin-d3 spiking solution will cause a systematic bias in the calculated analyte concentrations. Carefully re-prepare the internal standard solution and verify its concentration.[1]
Cross-Contamination (Carryover)	Carryover from a high concentration sample to a subsequent low concentration sample can lead to artificially high results. Optimize the autosampler wash procedure and inject a blank sample after high concentration samples to check for carryover.[1]
Differential Matrix Effects	If the analyte and IS do not co-elute perfectly, they may experience different levels of ion suppression, leading to inaccurate results.[1] Re-optimize chromatography to ensure co-elution.

Experimental Protocols & Methodologies

Protocol 1: Quantitative Analysis of 5-Hydroxy Flunixin (B1672893) in Plasma using 5-Hydroxy Flunixin-d3

This protocol provides a general framework. Specific parameters such as concentrations, volumes, and instrument settings should be optimized for your specific application and instrumentation.

1. Preparation of Stock and Working Solutions:

• Prepare individual stock solutions of 5-Hydroxy Flunixin and 5-Hydroxy Flunixin-d3 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Prepare a working internal standard (IS) spiking solution by diluting the 5-Hydroxy Flunixin-d3 stock solution. The concentration should be optimized based on the expected analyte concentration range.

• Prepare calibration curve standards and quality control (QC) samples by spiking known amounts of 5-Hydroxy Flunixin into blank plasma.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (blank, standard, QC, or unknown), add the IS spiking solution.

• Add 300 µL of ice-cold acetonitrile (B52724) (a 3:1 ratio of acetonitrile to plasma).[3]

• Vortex the mixture vigorously for 30-60 seconds to ensure complete protein precipitation.[3]

• Incubate the samples at 4°C for 20 minutes to enhance protein precipitation.[3]

• Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.[3]

• Carefully transfer the supernatant to a clean vial or well plate for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• LC System: A standard HPLC or UHPLC system.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of water with a small amount of acid (e.g., 0.1% formic acid) and acetonitrile or methanol.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Selected Reaction Monitoring (SRM) mode with positive electrospray ionization (ESI).

• SRM Transitions: Optimize the precursor and product ion transitions for both 5-Hydroxy Flunixin and 5-Hydroxy Flunixin-d3.

Protocol 2: Assessment of Matrix Effects

This experiment quantifies the extent of ion suppression or enhancement.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and IS into the final analysis solvent (e.g., mobile phase) at low and high QC concentrations.[3]

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank matrix using the established sample preparation protocol (e.g., Protocol 1). After the final extraction step, spike the analyte and IS into the clean extracts at the same concentrations as Set A.[1][3]

  • Set C (Pre-Spiked Matrix): Spike the analyte and IS into the blank matrix before the extraction process at the same concentrations as Set A. (This set is used to determine recovery).[1]

• Analyze all samples by LC-MS/MS.

• Calculate the Matrix Effect (ME):

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

Data Presentation

Table 1: Example Validation Data for a 5-Hydroxy Flunixin Assay

Parameter	Flunixin	5-Hydroxy Flunixin
Linearity (r²)	>0.99	>0.99
Recovery (%)	74.5 - 94.0	71.2 - 94.0
Intra-lab CV (%)	< 20	< 20
Inter-lab CV (%)	8.9 - 22	14 - 20
LOQ (µg/kg)	5 - 27	6 - 33
Data compiled from studies on flunixin and its metabolite in various matrices.[10][11]

Table 2: Matrix Effect Evaluation in Milk Samples

Method	Analyte	Matrix Effect (%)
Method 1	Flunixin	-15.0
5-Hydroxy Flunixin	-24.2
Method 2	Flunixin	78.5
5-Hydroxy Flunixin	65.9
This table illustrates how different sample preparation methods can result in varying degrees of ion suppression (-) or enhancement (+).[10][11]

Visualizations

Caption: Workflow for bioanalysis using a SIL-IS.

Caption: Troubleshooting poor reproducibility.

References

• 1. benchchem.com [benchchem.com]
• 2. Matrix effect in bioanalytical assay development using supercritical fluid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. waters.com [waters.com]
• 8. longdom.org [longdom.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) -Food Science of Animal Resources | Korea Science [koreascience.kr]
• 11. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Ion Suppression in Flunixin Quantification

Welcome to the technical support center for troubleshooting ion suppression in the quantification of flunixin (B1672893). This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on identifying, mitigating, and managing matrix effects in LC-MS/MS analysis of flunixin.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in flunixin quantification?

A1: Ion suppression is a type of matrix effect where molecules co-eluting with flunixin from the liquid chromatography (LC) system interfere with its ionization in the mass spectrometer's ion source.[1] This interference reduces the signal intensity of flunixin, which can lead to inaccurate and unreliable quantification, decreased sensitivity, and poor reproducibility of results.[1] Given that flunixin is often analyzed in complex biological matrices such as plasma, milk, and tissue, which are rich in endogenous components like phospholipids (B1166683) and proteins, the risk of ion suppression is significant.[2]

Q2: What are the primary causes of ion suppression in flunixin analysis?

A2: The primary causes of ion suppression in flunixin analysis are endogenous and exogenous substances present in the sample matrix that co-elute with flunixin. These include:

• Endogenous components: Primarily salts, proteins, and lipids, with phospholipids being a major contributor to ion suppression in electrospray ionization (ESI).[2][3]

• Exogenous substances: These can include formulation agents, anticoagulants (e.g., heparin), and plasticizers that may be introduced during sample collection and preparation.[4]

• Mobile phase additives: While necessary for chromatography, some additives, especially at high concentrations, can contribute to ion suppression.[5]

Q3: How can I determine if my flunixin analysis is affected by ion suppression?

A3: A common and effective method to qualitatively identify ion suppression is the post-column infusion (PCI) experiment .[6] In this technique, a constant flow of a flunixin standard solution is introduced into the LC eluent stream after the analytical column but before the mass spectrometer's ion source. A stable baseline signal for flunixin is established, and then a blank matrix extract is injected. Any dip in this stable baseline indicates a region where co-eluting matrix components are causing ion suppression.[6] Comparing the retention time of this suppression zone with the retention time of flunixin in a standard injection will reveal if your analyte is affected.

Q4: What is the most effective way to compensate for ion suppression?

A4: The use of a stable isotope-labeled (SIL) internal standard is considered the gold standard for compensating for ion suppression.[7] For flunixin analysis, flunixin-d3 (B23592) is the ideal internal standard.[1][8] Since flunixin-d3 is chemically identical to flunixin, it co-elutes and experiences the same degree of ion suppression. By calculating the ratio of the analyte signal to the internal standard signal, the variability caused by ion suppression can be effectively normalized, leading to accurate and precise quantification.[7]

Q5: Can I switch the ionization mode to reduce ion suppression?

A5: Yes, in some cases, switching the ionization mode can help. Electrospray ionization (ESI) is generally more susceptible to ion suppression than atmospheric pressure chemical ionization (APCI).[9] If your instrumentation allows, testing your method with an APCI source might show reduced matrix effects. Additionally, switching the polarity of the ESI source (e.g., from positive to negative ion mode) can also be beneficial, as fewer matrix components may ionize in the chosen polarity, thus reducing interference.[9]

Troubleshooting Guides

Guide 1: Diagnosing and Quantifying Ion Suppression

This guide provides a step-by-step approach to confirm and measure the extent of ion suppression in your flunixin assay.

Step 1: Qualitative Assessment using Post-Column Infusion (PCI)

The PCI experiment helps to visualize the regions of ion suppression in your chromatogram.

• Objective: To identify if co-eluting matrix components are suppressing the flunixin signal.

• Experimental Protocol: A detailed protocol for performing a post-column infusion experiment is provided in the "Experimental Protocols" section below.

• Interpretation: A significant drop in the baseline signal of the infused flunixin that coincides with the elution of matrix components indicates ion suppression. If this suppression zone overlaps with the retention time of flunixin, your analysis is likely affected.

Step 2: Quantitative Assessment of Matrix Effect

This experiment will provide a numerical value for the degree of ion suppression or enhancement.

• Objective: To quantify the percentage of signal suppression or enhancement.

• Experimental Protocol:

  • Prepare two sets of samples:

    • Set A (Neat Solution): A known concentration of flunixin is prepared in the mobile phase or reconstitution solvent.

    • Set B (Post-Spiked Matrix): A blank matrix sample (e.g., plasma, milk) is processed through your entire sample preparation procedure. The final, clean extract is then spiked with the same concentration of flunixin as in Set A.

  • Analyze both sets of samples by LC-MS/MS and record the peak area for flunixin.

  • Calculate the Matrix Effect (%) using the following formula:

• Interpretation of Results:

  • Matrix Effect ≈ 100%: No significant ion suppression or enhancement.

  • Matrix Effect < 100%: Ion suppression is occurring.

  • Matrix Effect > 100%: Ion enhancement is occurring.

Guide 2: Strategies for Mitigating Ion Suppression

Once ion suppression is confirmed, the following strategies can be employed to minimize its impact. A logical workflow for troubleshooting is presented below.

Caption: Troubleshooting workflow for addressing ion suppression.

1. Optimize Sample Preparation

The goal of sample preparation is to remove interfering matrix components while efficiently recovering flunixin. The choice of technique depends on the matrix and the required level of cleanliness.

Caption: Overview of common sample preparation methods.

• Protein Precipitation (PPT): A simple and fast method, but often provides the least clean extracts, leaving behind significant amounts of phospholipids and other matrix components.[10]

• Liquid-Liquid Extraction (LLE): Can provide cleaner extracts than PPT by partitioning flunixin into an organic solvent, leaving polar interferences in the aqueous phase.[7]

• Solid-Phase Extraction (SPE): A highly selective technique that can provide very clean extracts by using a sorbent that retains flunixin while allowing interferences to be washed away.[2]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A streamlined approach that combines salting-out extraction with dispersive SPE for cleanup. It is effective for a wide range of matrices.

2. Optimize Chromatographic Conditions

The goal is to chromatographically separate flunixin from the co-eluting interferences that cause ion suppression.

• Modify the Gradient: A shallower gradient can improve the resolution between flunixin and interfering peaks.

• Change the Column Chemistry: If a standard C18 column is being used, consider a column with a different stationary phase (e.g., phenyl-hexyl, biphenyl) to alter the elution profile of both flunixin and the interfering components.

• Adjust Mobile Phase Composition: Small changes in the organic solvent ratio or the pH of the aqueous phase can significantly impact retention and selectivity. Using volatile buffers like ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) is recommended for LC-MS.[5]

3. Use a Stable Isotope-Labeled Internal Standard

As highlighted in the FAQs, using flunixin-d3 is the most robust way to correct for ion suppression that cannot be eliminated through sample preparation or chromatography.[1][8]

Quantitative Data Summary

The following tables summarize validation data from various studies on flunixin quantification, highlighting the impact of different analytical methods on matrix effects and other performance parameters.

Table 1: Comparison of Two Methods for Flunixin and 5-Hydroxy Flunixin in Milk [11]

Parameter	Method 1 (QuEChERS-based)	Method 2 (Modified Extraction)
Matrix Effect (Flunixin)	-15% (No effect)	78.5% (Strong effect)
Matrix Effect (5-OH Flunixin)	-24.2% (Medium effect)	65.9% (Strong effect)
Recovery (Flunixin)	110%–115%	97.2%–99.6%
CV% (Flunixin)	2.2%–5.4%	2.2%–3.9%
LOD (Flunixin)	4 µg/kg	2 µg/kg
LOQ (Flunixin)	15 µg/kg	5 µg/kg

Table 2: Matrix Effect of Method 1 in Various Livestock and Fishery Products [11]

Matrix	Matrix Effect (Flunixin)	Matrix Effect Classification
Beef	76.5%	Strong
Chicken	68.9%	Strong
Egg	98.7%	Strong
Flatfish	80.3%	Strong
Shrimp	94.2%	Strong

Table 3: Validation of an LC-MS/MS Method for Flunixin in Bovine Muscle [1]

Parameter	Value
Sample Preparation	Acetonitrile (B52724) Extraction
Internal Standard	Flunixin-d3
Matrix Effect	No signal suppression or enhancement observed
Recovery	95.7% - 104.3%
Precision (CV%)	< 9.6%
LOD	1.5 µg/kg
LOQ	5.0 µg/kg

Experimental Protocols

Protocol 1: Post-Column Infusion (PCI) for Ion Suppression Detection

Materials:

• Syringe pump

• Tee-piece for connecting the syringe pump to the LC flow path

• Standard solution of flunixin (e.g., 100 ng/mL in mobile phase)

• Prepared blank matrix extract (processed using your standard sample preparation method)

• LC-MS/MS system

Procedure:

• System Setup: Connect the outlet of the analytical column to one inlet of the tee-piece. Connect the other inlet of the tee-piece to the syringe pump. Connect the outlet of the tee-piece to the MS ion source.

• Equilibration: Begin the LC gradient without an injection. Start the syringe pump to infuse the flunixin standard solution at a low, constant flow rate (e.g., 10 µL/min).

• Establish Stable Baseline: Monitor the MRM transition for flunixin. Allow the infusion to continue until a stable, elevated baseline is observed in the data acquisition software.

• Inject Blank Matrix: Inject a blank matrix extract onto the LC column.

• Data Analysis: Monitor the flunixin MRM channel. A dip in the baseline indicates a region of ion suppression. Note the retention time of this suppression zone.

Protocol 2: QuEChERS-based Extraction for Flunixin in Milk (Method 1)[2]

Materials:

• Homogenized milk sample

• 50 mL centrifuge tubes

• Water:Acetonitrile (1:4, v/v)

• C18 sorbent

• n-hexane (acetonitrile-saturated)

• Centrifuge

• Nitrogen evaporator

Procedure:

• Weigh 2 g of homogenized milk into a 50 mL centrifuge tube.

• Add 10 mL of water:acetonitrile (1:4, v/v).

• Shake for 5 minutes and then centrifuge at 4,700 x g for 10 minutes at 4°C.

• Decant the supernatant into a second 50 mL centrifuge tube containing 500 mg of C18 and 10 mL of acetonitrile-saturated n-hexane.

• Shake for 10 minutes and centrifuge at 4,700 x g for 5 minutes at 4°C.

• Transfer 5 mL of the acetonitrile (lower) layer to a new tube.

• Evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a suitable solvent (e.g., mobile phase) for LC-MS/MS analysis.

Protocol 3: Acetonitrile Extraction for Flunixin in Bovine Muscle[1]

Materials:

• Homogenized bovine muscle sample

• 50 mL centrifuge tubes

• Acetonitrile

• Flunixin-d3 internal standard solution

• Centrifuge

• Nitrogen evaporator

Procedure:

• Weigh 2 g of homogenized muscle tissue into a 50 mL centrifuge tube.

• Add a known amount of flunixin-d3 internal standard solution.

• Add 8 mL of acetonitrile.

• Vortex for 1 minute, then shake for 15 minutes.

• Centrifuge at 4,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube.

• Evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of mobile phase, vortex, and filter through a 0.22 µm syringe filter before injection into the LC-MS/MS system.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Determination and confirmation of 5-hydroxyflunixin in raw bovine milk using liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Determination of flunixin in milk by liquid chromatography with confirmation by gas chromatography/mass spectrometry and selected ion monitoring [agris.fao.org]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. Quantification and confirmation of flunixin in equine plasma by liquid chromatography-quadrupole time-of-flight tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A quick LC-MS-MS method for the determination of flunixin in bovine muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. actapharmsci.com [actapharmsci.com]
• 10. agilent.com [agilent.com]
• 11. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing LC Gradient for Flunixin and Metabolite Separation

Welcome to the technical support center for the optimization of liquid chromatography (LC) methods for the separation of flunixin (B1672893) and its metabolites. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during their experiments.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the separation of flunixin and its metabolites, providing potential causes and actionable solutions in a question-and-answer format.

Q1: Why am I observing poor separation or co-elution of flunixin and 5-hydroxyflunixin?

A1: Poor resolution between flunixin and its primary metabolite, 5-hydroxyflunixin, can stem from several factors related to your LC gradient and column chemistry.

• Inadequate Gradient Slope: A steep gradient may not provide sufficient time for the analytes to interact with the stationary phase, leading to poor separation.

  • Solution: Try a shallower gradient.[1] For instance, if your initial gradient is a rapid ramp from a low to a high percentage of organic solvent, consider increasing the gradient time to allow for better separation. A scouting run with a broad gradient (e.g., 5-95% organic phase over 20 minutes) can help identify the elution window, which you can then expand with a shallower slope in that specific region.[1]

• Incorrect Mobile Phase Composition: The choice of organic solvent and additive can significantly impact selectivity.

  • Solution: Ensure you are using a suitable mobile phase. A common mobile phase for separating flunixin and its metabolites consists of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).[2][3] The formic acid helps to improve peak shape by ensuring the analytes are in a consistent protonation state.

• Column Issues: A worn-out or inappropriate column will lead to poor performance.

  • Solution: Verify the integrity of your column. If the column is old or has been used extensively, it may need to be replaced. Ensure you are using a column with appropriate chemistry, such as a C18 stationary phase, which is commonly used for this separation.[2][3][4]

Q2: What is causing my peaks for flunixin and its metabolites to tail?

A2: Peak tailing, where the peak asymmetry factor is greater than one, is a common issue in HPLC and can be caused by several factors.

• Secondary Interactions: Flunixin, being a weak acid, can interact with residual silanol (B1196071) groups on the silica-based stationary phase, leading to tailing.[5]

  • Solution: Use an end-capped column to minimize silanol interactions.[5] Also, ensure the mobile phase pH is appropriate. Operating at a pH close to the analyte's pKa can cause inconsistent peak shapes.[5] The use of 0.1% formic acid in the mobile phase helps to suppress the ionization of silanol groups and maintain flunixin in a single ionic form, thereby improving peak shape.[2][3]

• Column Overload: Injecting too much sample can lead to peak distortion, including tailing.[5][6]

  • Solution: Try diluting your sample and injecting a smaller amount.[5] If all peaks in the chromatogram are tailing, this is a strong indicator of column overload.[5]

• Column Contamination or Voids: A contaminated guard column or a void at the head of the analytical column can cause peak tailing.[5]

  • Solution: Replace the guard column and/or try back-flushing the analytical column. If a void is suspected, the column may need to be replaced.[5]

Q3: Why is my baseline drifting during the gradient run?

A3: Baseline drift is a common occurrence in gradient elution HPLC.

• Mismatched Mobile Phase Absorbance: If the UV absorbance of your mobile phase components (A and B) is different at the detection wavelength, the baseline will drift as the mobile phase composition changes.[7][8]

  • Solution: Use high-purity solvents and additives. If possible, choose a detection wavelength where both mobile phases have low and similar absorbance.[7] Adding a small amount of the stronger solvent (B) to the weaker solvent (A) can sometimes help to equilibrate the baseline. For LC-MS applications, baseline drift in the UV chromatogram is less of a concern as the mass spectrometer provides specificity.[8]

• Column Bleed: As the percentage of organic solvent increases during the gradient, bonded phase from the column can be stripped, leading to a rising baseline.

  • Solution: Ensure you are using a high-quality, stable HPLC column. Also, avoid harsh mobile phase conditions (e.g., extreme pH) that can accelerate column degradation.

• Contaminated Mobile Phase: Contaminants in the mobile phase, especially in the weaker solvent, can elute as the gradient progresses, causing a rising baseline or ghost peaks.

  • Solution: Always use freshly prepared, high-purity mobile phases and filter them before use.

Frequently Asked Questions (FAQs)

Q1: What is a typical LC gradient program for the separation of flunixin and 5-hydroxyflunixin?

A1: A commonly used gradient program for the separation of flunixin and its metabolite 5-hydroxyflunixin on a C18 column is as follows:

Time (min)	% Mobile Phase A (0.1% Formic Acid in Water)	% Mobile Phase B (0.1% Formic Acid in Acetonitrile)
0.0	95	5
0.5	95	5
5.5	40	60
6.0	0	100
10.0	0	100
10.2	95	5
12.0	95	5

This gradient was performed on a Waters X select HSS C18 column (150 mm × 2.1 mm, 3.5 µm) at a flow rate of 0.3 mL/min.[2][3]

Q2: What are the expected retention times for flunixin and 5-hydroxyflunixin with the above gradient?

A2: Using the gradient program and conditions described above, the approximate retention times are:

Compound	Retention Time (min)
5-hydroxyflunixin	Not explicitly stated in the provided context, but it would elute before flunixin.
Flunixin	7.19

Note: Retention times can vary slightly depending on the specific HPLC system, column batch, and laboratory conditions.

Q3: What are the key parameters to consider when optimizing the LC gradient?

A3: When optimizing your LC gradient for the separation of flunixin and its metabolites, consider the following:

• Gradient Slope: As discussed in the troubleshooting guide, a shallower gradient slope across the elution window of the target analytes will generally improve resolution.[1]

• Initial and Final %B: The starting percentage of the organic solvent (%B) should be low enough to ensure retention of the most polar analyte, while the final %B should be high enough to elute all compounds of interest and clean the column.

• Gradient Time: The duration of the gradient directly impacts resolution and analysis time. A longer gradient time generally leads to better separation but a longer run time.[9]

• Flow Rate: Increasing the flow rate can reduce the analysis time, but it will also increase the backpressure and may decrease separation efficiency.

• Column Temperature: Operating at an elevated temperature (e.g., 40°C) can reduce viscosity, leading to lower backpressure and potentially sharper peaks.[2][3]

Experimental Protocols

A detailed methodology for the analysis of flunixin and 5-hydroxyflunixin in biological matrices is provided below, based on established methods.[2][3]

Sample Preparation (QuEChERS-based method for milk)

• Weigh 2 g of milk sample into a 50-mL centrifuge tube.

• Add an appropriate internal standard.

• Add 10 mL of acetonitrile.

• Shake vigorously for 5 minutes and then centrifuge at 4,700 × g for 10 minutes at 4°C.

• Transfer the supernatant to a new 50-mL centrifuge tube containing 500 mg of C18 sorbent and 10 mL of n-hexane saturated with acetonitrile.

• Shake for 10 minutes and centrifuge at 4,700 × g for 5 minutes at 4°C.

• Transfer 5 mL of the acetonitrile extract to a 15-mL centrifuge tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of water:methanol (1:1, v/v) and filter through a 0.2-µm syringe filter into an LC vial.

LC-MS/MS Analysis

• LC System: A standard HPLC or UHPLC system.

• Column: Waters X select HSS C18, 150 mm × 2.1 mm, 3.5 µm particle size.[2][3]

• Mobile Phase A: 0.1% formic acid in water.[2][3]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[2][3]

• Gradient: See the table in FAQ Q1.

• Flow Rate: 0.3 mL/min.[2][3]

• Injection Volume: 5 µL.[2][3]

• Column Temperature: 40°C.[2][3]

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

• Detection: Multiple Reaction Monitoring (MRM).

Quantitative Data Summary

The following table summarizes the performance of a validated method for the determination of flunixin and 5-hydroxyflunixin.[2][3]

Parameter	Flunixin	5-hydroxyflunixin
Linearity (r²)	>0.99	>0.99
Recovery (Method 1)	110% - 115%	94.0% - 108%
Precision (CV, Method 1)	2.2% - 5.4%	3.1% - 9.3%
LOD (µg/kg)	2 - 8	2 - 10
LOQ (µg/kg)	5 - 27	6 - 33

Visualizations

Caption: Experimental workflow for the analysis of flunixin and its metabolites.

Caption: Troubleshooting workflow for common LC gradient optimization issues.

References

• 1. mastelf.com [mastelf.com]
• 2. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) -Food Science of Animal Resources | Korea Science [koreascience.kr]
• 3. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. bitesizebio.com [bitesizebio.com]

improving the recovery of 5-Hydroxy Flunixin-d3 from complex matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs to improve the recovery of 5-Hydroxy Flunixin-d3 from complex biological matrices.

Frequently Asked Questions (FAQs)

Q1: What is 5-Hydroxy Flunixin-d3 and why is its recovery from complex matrices challenging?

A1: 5-Hydroxy Flunixin-d3 is the deuterated stable isotope-labeled internal standard for 5-Hydroxy Flunixin (B1672893), the major metabolite of the nonsteroidal anti-inflammatory drug (NSAID) Flunixin. As an internal standard, its accurate and consistent recovery is critical for the precise quantification of the target analyte in biological samples.

The recovery of 5-Hydroxy Flunixin-d3 can be challenging due to several factors:

• Matrix Effects: Complex biological matrices such as plasma, urine, and tissue homogenates contain numerous endogenous components (e.g., proteins, lipids, salts, and pigments) that can interfere with the extraction and analysis process.[1] These interferences can lead to ion suppression or enhancement in the mass spectrometer, resulting in inaccurate quantification.

• Analyte Properties: The physicochemical properties of 5-Hydroxy Flunixin, such as its polarity and potential for binding to matrix components, can influence its extraction efficiency.

• Metabolic Conjugation: In biological systems, 5-Hydroxy Flunixin can be conjugated (e.g., with glucuronic acid) to form more water-soluble metabolites. If the analytical method aims to measure total 5-Hydroxy Flunixin, an enzymatic hydrolysis step is required to cleave these conjugates, which can be a source of variability.[2][3]

Q2: What are the common methods for extracting 5-Hydroxy Flunixin-d3 from biological samples?

A2: The two most common extraction techniques are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE). The choice between these methods often depends on the complexity of the matrix, the required level of cleanliness of the final extract, and the desired sample throughput.

• Solid-Phase Extraction (SPE): This technique separates components of a mixture based on their physical and chemical properties. It is known for providing cleaner extracts compared to LLE and can be automated for high-throughput applications.

• Liquid-Liquid Extraction (LLE): This method separates compounds based on their relative solubilities in two different immiscible liquids. LLE is a simpler and often less expensive technique but may result in less clean extracts compared to SPE.

Q3: How can I minimize matrix effects when analyzing 5-Hydroxy Flunixin-d3?

A3: Minimizing matrix effects is crucial for accurate quantification. Here are several strategies:

• Optimize Sample Preparation: Employ a more selective sample preparation technique like SPE to remove a larger portion of interfering matrix components.

• Chromatographic Separation: Improve the chromatographic method to separate 5-Hydroxy Flunixin-d3 from co-eluting matrix components. This can involve adjusting the mobile phase gradient, changing the column chemistry, or using a higher resolution column.

• Sample Dilution: A straightforward approach is to dilute the sample. This reduces the concentration of interfering components, although it may also lower the analyte concentration, potentially impacting sensitivity.

• Matrix-Matched Calibrators: Prepare calibration standards in a blank matrix that is identical to the study samples. This helps to compensate for consistent matrix effects.

• Use of a Stable Isotope-Labeled Internal Standard: The use of 5-Hydroxy Flunixin-d3 as an internal standard is itself a primary strategy to correct for matrix effects, as it is expected to be affected in the same way as the non-deuterated analyte.

Troubleshooting Guides

Low or Inconsistent Recovery of 5-Hydroxy Flunixin-d3

Problem: You are experiencing low or highly variable recovery of 5-Hydroxy Flunixin-d3 in your experiments.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps	Rationale
Incomplete Protein Precipitation	- Optimize the type and volume of the precipitation solvent (e.g., acetonitrile (B52724), methanol).- Ensure thorough vortexing after adding the solvent.- Increase centrifugation speed and/or time.	Inadequate protein removal can lead to the analyte being trapped in the protein pellet and can also cause column clogging.
Suboptimal SPE Procedure	- Conditioning/Equilibration: Ensure the SPE sorbent is properly conditioned and equilibrated. Do not let silica-based sorbents dry out between steps.[4]- Sample Loading: Optimize the pH of the sample before loading to ensure proper retention of the analyte on the sorbent.- Washing: Use a wash solvent that is strong enough to remove interferences but not so strong that it elutes the analyte.- Elution: Use a solvent that is strong enough to fully elute the analyte from the sorbent. Test different solvents and volumes.	Each step of the SPE process is critical for achieving high and reproducible recovery.
Inefficient LLE	- Solvent Selection: Experiment with different extraction solvents of varying polarity.- pH Adjustment: Adjust the pH of the aqueous phase to ensure the analyte is in a neutral form, which is more readily extracted into an organic solvent.- Emulsion Formation: If emulsions form, try centrifugation, adding salt, or using a different solvent system.	The efficiency of LLE is highly dependent on the choice of solvent and the pH of the sample.
Incomplete Hydrolysis of Conjugates	- Enzyme Selection: Test different types of β-glucuronidase enzymes (e.g., from Helix pomatia or recombinant sources) as their efficiency can vary.[3]- Incubation Conditions: Optimize the incubation time, temperature, and pH for the enzymatic reaction.[3]	If 5-Hydroxy Flunixin is present as a glucuronide conjugate, incomplete hydrolysis will lead to an underestimation of the total concentration.
Analyte Degradation	- Temperature and Light: Protect samples from high temperatures and direct light, especially during long processing times.- pH Stability: Ensure the pH of the sample and processing solvents is within the stability range of the analyte.	5-Hydroxy Flunixin-d3, like many organic molecules, can be susceptible to degradation under harsh conditions.

Data Presentation

Table 1: Recovery of 5-Hydroxy Flunixin from Various Matrices Using Different Extraction Methods

Matrix	Extraction Method	Recovery (%)	Coefficient of Variation (CV, %)	Reference
Milk	Method 1 (Acetonitrile extraction, C18 cleanup)	94.0 - 108	3.1 - 9.3	[1]
Milk	Method 2 (Acetonitrile/Dichloromethane, C18 cleanup)	84.6 - 101	0.7 - 8.4	[1]
Beef	Method 1	83.3 - 106	2.2 - 20	[1]
Chicken	Method 1	83.3 - 106	2.2 - 20	[1]
Egg	Method 1	83.3 - 106	2.2 - 20	[1]
Flatfish	Method 1	83.3 - 106	2.2 - 20	[1]
Shrimp	Method 1	83.3 - 106	2.2 - 20	[1]
Bovine Plasma	Acetonitrile Precipitation	63 - 85	< 12	[5]

Table 2: Matrix Effects of 5-Hydroxy Flunixin in Different Matrices

Matrix	Extraction Method	Matrix Effect (%)	Reference
Milk	Method 1	-24.2	[1]
Milk	Method 2	65.9	[1]

A negative value indicates ion suppression, while a positive value indicates ion enhancement.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction of 5-Hydroxy Flunixin from Milk (Method 2)

This protocol is adapted from a published method for the analysis of flunixin and 5-hydroxy flunixin in milk.[1]

• Sample Preparation:

  • Place 2 g of milk sample into a 50 mL centrifuge tube.

  • Add 100 µL of EDTA solution and shake for 3 minutes.

• Extraction:

  • Add 8.5 mL of acetonitrile containing 0.1% formic acid and 1.5 mL of dichloromethane.

  • Shake the mixture for 15 minutes.

  • Centrifuge at 4,500 x g for 10 minutes at 4°C.

• Purification:

  • Transfer the supernatant to a 15 mL centrifuge tube containing 150 mg of C18 sorbent.

  • Shake for 10 minutes.

  • Centrifuge at 4,500 x g for 10 minutes at 4°C.

• Concentration and Reconstitution:

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of a suitable solvent (e.g., methanol (B129727)/water).

• Final Preparation:

  • Vortex and sonicate to ensure the residue is fully dissolved.

  • Filter the solution through a 0.2 µm syringe filter prior to LC-MS/MS analysis.

Protocol 2: Generic Solid-Phase Extraction (SPE) for Acidic Compounds from Plasma

This is a generic protocol that can be used as a starting point for developing a specific method for 5-Hydroxy Flunixin-d3 from plasma.

• Sample Pre-treatment:

  • To 1 mL of plasma, add the internal standard (5-Hydroxy Flunixin-d3).

  • Add 1 mL of a suitable buffer to adjust the pH to be at least 2 pH units below the pKa of 5-Hydroxy Flunixin.

• SPE Cartridge Conditioning:

  • Condition a mixed-mode or reversed-phase SPE cartridge with 1 mL of methanol followed by 1 mL of water. Do not allow the sorbent to dry.

• Sample Loading:

  • Load the pre-treated sample onto the SPE cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of water to remove salts and other polar interferences.

  • Wash the cartridge with 1 mL of a weak organic solvent (e.g., 5% methanol in water) to remove less polar interferences.

• Elution:

  • Elute the analyte with 1-2 mL of a suitable organic solvent (e.g., methanol, acetonitrile). For acidic compounds, a small amount of a basic modifier (e.g., ammonium (B1175870) hydroxide) in the elution solvent can improve recovery.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in a small volume of mobile phase for LC-MS/MS analysis.

Visualizations

Caption: General experimental workflow for the recovery of 5-Hydroxy Flunixin-d3.

Caption: Logical troubleshooting guide for low recovery of 5-Hydroxy Flunixin-d3.

References

• 1. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 3. Impact of enzymatic hydrolysis on the quantification of total urinary concentrations of chemical biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SPE Method Development | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. researchgate.net [researchgate.net]

addressing poor peak shape in the analysis of 5-Hydroxy Flunixin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing poor peak shape during the analysis of 5-Hydroxy Flunixin.

Troubleshooting Guide: Poor Peak Shape

Poor peak shape in HPLC analysis of 5-Hydroxy Flunixin can manifest as peak tailing, fronting, broadening, or splitting. Below is a guide to troubleshoot these common issues.

Table 1: Troubleshooting Poor Peak Shape for 5-Hydroxy Flunixin Analysis

Observed Problem	Potential Cause	Recommended Solution	Quantitative Parameter to Adjust
Peak Tailing	Secondary interactions between the analyte's amine group and acidic silanols on the column stationary phase.	Adjust mobile phase pH to suppress silanol (B1196071) ionization. Add a competitive base to the mobile phase. Use a base-deactivated column.	pH: Adjust to be 2 units below the pKa of the amine or 2 units above the pKa of the silanols. Competitive Base (e.g., Triethylamine): Start with a low concentration (e.g., 0.1% v/v) and optimize.
Column overload.	Reduce the amount of sample injected onto the column.	Injection Volume: Decrease by 50%. Sample Concentration: Dilute the sample 10-fold.
Blocked column frit or contaminated guard column.	Reverse flush the column (if permissible by the manufacturer). Replace the guard column.	N/A
Peak Fronting	Sample solvent is stronger than the mobile phase.	Prepare the sample in the initial mobile phase or a weaker solvent.[1]	N/A
Sample overload, particularly at high concentrations.[2][3]	Decrease the sample concentration or injection volume.[1][2]	Injection Volume: Decrease by 50-80%. Sample Concentration: Dilute the sample 10 to 100-fold.
Column collapse or void formation.[3]	Replace the column. Ensure operating pressure and temperature are within the column's specified limits.	N/A
Peak Broadening	High extra-column volume.	Use shorter, narrower internal diameter tubing. Ensure proper connections.	Tubing ID: Reduce from 0.010" to 0.005" or 0.0025". Tubing Length: Keep as short as possible.
Mobile phase viscosity too high.	Optimize the mobile phase composition by reducing the percentage of the more viscous solvent (if possible without compromising resolution).	Organic Modifier %: Adjust in 5% increments.
Column contamination or aging.[4]	Flush the column with a strong solvent. If unresolved, replace the column.	N/A
Split Peaks	Partially blocked column inlet frit.[3]	Reverse flush the column or replace the frit if possible.	N/A
Sample solvent incompatible with the mobile phase, causing sample precipitation at the column head.[4]	Dissolve the sample in the mobile phase.	N/A
Co-elution with an interfering compound.	Optimize the mobile phase composition or gradient to improve resolution.	Gradient Slope: Adjust the rate of change of the organic modifier.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 5-Hydroxy Flunixin that can affect its chromatographic peak shape?

A1: 5-Hydroxy Flunixin is a metabolite of Flunixin.[5][6] Its chemical structure contains both a carboxylic acid and a secondary amine functional group. These groups can interact with the stationary phase of an HPLC column. The basic amine group, in particular, can interact with acidic silanol groups on silica-based columns, leading to peak tailing.[7] The overall polarity and solubility of the molecule are also critical factors in selecting the appropriate mobile phase and stationary phase.[6]

Q2: I'm observing significant peak tailing with 5-Hydroxy Flunixin on a C18 column. What is the most likely cause and how can I fix it?

A2: The most probable cause of peak tailing for an amine-containing compound like 5-Hydroxy Flunixin on a standard C18 column is secondary interactions between the basic amine group and residual acidic silanol groups on the silica (B1680970) packing material.[7]

To address this, you can:

• Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., with 0.1% formic acid or acetic acid) will protonate the silanol groups, reducing their interaction with the protonated amine of your analyte.

• Add a Competing Base: Incorporating a small amount of a competing base, such as triethylamine (B128534) (TEA), into your mobile phase can mask the active silanol sites.[8]

• Use a Base-Deactivated Column: Modern HPLC columns are often "end-capped" or otherwise treated to minimize the number of accessible silanol groups. Using a column specifically designed for the analysis of basic compounds is highly recommended.

Q3: My 5-Hydroxy Flunixin peak is fronting. What are the common causes for this?

A3: Peak fronting is less common than tailing but is often indicative of a few specific issues:

• Sample Overload: Injecting too much of your analyte can saturate the stationary phase, causing some molecules to travel through the column more quickly.[2][3] The solution is to reduce the injection volume or dilute your sample.[1][2]

• Incompatible Sample Solvent: If your sample is dissolved in a solvent that is significantly stronger (more eluting power) than your mobile phase, the sample band will spread and can lead to a fronting peak.[1] Always try to dissolve your sample in the initial mobile phase composition.

• Column Degradation: In some cases, a void at the head of the column can cause peak fronting. This usually requires column replacement.

Q4: Can the mobile phase buffer affect the peak shape of 5-Hydroxy Flunixin?

A4: Yes, the buffer is critical. The pKa values of 5-Hydroxy Flunixin's functional groups mean that its ionization state is dependent on the mobile phase pH. An inadequately buffered mobile phase can lead to pH shifts on the column, resulting in broad or misshapen peaks. It is important to choose a buffer with a pKa close to the desired mobile phase pH and to use it at a sufficient concentration (typically 10-25 mM) to provide adequate buffering capacity.

Experimental Protocol: HPLC Analysis of 5-Hydroxy Flunixin

This protocol is a general starting point and may require optimization for your specific application and matrix.

1. Sample Preparation (from Bovine Plasma) [9]

• To 1 mL of plasma, add a suitable internal standard.

• Add 2 mL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the initial mobile phase.

• Filter through a 0.22 µm syringe filter before injection.

2. HPLC-UV Method

• Column: C18, 250 x 4.6 mm, 5 µm particle size (or a modern equivalent with high purity silica and end-capping)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10-90% B

  • 15-18 min: 90% B

  • 18-20 min: 90-10% B

  • 20-25 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• UV Detection: 290 nm

Visualizations

Caption: Troubleshooting workflow for poor peak shape in HPLC analysis.

References

• 1. HPLC Troubleshooting Guide [scioninstruments.com]
• 2. youtube.com [youtube.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. News - Common Causes of Poor Peak Shape in HPLC and How to Fix Them [mxchromasir.com]
• 5. 5-hydroxy Flunixin | TargetMol [targetmol.com]
• 6. caymanchem.com [caymanchem.com]
• 7. waters.com [waters.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

stability of 5-Hydroxy Flunixin-d3 in different storage conditions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the stability of 5-Hydroxy Flunixin-d3 under various storage conditions. As a deuterated internal standard, its stability is critical for the accuracy and reproducibility of bioanalytical methods. While specific quantitative stability data for 5-Hydroxy Flunixin-d3 is not extensively available in published literature, this guide offers best practices derived from general knowledge of deuterated standards and related compounds.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 5-Hydroxy Flunixin-d3?

A1: To ensure the long-term integrity of 5-Hydroxy Flunixin-d3, it is crucial to adhere to proper storage conditions. These recommendations are based on information from suppliers and general best practices for deuterated compounds.

Data Presentation: Recommended Storage Conditions

Form	Condition	Temperature	Duration	Key Considerations
Solid (Neat/Powder)	Long-term	-20°C or colder	Years	Store in a desiccator to protect from moisture. Minimize freeze-thaw cycles.
Short-term	+4°C	Weeks to Months	Keep well-sealed and protected from light.
Solution in Aprotic Solvent	Long-term	-80°C	Up to 1 year	Use high-purity aprotic solvents like acetonitrile (B52724) or methanol (B129727). Store in tightly sealed, amber vials.
(e.g., Acetonitrile, Methanol)	Short-term	-20°C	Months	Aliquot into smaller volumes to avoid repeated warming and cooling of the main stock solution.
Bench-top (during use)	Room Temperature	Hours	Prepare fresh working solutions daily. Protect from light.
Solution in Protic/Aqueous Solvent	Not Recommended for Storage	N/A	N/A	Risk of hydrogen-deuterium (H/D) exchange, which can compromise isotopic purity. Prepare fresh for immediate use only.

Q2: How should I prepare stock and working solutions of 5-Hydroxy Flunixin-d3 to ensure stability?

A2: The choice of solvent and proper handling are critical to prevent degradation and maintain isotopic purity. High-purity aprotic solvents are generally recommended.[1] It is crucial to avoid acidic or basic aqueous solutions, as these can catalyze the exchange of deuterium (B1214612) atoms with protons from the solvent.[1][2]

Q3: What are the potential stability issues with 5-Hydroxy Flunixin-d3, and how can I troubleshoot them?

A3: The primary stability concerns for deuterated standards are chemical degradation and isotopic exchange (hydrogen-deuterium exchange). Troubleshooting these issues involves a systematic evaluation of storage conditions, handling procedures, and analytical methodology.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Loss of Signal Intensity / Inconsistent Response	Chemical Degradation: Exposure to light, elevated temperatures, or reactive matrices. Repeated freeze-thaw cycles can also contribute.	- Prepare fresh working solutions from a properly stored stock solution. - Review storage conditions; ensure protection from light and appropriate temperature control. - Minimize the time the standard spends at room temperature.
Adsorption to Container: Low concentration solutions may adsorb to the walls of glass or plastic containers.	- Use silanized glass vials or polypropylene (B1209903) tubes. - Prepare working solutions fresh as needed.
Inaccurate Quantification / Shift in Isotopic Profile	Hydrogen-Deuterium (H/D) Exchange: Deuterium atoms are replaced by hydrogen from the solvent or matrix. This is more likely in protic solvents (water, methanol with water) or under acidic/basic conditions.	- Use high-purity aprotic solvents (e.g., acetonitrile) for stock and working solutions. - Avoid preparing or storing solutions in aqueous or acidic/basic media for extended periods. - Verify the isotopic purity using high-resolution mass spectrometry (HRMS) to check for an increase in the abundance of lower mass isotopologues.
Appearance of Unexpected Peaks in Chromatogram	Formation of Degradation Products: Stress conditions such as heat, light, or extreme pH can cause the molecule to break down.	- Conduct a forced degradation study to identify potential degradants. - Ensure the analytical method is "stability-indicating," meaning it can separate the intact standard from its degradation products.

Experimental Protocols

Protocol 1: General Procedure for Preparation of Stock and Working Solutions

This protocol outlines the steps for preparing a deuterated internal standard stock solution and subsequent working solutions for spiking into samples.

• Equilibration: Allow the vial containing the solid 5-Hydroxy Flunixin-d3 to equilibrate to room temperature before opening to prevent condensation.

• Reconstitution (Stock Solution): Briefly centrifuge the vial to ensure all powder is at the bottom. Using a calibrated pipette, add the appropriate volume of a high-purity aprotic solvent (e.g., acetonitrile or methanol) to achieve the desired stock concentration (e.g., 1 mg/mL).

• Dissolution: Gently vortex or sonicate the vial for a few minutes to ensure the standard is completely dissolved.

• Storage of Stock Solution: Transfer the stock solution to a labeled, amber, airtight container for storage under the recommended conditions (e.g., -80°C).

• Working Solution Preparation: Allow the stock solution to equilibrate to room temperature. Using a calibrated pipette, transfer the required volume of the stock solution into a new volumetric flask and dilute with the appropriate solvent or matrix to the final concentration. Prepare working solutions fresh as needed.

Protocol 2: Outline for a Forced Degradation Study

To assess the intrinsic stability of 5-Hydroxy Flunixin-d3 and develop a stability-indicating analytical method, a forced degradation study can be performed. This involves subjecting the standard to various stress conditions.[3][4]

Stress Condition	Typical Protocol
Acid Hydrolysis	Incubate a solution of the standard in 0.1 N HCl at 60°C for several hours.
Base Hydrolysis	Incubate a solution of the standard in 0.1 N NaOH at 60°C for several hours.
Oxidation	Treat a solution of the standard with 3% H₂O₂ at room temperature.
Thermal Degradation	Heat the solid standard at a high temperature (e.g., 105°C) for several hours.
Photostability	Expose a solution of the standard to UV light (e.g., 254 nm) or a combination of UV and visible light.

Samples should be taken at various time points and analyzed by a suitable method (e.g., HPLC-UV, LC-MS/MS) to quantify the remaining standard and detect any degradation products.

Visualizations

Caption: Workflow for assessing the stability of 5-Hydroxy Flunixin-d3.

Caption: Decision tree for troubleshooting stability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Development and Validation of a Stability-Indicating HPLC Method for the Simultaneous Determination of Florfenicol and Flunixin Meglumine Combination in an Injectable Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pharmasm.com [pharmasm.com]

Technical Support Center: Minimizing Analytical Variability with Deuterated Internal Standards

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide expert guidance on the use of deuterated internal standards to minimize analytical variability in quantitative mass spectrometry assays. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of inaccurate or inconsistent results when using a deuterated internal standard?

A: Inaccurate or inconsistent quantitative results, despite the use of a deuterated internal standard (IS), typically stem from a few common issues. These include:

• Lack of Co-elution: The deuterated IS and the analyte may have slightly different retention times.[1][2]

• Differential Matrix Effects: The analyte and the IS can experience different levels of ion suppression or enhancement from components in the sample matrix.[1][2][3]

• Isotopic or Chemical Impurities: The presence of unlabeled analyte or other impurities in the internal standard can lead to inaccurate quantification.[1][2]

• Isotopic Exchange: Deuterium (B1214612) atoms on the IS can be replaced by hydrogen atoms from the surrounding environment (back-exchange), altering the standard's concentration.[1][2][4]

Q2: Why is my deuterated internal standard eluting at a different retention time than my analyte?

A: A chromatographic shift between a deuterated internal standard and the corresponding analyte is a known phenomenon often referred to as the "isotope effect".[3] Deuterated compounds can exhibit slightly shorter retention times in reversed-phase chromatography compared to their non-deuterated counterparts.[1] This can be problematic as it may lead to differential matrix effects, where the analyte and IS are exposed to varying levels of ion suppression or enhancement, thereby compromising analytical accuracy.[1][2]

Q3: What are "differential matrix effects" and how can they be mitigated?

A: Differential matrix effects occur when the analyte and the co-eluting internal standard experience different degrees of ion suppression or enhancement from the sample matrix.[2] Even with a deuterated internal standard, studies have shown that matrix effects can differ by 26% or more in complex matrices like plasma and urine.[1][5] This can lead to inaccurate quantification.

Mitigation Strategies:

• Optimize Sample Preparation: Employ more rigorous sample clean-up procedures such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[6]

• Sample Dilution: Diluting the sample can reduce the concentration of matrix components that cause ion suppression or enhancement.[6]

• Chromatographic Optimization: Adjusting the chromatographic method to ensure co-elution of the analyte and internal standard can help, though it may not completely eliminate differential effects.[2]

Q4: How can I assess the isotopic and chemical purity of my deuterated internal standard?

A: Ensuring the purity of your deuterated internal standard is critical for accurate results. High isotopic enrichment (≥98%) and chemical purity (>99%) are essential.[1]

Verification Methods:

• Certificate of Analysis (CoA): Always request a CoA from your supplier that specifies the isotopic and chemical purity.[1]

• Instrumental Analysis: The purity can be experimentally verified using high-resolution mass spectrometry (HRMS) or quantitative NMR (qNMR).[1]

• Analyte Contribution Check: A simple experimental check involves preparing a blank matrix sample spiked only with the deuterated internal standard at the working concentration. Analyze this sample and monitor the mass transition for the unlabeled analyte. The response of the unlabeled analyte should be less than 20% of the response at the Lower Limit of Quantification (LLOQ).[2]

Troubleshooting Guides

Issue 1: High Variability in Internal Standard Response

If you observe inconsistent internal standard peak areas across your analytical run, it can be indicative of several issues. The first step is to plot the IS peak area for all samples to identify any patterns.[6]

Pattern of Variability	Potential Causes	Recommended Action
Sporadic Flyers (One or two samples with drastically different IS response)	Pipetting error, injection error, sample-specific matrix effects.[6]	Re-analyze the affected sample. If the issue persists, investigate for matrix effects in that specific sample.[6]
Systematic Trend (IS response for unknown samples is consistently higher or lower than calibration and QC samples)	Differences in matrix composition between study samples and standards.[6]	Prepare calibration standards and QCs in a matrix that is more representative of the study samples.
Abrupt Shift (Sudden change in IS response mid-run)	Change in instrument conditions, error in preparing a subset of samples.[6]	Review instrument logs and sample preparation records. Re-inject a subset of samples to confirm the shift.[6]

Issue 2: Suspected Isotopic Exchange (Back-Exchange)

Isotopic exchange can lead to a decrease in the internal standard signal and a corresponding increase in the analyte signal, resulting in erroneously high concentrations.[2] This is more likely to occur if the deuterium labels are on heteroatoms (e.g., -OH, -NH) or on carbons adjacent to carbonyl groups.[1][2]

• Prepare Two Sample Sets:

  • Set A (Control): Spike the deuterated internal standard into a clean solvent.

  • Set B (Matrix): Spike the deuterated internal standard into a blank sample matrix (e.g., plasma, urine).[1]

• Incubate: Store both sets of samples under the same conditions (time, temperature, pH) as your typical sample preparation and analysis workflow.[1]

• Process and Analyze: Extract the samples using your standard procedure and analyze them by LC-MS/MS.[1]

• Evaluate: Monitor for any increase in the signal of the non-deuterated analyte in Set B compared to Set A. A significant increase suggests that H/D back-exchange is occurring.[1]

Issue 3: Evaluating Differential Matrix Effects

This experiment is designed to quantify the extent of ion suppression or enhancement on both the analyte and the internal standard.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare the analyte and internal standard in a clean solvent.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample and then spike in the analyte and internal standard.[2]

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into a blank matrix sample before extraction.[2]

• Analyze: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Effect:

  • Matrix Factor (MF) = (Peak Area in Set B) / (Peak Area in Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no significant matrix effect.[7]

• Compare: Calculate the MF for both the analyte and the internal standard. A significant difference in their MF values indicates differential matrix effects.

Sample Set	Analyte Peak Area	IS Peak Area	Analyte MF	IS MF	Interpretation
Set A (Neat)	2,500,000	3,000,000	-	-	Reference
Set B (Post-Spike)	1,500,000	2,700,000	0.60	0.90	Analyte experiences 40% suppression, while IS experiences only 10% suppression.

In this example, the significant difference in matrix factors would likely lead to an overestimation of the analyte concentration.[2]

Visual Workflows and Logical Relationships

Caption: A logical workflow for troubleshooting inaccurate quantitative results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. waters.com [waters.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

dealing with co-eluting interferences in flunixin analysis

Welcome to the Technical Support Center for flunixin (B1672893) analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address common challenges encountered during the analytical determination of flunixin, with a specific focus on managing co-eluting interferences.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of co-eluting interferences in flunixin analysis?

A1: Co-eluting interferences in flunixin analysis typically arise from two main sources:

• Endogenous Matrix Components: Biological samples are complex matrices containing numerous endogenous compounds. In matrices like plasma, milk, and tissue, components such as fatty acids, pigments, and sugars can be co-extracted with flunixin and may not be fully resolved chromatographically, leading to matrix effects and potential co-elution.[1][2][3]

• Structurally Related Compounds:

  • Metabolites: The primary metabolite of flunixin is 5-hydroxyflunixin.[1][4][5][6] Due to its structural similarity, it can potentially co-elute with the parent drug if the chromatographic method is not adequately optimized.

  • Other Non-Steroidal Anti-Inflammatory Drugs (NSAIDs): Other NSAIDs administered concurrently, such as phenylbutazone (B1037) or meloxicam (B1676189), could potentially co-elute depending on the analytical method used.[7][8][9]

  • Isobaric Interferences: These are compounds with the same nominal mass as flunixin but different chemical structures. While less common, they can be a source of interference, especially in complex matrices when using mass spectrometry for detection.

Q2: I am observing a shoulder on my flunixin peak. What could be the cause and how can I resolve it?

A2: A shoulder on your flunixin peak often indicates the presence of a co-eluting substance. Here's a systematic approach to troubleshoot this issue:

• Verify Peak Purity: If using a photodiode array (PDA) detector, check the peak purity across the entire peak. A non-homogenous spectrum suggests a co-eluting interference. For mass spectrometry (MS) detection, examine the mass spectra across the peak for the presence of interfering ions.

• Consider the Primary Metabolite: The most likely co-eluting compound is its main metabolite, 5-hydroxyflunixin.[1][4][5][6] Ensure your analytical method is validated for the separation of these two compounds.

• Optimize Chromatographic Conditions:

  • Gradient Modification: If using a gradient method, try decreasing the ramp rate of the organic mobile phase around the elution time of flunixin to improve resolution.

  • Mobile Phase Composition: Switching the organic modifier (e.g., from acetonitrile (B52724) to methanol) or adjusting the pH of the aqueous phase can alter selectivity and resolve the co-eluting peaks.[10][11]

  • Column Chemistry: Consider using a column with a different stationary phase (e.g., C8 instead of C18) or a column with a smaller particle size for higher efficiency.[12]

• Review Sample Preparation: Inadequate sample cleanup can lead to the persistence of matrix components that co-elute with flunixin. Consider incorporating a solid-phase extraction (SPE) step or optimizing your existing liquid-liquid extraction (LLE) or QuEChERS protocol.[1][2][3]

Q3: How can I minimize matrix effects in my flunixin analysis?

A3: Matrix effects, such as ion suppression or enhancement in LC-MS/MS analysis, are a significant challenge. Here are some strategies to mitigate them:

• Effective Sample Preparation: The goal is to remove as many interfering matrix components as possible. Techniques like SPE, LLE, and protein precipitation are crucial.[1][2][3] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is also widely used for food samples.[2][3]

• Use of an Internal Standard: A stable isotope-labeled internal standard (e.g., flunixin-d3) is highly recommended.[13] It will co-elute with the analyte and experience similar matrix effects, thus providing more accurate quantification.

• Chromatographic Separation: Good chromatographic separation of flunixin from the bulk of the matrix components is essential. A well-optimized gradient can help to separate the analyte from early-eluting, often highly abundant, matrix components.

• Matrix-Matched Calibrants: Preparing calibration standards in a blank matrix extract that is representative of the samples can help to compensate for matrix effects.[1]

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during flunixin analysis.

Problem 1: Poor Peak Shape (Tailing or Fronting)

Possible Cause	Troubleshooting Action
Secondary Interactions with Stationary Phase	For basic compounds like flunixin, interactions with residual silanols on the column can cause tailing. Ensure the mobile phase pH is appropriate to maintain a consistent ionization state of flunixin. Adding a small amount of a competing base (e.g., triethylamine) to the mobile phase can also help.[10][14]
Column Overload	Inject a smaller volume or a more dilute sample to see if the peak shape improves.[10]
Extra-Column Volume	Minimize the length and internal diameter of tubing between the injector, column, and detector.
Column Contamination or Void	Backflush the column with a strong solvent. If the problem persists, a void may have formed at the column inlet, and the column may need to be replaced.[14]
Inappropriate Injection Solvent	Whenever possible, dissolve the sample in the initial mobile phase. If a stronger solvent must be used, inject a smaller volume.[11]

Problem 2: Inconsistent Retention Times

Possible Cause	Troubleshooting Action
Pump Malfunction	Check for leaks in the pump and ensure proper solvent delivery. Monitor the pump pressure for any unusual fluctuations.
Inconsistent Mobile Phase Preparation	Prepare fresh mobile phase and ensure accurate mixing of all components. Degas the mobile phase thoroughly.[11]
Column Temperature Fluctuations	Use a column oven to maintain a constant temperature.
Column Equilibration	Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection, especially for gradient methods.

Experimental Protocols

Protocol 1: Extraction and Analysis of Flunixin and 5-Hydroxyflunixin in Milk by LC-MS/MS

This protocol is adapted from a validated method for the determination of flunixin and its primary metabolite in milk.[1][4][15]

1. Sample Preparation (LLE with dSPE Cleanup)

• To 2 g of a homogenized milk sample in a 50 mL centrifuge tube, add 100 µL of EDTA solution and vortex for 3 minutes.[1][2]

• Add 8.5 mL of acetonitrile containing 0.1% formic acid and 1.5 mL of dichloromethane.

• Shake vigorously for 15 minutes and then centrifuge at 4500 x g for 10 minutes at 4°C.

• Transfer the supernatant to a 15 mL centrifuge tube containing 150 mg of C18 sorbent.

• Vortex for 10 minutes and centrifuge at 4500 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of methanol, sonicate for 5 minutes, and vortex for 1 minute.

• Centrifuge at 16,000 x g for 10 minutes at 4°C and filter the supernatant through a 0.2 µm nylon syringe filter into an autosampler vial.

2. LC-MS/MS Parameters

• LC System: Agilent 1200 series or equivalent

• Column: Waters X select HSS C18 (150 mm × 2.1 mm, 3.5 µm)[15]

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile[15]

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-5.5 min: 5% to 60% B

  • 5.5-6.0 min: 60% to 100% B

  • 6.0-10.0 min: Hold at 100% B

  • 10.0-10.2 min: 100% to 5% B

  • 10.2-12.0 min: Hold at 5% B[15]

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Sciex API 4000 or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Flunixin: m/z 297.1 → 279.1 (Quantifier), 297.1 → 251.1 (Qualifier)

  • 5-Hydroxyflunixin: m/z 313.1 → 295.1 (Quantifier), 313.1 → 267.1 (Qualifier)

Quantitative Data Summary

The following tables summarize validation data from published methods for flunixin analysis in various matrices.

Table 1: Method Performance for Flunixin and 5-Hydroxyflunixin in Milk [1][4]

Parameter	Flunixin	5-Hydroxyflunixin
LOD (µg/kg)	2 - 4	3 - 5
LOQ (µg/kg)	5 - 15	9 - 15
Recovery (%)	97.2 - 115	84.6 - 108
Precision (CV %)	2.2 - 5.4	0.7 - 9.3

Table 2: Method Performance for Flunixin and 5-Hydroxyflunixin in Bovine Plasma [16]

Parameter	Flunixin	5-Hydroxyflunixin
LOD (µg/mL)	0.03	0.03
LOQ (µg/mL)	0.06	0.05
Recovery (%)	63 - 85	63 - 81
Precision (CV %)	< 12	< 11.7

Table 3: Method Performance for Flunixin in Bovine Muscle [13]

Parameter	Value
LOD (µg/kg)	0.4
LOQ (µg/kg)	1.0
Recovery (%)	95.3 - 102.4
Precision (CV %)	< 7.8

Visualizations

Caption: Troubleshooting workflow for co-elution issues.

Caption: Sample preparation workflow for flunixin analysis.

Caption: Metabolic pathway of flunixin.

References

• 1. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Food Science of Animal Resources [kosfaj.org]
• 3. researchgate.net [researchgate.net]
• 4. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification and characterization of the enzymes responsible for the metabolism of the non-steroidal anti-inflammatory drugs, flunixin meglumine and phenylbutazone, in horses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification and characterization of the enzymes responsible for the metabolism of the non-steroidal anti-inflammatory drugs, flunixin meglumine and phenylbutazone, in horses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A comparative study of the effects of meloxicam and flunixin meglumine (NSAIDs) as adjunctive therapy on interferon and tumor necrosis factor production in calves suffering from enzootic bronchopneumonia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. madbarn.com [madbarn.com]
• 10. uhplcs.com [uhplcs.com]
• 11. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 12. LC-MS/MS Determination of 21 Non-Steroidal Anti-Inflammatory Drugs Residues in Animal Milk and Muscles [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. agilent.com [agilent.com]
• 15. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) -Food Science of Animal Resources | Korea Science [koreascience.kr]
• 16. researchgate.net [researchgate.net]

enhancing the sensitivity of 5-Hydroxy Flunixin detection in LC-MS/MS

Welcome to the technical support center for the LC-MS/MS analysis of 5-Hydroxy Flunixin (B1672893). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is 5-Hydroxy Flunixin and why is it important to detect?

A1: 5-Hydroxy Flunixin is the primary metabolite of Flunixin, a nonsteroidal anti-inflammatory drug (NSAID) used in veterinary medicine.[1][2][3] Monitoring for 5-Hydroxy Flunixin is crucial for food safety, as it is the marker residue for Flunixin in milk and other animal-derived products.[1][2] Regulatory bodies in various regions, including the United States, the European Union, and South Korea, have established maximum residue limits (MRLs) for this compound in food products.[1][4]

Q2: What are the typical sample preparation methods for 5-Hydroxy Flunixin analysis in complex matrices like milk?

A2: Common sample preparation techniques aim to extract the analyte and remove matrix components that can interfere with LC-MS/MS analysis. These methods include:

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This is a widely used method for food sample preparation.[1]

• Solvent Precipitation/Extraction: This involves using organic solvents like acetonitrile (B52724) or a mixture of acetone (B3395972) and ethyl acetate (B1210297) to precipitate proteins and extract the analyte.[5][6][7]

• Solid-Phase Extraction (SPE): This technique is used for sample cleanup after an initial extraction, often employing strong cation exchange cartridges.[5][6]

Q3: How can I minimize matrix effects in my analysis?

A3: Matrix effects, which can cause ion suppression or enhancement, are a significant challenge in LC-MS/MS analysis of complex samples.[1][4][8] Strategies to mitigate matrix effects include:

• Effective Sample Cleanup: Utilizing techniques like SPE or liquid-liquid extraction can remove interfering matrix components.[5][9]

• Chromatographic Separation: Optimizing the LC method to separate 5-Hydroxy Flunixin from co-eluting matrix components is crucial.[10]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract that is similar to the sample can compensate for matrix effects.[3]

• Use of Internal Standards: An isotopically labeled internal standard, if available, can help to correct for matrix effects and variations in sample preparation and instrument response.[7]

Q4: What are the recommended LC-MS/MS parameters for sensitive detection of 5-Hydroxy Flunixin?

A4: For sensitive detection, a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode is typically used.[10] Key parameters to optimize include:

• Ionization Mode: Electrospray ionization (ESI) in positive mode is commonly employed.[6][7]

• LC Column: A C18 reversed-phase column is frequently used for separation.[1][4]

• Mobile Phase: A gradient of water and acetonitrile, often with an additive like formic acid or acetic acid and a buffer like ammonium (B1175870) acetate, is used to achieve good chromatographic separation.[1][4][8]

• MS/MS Transitions: Specific precursor-to-product ion transitions for 5-Hydroxy Flunixin should be selected and optimized for maximum sensitivity.

Troubleshooting Guides

This section provides solutions to common problems encountered during the LC-MS/MS analysis of 5-Hydroxy Flunixin.

Issue 1: Low Signal Intensity or Poor Sensitivity

Possible Causes and Solutions:

Cause	Solution
Suboptimal Ion Source Parameters	Tune the ion source parameters, including capillary voltage, gas flow, and desolvation temperature, to maximize the signal for 5-Hydroxy Flunixin.[10][11]
Inefficient Sample Extraction	Evaluate and optimize the sample preparation method. Ensure the pH of the extraction solvent is appropriate for 5-Hydroxy Flunixin.
Ion Suppression	Implement strategies to minimize matrix effects, such as improving sample cleanup, optimizing chromatography, or using matrix-matched calibration.[10][12]
Analyte Degradation	Prepare fresh samples and standards to ensure stability. Investigate the stability of 5-Hydroxy Flunixin under your experimental conditions.[7][12]
Incorrect MS/MS Transitions	Verify the precursor and product ions for 5-Hydroxy Flunixin and optimize the collision energy for each transition.

Issue 2: Poor Peak Shape (Tailing, Splitting, or Broadening)

Possible Causes and Solutions:

Cause	Solution
Column Contamination	Flush the column with a strong solvent or replace it if necessary. Use a guard column to protect the analytical column.[13]
Incompatible Injection Solvent	Ensure the injection solvent is compatible with the mobile phase. A solvent stronger than the initial mobile phase can cause peak distortion.[13]
Secondary Interactions	Adjust the mobile phase pH or use a different column chemistry to minimize secondary interactions between the analyte and the stationary phase.[13]
Extra-Column Volume	Minimize the length and diameter of tubing between the injector, column, and detector to reduce peak broadening.[13]

Issue 3: Retention Time Shifts

Possible Causes and Solutions:

Cause	Solution
Inconsistent Mobile Phase Composition	Prepare fresh mobile phase and ensure accurate mixing of solvents. Degas the mobile phase to prevent bubble formation.
Column Equilibration	Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection.[12]
Fluctuations in Column Temperature	Use a column oven to maintain a stable temperature.[14]
Changes in the Column	Over time, column performance can degrade. Replace the column if retention times continue to shift despite other troubleshooting efforts.

Experimental Protocols

Protocol 1: QuEChERS-based Extraction from Milk (Method 1)

This protocol is based on a multi-residue, multi-class analysis method and is noted for its environmental friendliness due to low reagent use.[1][2]

• Weigh 2 g of milk sample into a 50-mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Shake the mixture for 5 minutes and then centrifuge at 4,700 x g for 10 minutes at 4°C.

• Transfer the supernatant to a second 50-mL centrifuge tube containing 500 mg of C18 and 10 mL of n-hexane saturated with acetonitrile.

• Shake for 10 minutes and centrifuge at 4,700 x g for 5 minutes at 4°C.

• Transfer 5 mL of the acetonitrile extract to a 15-mL centrifuge tube and evaporate to dryness under a stream of nitrogen gas at 40°C.

• Reconstitute the residue in 1 mL of water:methanol (1:1, v/v).

• Filter the reconstituted sample through a 0.2-μm PTFE syringe filter before LC-MS/MS analysis.[1]

Protocol 2: Solvent Extraction and Cleanup from Milk (Method 2)

This method involves the use of additional reagents for extraction and cleanup.[1][4]

• Weigh 2 g of milk sample into a 50-mL centrifuge tube.

• Add 100 µL of EDTA solution and shake for 3 minutes.

• Add 8.5 mL of acetonitrile containing 0.1% formic acid and 1.5 mL of dichloromethane.

• Shake for 15 minutes and centrifuge at 4,500 x g for 10 minutes at 4°C.

• Decant the supernatant into a 15-mL centrifuge tube containing 150 mg of C18.

• Shake for 10 minutes and centrifuge at 4,500 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new 15-mL centrifuge tube and evaporate to dryness under a gentle stream of nitrogen gas at 40°C.

• Reconstitute the residue with 1 mL of methanol, sonicate for 5 minutes, and mix vigorously for 1 minute.

• Centrifuge for 10 minutes at 16,000 x g and 4°C.

• Filter the supernatant through a 0.2-μm nylon syringe filter before LC-MS/MS analysis.[1][4]

Quantitative Data Summary

Table 1: Comparison of Two Sample Preparation Methods for 5-Hydroxy Flunixin in Milk

Parameter	Method 1	Method 2
Recovery	94.0%–108%	84.6%–101%
Coefficient of Variation (CV)	3.1%–9.3%	0.7%–8.4%
LOD (µg/kg)	5	3
LOQ (µg/kg)	15	9
Matrix Effect	-24.2% (Medium)	65.9% (Strong)
Data sourced from a study comparing two analytical methods for Flunixin and 5-Hydroxy Flunixin in milk.[1]

Visualizations

Caption: General experimental workflow for 5-Hydroxy Flunixin analysis.

Caption: Troubleshooting logic for low signal intensity.

References

• 1. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) -Food Science of Animal Resources | Korea Science [koreascience.kr]
• 5. Determination and confirmation of 5-hydroxyflunixin in raw bovine milk using liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A quick LC-MS-MS method for the determination of flunixin in bovine muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 10. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. ssi.shimadzu.com [ssi.shimadzu.com]
• 13. agilent.com [agilent.com]
• 14. zefsci.com [zefsci.com]

Technical Support Center: 5-Hydroxy Flunixin-d3 in Regulated Bioanalysis

This technical support center provides best practices, troubleshooting guides, and frequently asked questions (FAQs) for the use of 5-Hydroxy Flunixin-d3 as an internal standard in regulated bioanalysis. The information is tailored for researchers, scientists, and drug development professionals to ensure accurate and reliable results in their experimental workflows.

Troubleshooting Guides

This section addresses specific issues that may arise during the bioanalysis of 5-Hydroxy Flunixin using its deuterated internal standard, 5-Hydroxy Flunixin-d3.

Issue 1: Poor or Inconsistent Internal Standard (IS) Response

Symptom: The peak area of 5-Hydroxy Flunixin-d3 is low, variable across a run, or shows a drifting pattern.

Possible Causes & Solutions:

Possible Cause	Recommended Action	Acceptable Criteria (Example)
Inconsistent IS Spiking	Verify the precision and accuracy of the pipettes used for adding the IS solution. Ensure the IS solution is fully homogenized before use.	Pipette calibration should be within ±5% of the nominal volume.
Degradation of IS	Prepare fresh IS working solutions. Investigate the stability of 5-Hydroxy Flunixin-d3 in the storage solvent and in the biological matrix under the experimental conditions (e.g., freeze-thaw, bench-top stability).	Stability should be demonstrated with recovery within 85-115% of the nominal concentration.
Matrix Effects	Evaluate matrix effects by comparing the IS response in extracted blank matrix samples to the response in a neat solution.[1] If significant suppression or enhancement is observed, optimize the sample preparation method (e.g., try a different extraction technique like liquid-liquid extraction or solid-phase extraction).	The coefficient of variation (CV) of the IS-normalized matrix factor should be ≤15%.
Instrumental Issues	Check for issues with the LC-MS/MS system, such as a dirty ion source, inconsistent spray, or detector fatigue.[1] Plot the IS response versus injection order to identify trends.[2]	The IS response for calibration standards and QCs should be within a defined range (e.g., 50-150% of the mean response).

Issue 2: Chromatographic Problems

Symptom: Peak splitting, tailing, or a significant shift in retention time between 5-Hydroxy Flunixin and 5-Hydroxy Flunixin-d3. While stable isotope-labeled internal standards are preferred, deuterated compounds can sometimes exhibit different chromatographic behavior.[3][4]

Possible Causes & Solutions:

Possible Cause	Recommended Action	Acceptable Criteria (Example)
Isotope Effect	A slight retention time shift between the analyte and the deuterated IS can occur.[1] This is often more pronounced in reverse-phase chromatography. Optimize the chromatographic method by adjusting the mobile phase composition, gradient slope, or column temperature to minimize the separation.	The retention time difference should be minimal and consistent across the run. The peaks should be sufficiently resolved from other matrix components.
Column Overload	Inject a lower concentration of the analyte and IS to see if the peak shape improves.	Peak asymmetry factor should be between 0.8 and 1.5.
Column Degradation	Replace the analytical column with a new one of the same type. Use a guard column to protect the analytical column.	Consistent retention times and peak shapes for all injections in the run.
pH of Mobile Phase	The pH of the mobile phase can affect the ionization state and retention of both the analyte and IS. Ensure the mobile phase is properly prepared and buffered.	Consistent mobile phase pH throughout the analytical batch.

Frequently Asked Questions (FAQs)

Q1: Why is a stable isotope-labeled internal standard like 5-Hydroxy Flunixin-d3 preferred for regulated bioanalysis?

A stable isotope-labeled (SIL) internal standard is the preferred choice in regulated bioanalysis because it has the same chemical structure as the analyte and, therefore, exhibits very similar behavior during sample extraction, chromatography, and ionization. This helps to accurately compensate for variability in the analytical process, such as extraction recovery and matrix effects. Regulatory bodies like the FDA recommend the use of SIL internal standards.

Q2: What are the key validation parameters to assess for an internal standard in a bioanalytical method?

According to regulatory guidelines such as the ICH M10, the following should be evaluated:

• Internal Standard Response: The response of the IS should be monitored for consistency across all calibration standards, quality controls (QCs), and study samples.[2]

• Matrix Effect: The influence of the biological matrix on the ionization of the analyte and IS should be investigated to ensure that it does not affect the accuracy of the results.[5][6]

• Carryover: Potential carryover of the analyte and IS in blank samples injected after a high concentration sample should be assessed.

• Stability: The stability of the IS in the stock and working solutions, as well as in the biological matrix under various storage and handling conditions, must be established.

Q3: What should I do if I observe significant contribution from the internal standard to the analyte signal?

This can happen if the deuterated internal standard contains a small amount of the unlabeled analyte as an impurity.[1]

Experimental Protocol: Assessing Contribution from Internal Standard [1]

• Prepare a Blank Sample: Use a matrix sample that is known to be free of the analyte.

• Spike with Internal Standard: Add 5-Hydroxy Flunixin-d3 at the same concentration used in the assay.

• Analyze the Sample: Inject the sample into the LC-MS/MS system and monitor the mass transition for the unlabeled 5-Hydroxy Flunixin.

• Evaluate the Response: The response for the unlabeled analyte in this sample should be less than 20% of the response of the Lower Limit of Quantification (LLOQ) for the analyte. If it is higher, it indicates significant contamination of the IS. In this case, you may need to source a purer batch of the internal standard or adjust the IS concentration.[1]

Q4: How do I properly evaluate matrix effects for 5-Hydroxy Flunixin and 5-Hydroxy Flunixin-d3?

Experimental Protocol: Matrix Effect Evaluation [1]

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): 5-Hydroxy Flunixin and 5-Hydroxy Flunixin-d3 in a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Extract blank biological matrix and then spike the extract with 5-Hydroxy Flunixin and 5-Hydroxy Flunixin-d3.

  • Set C (Pre-Extraction Spike): Spike blank biological matrix with 5-Hydroxy Flunixin and 5-Hydroxy Flunixin-d3 before the extraction process.

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Factor (MF) and Recovery:

  • Matrix Factor = (Peak Area in Set B) / (Peak Area in Set A)

  • Recovery = (Peak Area in Set C) / (Peak Area in Set B)

• Calculate IS-Normalized Matrix Factor:

  • IS-Normalized MF = (MF of Analyte) / (MF of IS)

The following table summarizes hypothetical data from a matrix effect experiment:

Sample Set	Analyte Peak Area	IS Peak Area	Matrix Factor (Analyte)	Matrix Factor (IS)	IS-Normalized MF
Set A (Neat)	1,000,000	1,200,000	-	-	-
Set B (Post-Spike)	800,000	1,100,000	0.80	0.92	0.87

In this example, the analyte experiences some ion suppression (MF < 1). However, the IS also shows a similar effect, and the IS-normalized matrix factor is close to 1, indicating that the internal standard is effectively compensating for the matrix effect. The CV of the IS-normalized matrix factor across multiple lots of matrix should be ≤15%.

Visualizations

Caption: Standard bioanalytical workflow for the quantification of 5-Hydroxy Flunixin.

Caption: Decision tree for troubleshooting inconsistent internal standard response.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) -Food Science of Animal Resources | Korea Science [koreascience.kr]

Reference Data & Comparative Studies

A Comparative Guide to Bioanalytical Method Validation Using 5-Hydroxy Flunixin-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the validation of a bioanalytical method for Flunixin and its primary metabolite, 5-Hydroxy Flunixin, utilizing a stable isotope-labeled (SIL) internal standard, 5-Hydroxy Flunixin-d3. The use of a SIL internal standard is a cornerstone of robust quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), offering superior precision and accuracy by compensating for variability in sample extraction and matrix effects.

The validation parameters detailed herein are based on the principles outlined in the International Council for Harmonisation (ICH) M10 guideline for bioanalytical method validation, ensuring regulatory compliance and data reliability.[1][2][3]

Comparison of Internal Standard (IS) Strategies

The choice of internal standard is critical to method performance. A suitable IS should mimic the analytical behavior of the analyte. Here, we compare the deuterated metabolite IS (5-Hydroxy Flunixin-d3) with other common strategies.

Strategy	Description	Advantages	Disadvantages
Stable Isotope-Labeled (SIL) Metabolite IS	5-Hydroxy Flunixin-d3 is used to quantify 5-Hydroxy Flunixin. Flunixin-d3 is used for Flunixin.	- Co-elutes with the analyte, providing the best compensation for matrix effects and extraction variability.- High specificity in MS detection.[4][5]- Considered the "gold standard" by regulatory bodies.	- Higher cost of synthesis.- Potential for isotopic interference if not carefully monitored.
Structural Analog IS	A different molecule with similar chemical properties (e.g., another NSAID) is used.	- Lower cost than SIL standards.- Readily available.	- Different chromatographic retention and ionization efficiency can lead to poor compensation for matrix effects.- May not accurately reflect analyte recovery during sample preparation.
No Internal Standard	Analyte response is compared directly to an external calibration curve.	- Lowest cost.- Simple to implement.	- Highly susceptible to variations in matrix effects and sample preparation, leading to poor accuracy and precision.- Generally not acceptable for regulatory bioanalysis.

Detailed Experimental Protocol: LC-MS/MS Quantification

This protocol outlines a typical procedure for the quantification of Flunixin and 5-Hydroxy Flunixin in a biological matrix like bovine milk or plasma.

1. Materials and Reagents

• Reference Standards: Flunixin, 5-Hydroxy Flunixin

• Internal Standards: Flunixin-d3, 5-Hydroxy Flunixin-d3[4][5][6][7]

• Biological Matrix: Blank bovine plasma/milk (screened for absence of analytes)

• Solvents: Acetonitrile (B52724), Methanol, Dichloromethane (LC-MS grade)

• Reagents: Formic acid, EDTA

• Solid Phase Extraction (SPE): Strong cation exchange or C18 cartridges[8]

2. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare separate stock solutions for each reference standard and internal standard in methanol.

• Working Solutions: Prepare serial dilutions of the stock solutions to create calibration curve standards and quality control (QC) samples.

• Internal Standard Spiking Solution: Prepare a solution containing Flunixin-d3 and 5-Hydroxy Flunixin-d3 at a fixed concentration (e.g., 100 ng/mL) in the reconstitution solvent.

3. Sample Preparation (Protein Precipitation & SPE)

• Aliquot 2 g of the biological matrix sample into a centrifuge tube.[9][10]

• Add 100 µL of EDTA solution and vortex for 3 minutes.[9][10]

• Add 8.5 mL of acetonitrile containing 0.1% formic acid and 1.5 mL of dichloromethane.[9][10]

• Vortex for 5 minutes and centrifuge at 4,700 x g for 10 minutes.[10]

• Transfer the supernatant to a new tube containing C18 sorbent and n-hexane.[10]

• Vortex for 10 minutes and centrifuge.

• Transfer 5 mL of the acetonitrile layer, evaporate to dryness under nitrogen at 40°C.

• Reconstitute the residue with 1 mL of the internal standard spiking solution (in 50:50 methanol:water).

• Filter through a 0.2-µm PTFE syringe filter into an autosampler vial for LC-MS/MS analysis.[10]

4. LC-MS/MS Instrumentation and Conditions

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High Performance Liquid Chromatography (UHPLC) system.

• Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase: Gradient elution with (A) 0.1% Formic Acid in Water and (B) 0.1% Formic Acid in Acetonitrile.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization (ESI), positive mode.

• Detection: Selected Reaction Monitoring (SRM). Monitor at least two specific precursor-product ion transitions for each analyte and internal standard to ensure specificity.

Method Validation Data

The following tables summarize representative data from a full method validation according to FDA and ICH M10 guidelines.[11][12]

Table 1: Linearity and Lower Limit of Quantification (LLOQ)

The calibration curve demonstrates the relationship between instrument response and known analyte concentrations.

Analyte	Calibration Range (ng/mL)	LLOQ (ng/mL)	Correlation Coefficient (r²)	Weighting
Flunixin	1 - 2000	1	> 0.995	1/x²
5-Hydroxy Flunixin	1 - 2000	1	> 0.995	1/x²

Acceptance Criteria: r² ≥ 0.99. Back-calculated concentrations of standards must be within ±15% of nominal (±20% at LLOQ).

Table 2: Accuracy and Precision

Accuracy (% Bias) and precision (% CV) are assessed by analyzing QC samples at multiple concentration levels on different days.[13]

Analyte	QC Level	Conc. (ng/mL)	Intra-day Precision (%CV) (n=5)	Intra-day Accuracy (%Bias) (n=5)	Inter-day Precision (%CV) (3 runs)	Inter-day Accuracy (%Bias) (3 runs)
Flunixin	LLOQ	1	9.1%	5.4%	10.2%	6.8%
Low	3	6.5%	3.1%	7.8%	4.5%
Mid	100	4.2%	-1.8%	5.1%	-0.9%
High	1500	3.8%	-2.5%	4.5%	-1.7%
5-Hydroxy Flunixin	LLOQ	1	8.8%	7.2%	11.5%	8.1%
Low	3	7.1%	4.0%	8.3%	5.3%
Mid	100	5.0%	-0.5%	6.2%	1.1%
High	1500	4.1%	-3.1%	4.9%	-2.4%

Acceptance Criteria: Precision (%CV) ≤ 15% (≤ 20% at LLOQ). Accuracy (%Bias) within ±15% (±20% at LLOQ).[11] Recent studies show similar performance with accuracy between 84.6%-115% and precision between 0.7%-9.3%.[9][14]

Table 3: Matrix Effect and Recovery

This evaluates the influence of matrix components on analyte ionization and the efficiency of the extraction process.

Analyte	QC Level	Recovery (%)	Matrix Effect (%)
Flunixin	Low	88.5%	95.2% (Ion Suppression: -4.8%)
High	91.2%	96.1% (Ion Suppression: -3.9%)
5-Hydroxy Flunixin	Low	85.4%	93.8% (Ion Suppression: -6.2%)
High	87.9%	94.5% (Ion Suppression: -5.5%)
5-Hydroxy Flunixin-d3 (IS)	Mid	86.8%	94.1% (Ion Suppression: -5.9%)

Acceptance Criteria: The %CV of the IS-normalized matrix factor across different lots of matrix should be ≤ 15%. Consistent recovery is desired.

Visualizations

Bioanalytical Method Workflow

The diagram below illustrates the complete workflow from sample receipt to final data reporting, highlighting key stages of the analytical process.

Bioanalytical method workflow from sample receipt to reporting.

Validation Parameter Relationships

This diagram shows how fundamental validation parameters are interconnected to establish a method's overall performance characteristics.

Interrelationship of key bioanalytical validation parameters.

References

• 1. ICH M10 guideline: validation of bioanalytical methods [kymos.com]
• 2. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. database.ich.org [database.ich.org]
• 4. Flunixin-D3 - High-Purity Reference Standard for LC-MS/MS Quantification (CAS 1015856-60-6) [witega.de]
• 5. caymanchem.com [caymanchem.com]
• 6. 5-Hydroxy Flunixin D3 [a-2-s.com]
• 7. 5-Hydroxy Flunixin-d3 (Major) | LGC Standards [lgcstandards.com]
• 8. Determination and confirmation of 5-hydroxyflunixin in raw bovine milk using liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) -Food Science of Animal Resources | Korea Science [koreascience.kr]
• 11. nalam.ca [nalam.ca]
• 12. fda.gov [fda.gov]
• 13. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 14. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Inter-Laboratory Flunixin Quantification Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various analytical methods for the quantification of flunixin (B1672893), a non-steroidal anti-inflammatory drug (NSAID), in biological matrices. The performance of key methodologies—Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography (HPLC), and Enzyme-Linked Immunosorbent Assay (ELISA)—is evaluated based on experimental data from inter-laboratory and comparative studies. This document aims to assist researchers in selecting the most appropriate method for their specific analytical needs.

Mechanism of Action: Cyclooxygenase Inhibition

Flunixin exerts its anti-inflammatory, analgesic, and antipyretic effects by inhibiting cyclooxygenase (COX) enzymes, which are key in the inflammatory cascade.[1] This inhibition prevents the conversion of arachidonic acid into prostaglandins (B1171923) and thromboxanes, key mediators of inflammation and pain.

Caption: Inhibition of COX enzymes by flunixin.

Quantitative Method Comparison

The following tables summarize the performance characteristics of different flunixin quantification methods as reported in various studies.

Table 1: Comparison of Two LC-MS/MS Methods in Milk [2]

Parameter	Method 1	Method 2
Linearity (r²)	>0.99	>0.99
Recovery (Flunixin)	110%–115%	97.2%–99.6%
Recovery (5-Hydroxy Flunixin)	94.0%–108%	84.6%–101%
Intra-lab CV (Flunixin)	2.2%–5.4%	2.2%–3.9%
Intra-lab CV (5-Hydroxy Flunixin)	3.1%–9.3%	0.7%–8.4%
Inter-lab CV (Flunixin)	8.9%–22%	Not Reported
Inter-lab CV (5-Hydroxy Flunixin)	14%–20%	Not Reported
LOD (Flunixin)	4 µg/kg	2 µg/kg
LOQ (Flunixin)	15 µg/kg	5 µg/kg
LOD (5-Hydroxy Flunixin)	5 µg/kg	3 µg/kg
LOQ (5-Hydroxy Flunixin)	15 µg/kg	9 µg/kg

Table 2: Comparison of ELISA and LC-MS/MS in Bovine Plasma [3][4]

Parameter	ELISA	LC-MS/MS
Limit of Detection (Flunixin)	0.42 ng/mL	0.1 ng/mL
Limit of Detection (5-Hydroxy Flunixin)	Not Reported	0.3 ng/mL
Working/Linearity Range (Flunixin)	0.76–66.4 ng/mL	0.5–2000 ng/mL

Table 3: Validation of an HPLC-UV Method in Bovine Plasma [5]

Parameter	Flunixin	5-Hydroxyflunixin
Limit of Detection	0.03 µg/mL	0.03 µg/mL
Limit of Quantitation	0.06 µg/mL	0.05 µg/mL
Linearity Range	0.06-1.2 µg/mL	0.05-2.0 µg/mL
Accuracy (CV, %)	< 12%	< 12%
Overall Recovery	63-85%	63-85%

Experimental Protocols

A generalized workflow for the quantification of flunixin in biological samples is presented below. Specific details for each method vary and are elaborated in the respective protocols.

Caption: A typical workflow for flunixin analysis.

LC-MS/MS Method Protocol (Adapted from multiple sources)

• Sample Preparation:

  • For plasma samples, a mixed-mode cation exchange solid-phase extraction can be employed.[3]

  • For milk samples, an organic solvent extraction is common. For instance, in one method, an EDTA solution is added to the milk sample, followed by acetonitrile (B52724) with 0.1% formic acid and dichloromethane.[2]

• Extraction and Cleanup:

  • The mixture is shaken and centrifuged. The supernatant is then purified using a C18 cartridge.[2]

• Analysis:

  • The final sample is filtered and analyzed using a liquid chromatography-tandem mass spectrometry system.[2]

  • Quantification is typically performed using an internal standard, such as flunixin-d3.[4]

HPLC-UV Method Protocol

• Sample Preparation:

  • Plasma samples are extracted with acetonitrile to deproteinize and extract the analytes.[5]

• Analysis:

  • The extracted sample is analyzed by liquid chromatography with ultraviolet detection.[5]

  • A C18 column is commonly used for separation, with a mobile phase consisting of a mixture of 0.1% (v/v) formic acid in water and methanol.[1]

  • Detection is typically performed at a wavelength of 270 nm or 285 nm.[1][6]

ELISA Method Protocol

• Sample Preparation:

  • Plasma samples require a minimum 1:10 dilution with a phosphate (B84403) buffer (e.g., 50 mM).[3]

• Assay:

  • The assay is performed according to the commercial immunoassay kit instructions. This typically involves adding the diluted sample to antibody-coated wells, followed by the addition of a conjugate and substrate.

• Detection:

  • The resulting color change is measured using a microplate reader, and the concentration is determined by comparison to a standard curve.

Logical Comparison of Analytical Techniques

The choice of analytical method depends on various factors, including the required sensitivity, specificity, sample throughput, and available resources.

Caption: Key attributes of different analytical methods.

LC-MS/MS is generally considered the gold standard for quantification and confirmation due to its high sensitivity and specificity.[4] It can accurately measure low concentrations of flunixin and its metabolites.

HPLC-UV offers a balance between performance and cost. While generally less sensitive than LC-MS/MS, it can be a reliable method for routine analysis where very low detection limits are not essential.[5]

ELISA is a high-throughput and cost-effective method suitable for screening large numbers of samples.[4] However, it may be subject to cross-reactivity and generally provides less specificity compared to chromatographic methods. For intravenous dosing, significant differences in pharmacokinetic parameters were observed between ELISA and LC-MS/MS analyses.[3][4]

References

• 1. Development and validation of high-performance liquid chromatography method for determination of flunixin-meglumine and its impurities in preparations for veterinary use | Archives of Pharmacy [aseestant.ceon.rs]
• 2. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of ELISA and LC-MS/MS for the measurement of flunixin plasma concentrations in beef cattle after intravenous and subcutaneous administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Measurement of flunixin in equine inflammatory exudate and plasma by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

5-Hydroxy Flunixin-d3 as an Internal Standard for NSAID Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of non-steroidal anti-inflammatory drugs (NSAIDs), the selection of an appropriate internal standard is a critical determinant of method accuracy and reliability. This guide provides a comprehensive comparison of 5-Hydroxy Flunixin-d3 with other commonly used deuterated internal standards for the bioanalysis of NSAIDs using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The use of a stable isotope-labeled internal standard (SIL-IS) is widely considered the gold standard in quantitative mass spectrometry.[1] These standards, which have a few hydrogen atoms replaced with deuterium, are chemically identical to the analyte of interest. This structural similarity ensures that they co-elute with the analyte and experience similar ionization effects, thereby effectively compensating for variations during sample preparation and analysis, including matrix effects.[2]

5-Hydroxy Flunixin is the primary metabolite of Flunixin, a potent NSAID used in veterinary medicine.[3] Its deuterated form, 5-Hydroxy Flunixin-d3, serves as an excellent internal standard for the quantification of Flunixin and its metabolite. This guide will explore its performance in comparison to other deuterated standards used for a broader range of NSAIDs.

Performance Comparison of Deuterated Internal Standards

Internal Standard	Analyte(s)	Matrix	Recovery (%)	Precision (RSD/CV %)	Reference
5-Hydroxy Flunixin-d3	5-Hydroxy Flunixin	Milk	89 - 108	3 - 16	[4]
Ibuprofen-d3	Ibuprofen (B1674241)	Human Plasma	78.4 - 80.9	< 5	[5]
Carprofen-d3	Multiple NSAIDs	Milk, Meat, Eggs	Not Specified	Not Specified	[6]
Deracoxib-d4	Various NSAIDs	Not Specified	Not Specified	Not Specified	[7]
Flunixin-d3	Flunixin	Not Specified	Not Specified	Not Specified	[8]

Note: The data presented above is compiled from different studies and should be interpreted with caution as experimental conditions may vary.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below are outlines of key experimental protocols for the quantification of NSAIDs using an internal standard with LC-MS/MS.

Sample Preparation (Protein Precipitation)

A simple and efficient protein precipitation method is commonly employed for the extraction of NSAIDs from biological matrices.

• To a 100 µL aliquot of the biological sample (e.g., plasma, milk), add 20 µL of the internal standard solution (e.g., 5-Hydroxy Flunixin-d3 in methanol).

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.

LC-MS/MS Analysis

The analysis is typically performed on a high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Column: A C18 reversed-phase column is commonly used for the separation of NSAIDs.

• Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol) is typically employed.

• Ionization Mode: Electrospray ionization (ESI) in either positive or negative mode is used, depending on the specific NSAID.

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for both the analyte and the internal standard.

Visualizing Key Processes

To better understand the underlying principles and workflows, the following diagrams are provided.

NSAID Mechanism of Action: The Cyclooxygenase (COX) Pathway

NSAIDs exert their anti-inflammatory, analgesic, and antipyretic effects primarily through the inhibition of cyclooxygenase (COX) enzymes, which are key to the synthesis of prostaglandins.

Mechanism of action of NSAIDs via the COX pathway.

Experimental Workflow for NSAID Quantification

The following diagram illustrates a typical workflow for the quantification of NSAIDs in a biological matrix using an internal standard.

A typical experimental workflow for NSAID analysis.

Logic for Internal Standard Selection

The choice of an internal standard is a critical step in method development. The ideal IS should co-elute with the analyte to experience and correct for the same degree of matrix effects.

Logic for selecting an appropriate internal standard.

References

• 1. myadlm.org [myadlm.org]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. vibgyorpublishers.org [vibgyorpublishers.org]
• 5. Establishment and validation of an SIL-IS LC-MS/MS method for the determination of ibuprofen in human plasma and its pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Navigating Precision and Accuracy in Bioanalysis: A Comparative Guide to the 5-Hydroxy Flunixin-d3 Internal Standard Method

For researchers, scientists, and drug development professionals, the precise and accurate quantification of drug metabolites is paramount. In the analysis of the non-steroidal anti-inflammatory drug (NSAID) Flunixin, its major metabolite, 5-Hydroxy Flunixin, serves as a key marker. The use of a stable isotope-labeled internal standard is crucial for achieving reliable results. This guide provides a comprehensive comparison of the analytical methods for 5-Hydroxy Flunixin, with a focus on the performance of methods utilizing a deuterated internal standard, Flunixin-d3, a close structural analog to the requested 5-Hydroxy Flunixin-d3.

While the direct use of 5-Hydroxy Flunixin-d3 as an internal standard is not widely documented in the reviewed literature, the application of Flunixin-d3 for the quantification of both Flunixin and 5-Hydroxy Flunixin is a well-established and validated approach. This guide will present data from methods employing Flunixin-d3 and compare them with other analytical techniques to provide a clear perspective on their accuracy and precision.

Performance Data at a Glance:

The following tables summarize the performance characteristics of various analytical methods for the determination of 5-Hydroxy Flunixin.

Table 1: Performance of LC-MS/MS Methods for 5-Hydroxy Flunixin Analysis

Method	Internal Standard	Matrix	Accuracy (Recovery %)	Precision (%CV)	Linearity (r²)	LOQ
LC-MS/MS	Flunixin-d3	Tilapia Plasma	80-120%	<15%	>0.99	2.5 ng/mL [1]
LC-MS/MS (Method 1)	Not Specified	Milk	94.0%–108%	3.1%–9.3%	>0.99	15 µg/kg[2][3]
LC-MS/MS (Method 2)	Not Specified	Milk	84.6%–101%	0.7%–8.4%	>0.99	9 µg/kg[2][3]
LC-MS/MS	Not Specified	Bovine Milk	101% (mean)	5%	Not Specified	1 ppb[4]

Table 2: Comparison with Other Analytical Methods

Method	Internal Standard	Matrix	Accuracy (Recovery %)	Precision (%CV)	Linearity (r²)	LOQ
HPLC-UV	Not Specified	Bovine Plasma	63-81%	<11.7%	0.9996	0.05 µg/mL [5]

Experimental Workflows and Protocols

The use of an internal standard is a critical step in the analytical workflow to correct for variations in sample preparation and instrument response. The general workflow for the analysis of 5-Hydroxy Flunixin using an internal standard like Flunixin-d3 is depicted below.

Fig. 1: General experimental workflow for 5-Hydroxy Flunixin analysis.

Detailed Experimental Protocols:

Method 1: LC-MS/MS with Flunixin-d3 Internal Standard (Adapted from[1])

• Sample Preparation: To 100 µL of plasma, 100 µL of the internal standard solution (Flunixin-d3) is added, followed by protein precipitation with an organic solvent.

• Chromatographic Conditions: Separation is achieved on a C18 reverse-phase column with a gradient elution using a mobile phase consisting of ammonium (B1175870) formate (B1220265) and formic acid in water and methanol.

• Mass Spectrometric Parameters: Detection is performed using a tandem mass spectrometer in positive ion mode with selected reaction monitoring (SRM). The transitions for 5-Hydroxyflunixin and Flunixin-d3 are monitored for quantification.

Method 2: Comparative LC-MS/MS Method (Method 1 from[2][3])

• Sample Preparation: A multi-residue, multi-class analysis method is employed. Homogenized samples are extracted with a mixture of water and acetonitrile.

• Chromatographic and Mass Spectrometric Conditions: The final sample is analyzed using liquid chromatography-tandem mass spectrometry. Specific parameters are detailed in the referenced study.

Method 3: Alternative HPLC-UV Method (Adapted from[5])

• Sample Preparation: Plasma samples are extracted with acetonitrile.

• Chromatographic Conditions: Analysis is performed on an HPLC system with UV detection.

• Detection: The wavelength for detection is chosen to maximize the absorbance of 5-Hydroxy Flunixin.

In Conclusion:

The use of a deuterated internal standard, such as Flunixin-d3, in conjunction with LC-MS/MS offers superior accuracy and precision for the quantification of 5-Hydroxy Flunixin in various biological matrices. The data presented demonstrates that this method provides high recovery rates and low coefficients of variation, making it a robust and reliable choice for pharmacokinetic and residue analysis. While alternative methods like HPLC-UV exist, they may offer lower recovery and sensitivity. For researchers and professionals in drug development, the adoption of an LC-MS/MS method with a suitable stable isotope-labeled internal standard is highly recommended for generating high-quality, defensible data.

References

• 1. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 2. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) -Food Science of Animal Resources | Korea Science [koreascience.kr]
• 4. Determination and confirmation of 5-hydroxyflunixin in raw bovine milk using liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Bioanalysis of Flunixin: Evaluating Linearity and Quantification Range with 5-Hydroxy Flunixin-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of flunixin (B1672893), a non-steroidal anti-inflammatory drug (NSAID), in biological matrices. Particular focus is placed on the linearity and range of quantification achievable with the use of 5-Hydroxy Flunixin-d3 as a potential internal standard, alongside other commonly employed deuterated and structural analogs. The information presented is collated from various validated LC-MS/MS methods to assist researchers in selecting and developing robust bioanalytical assays.

Quantitative Performance of Flunixin Quantification Methods

The selection of an appropriate internal standard is critical for the accuracy and precision of LC-MS/MS-based quantification. An ideal internal standard should co-elute with the analyte of interest and exhibit similar ionization efficiency and extraction recovery, thus compensating for variations in sample preparation and instrument response. While 5-Hydroxy Flunixin-d3 is a metabolite of flunixin, its deuterated form makes it a candidate for an internal standard. However, the most closely related and widely accepted internal standard is Flunixin-d3. The following table summarizes the performance characteristics of various methods for flunixin quantification, highlighting the linearity and quantification ranges achieved with different internal standards and in various biological matrices.

Analyte	Internal Standard	Matrix	Linearity (r²)	Linear Range	Limit of Quantification (LOQ)	Reference
Flunixin	Flunixin-d3	Bovine Muscle	>0.99	Not explicitly stated	Not explicitly stated	[1][2]
Flunixin	Flunixin-d3	Fish Muscle	>0.99	2.5 - 500 ng/mL	Not explicitly stated	[3]
Flunixin	Clonixin (B1669224)	Equine Plasma	Not explicitly stated	Not explicitly stated	1 ng/mL	[4]
Flunixin	Not specified	Milk	>0.99	0 - 80 µg/kg	5 - 27 µg/kg	[5][6]
Flunixin	Not specified	Bovine Plasma	Not explicitly stated	0.5 - 2000 ng/mL	0.1 ng/mL	[7]
Flunixin	Not specified	Bovine Plasma	R > 0.9998	0.06 - 1.2 µg/mL	0.06 µg/mL	[8]

Note: The use of 5-Hydroxy Flunixin-d3 as an internal standard for flunixin quantification was not explicitly detailed in the reviewed literature. The data presented for Flunixin-d3 serves as a primary comparison point due to its structural similarity to flunixin.

Experimental Protocols for Flunixin Bioanalysis

The following sections detail a generalized experimental protocol for the quantification of flunixin in biological matrices by LC-MS/MS, based on methodologies reported in the scientific literature.

Sample Preparation

A robust sample preparation protocol is essential to remove matrix interferences and concentrate the analyte. Common techniques include protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE).

Protein Precipitation (PPT) followed by Liquid-Liquid Extraction (LLE):

• To 1 mL of plasma or homogenized tissue, add the internal standard solution (e.g., Flunixin-d3).

• Add 2 mL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

• Transfer the supernatant to a clean tube.

• Perform LLE by adding a suitable organic solvent (e.g., dichloromethane (B109758) or a mixture of n-hexane and acetonitrile).

• Vortex and centrifuge to separate the layers.

• Collect the organic layer and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a mobile phase-compatible solvent for LC-MS/MS analysis.[4][6]

Solid-Phase Extraction (SPE):

• Pre-condition a C18 SPE cartridge with methanol (B129727) followed by water.

• Load the pre-treated sample (e.g., plasma diluted with buffer).

• Wash the cartridge with a weak organic solvent to remove interferences.

• Elute the analyte and internal standard with a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness and reconstitute as described above.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Chromatographic Conditions:

• Column: A C18 reversed-phase column is commonly used for the separation of flunixin and its metabolites.[5]

• Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol with 0.1% formic acid) is typically employed.

• Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is common.

• Column Temperature: The column is often maintained at a constant temperature (e.g., 40 °C) to ensure reproducible retention times.

Mass Spectrometric Conditions:

• Ionization: Electrospray ionization (ESI) in positive ion mode is generally used for the detection of flunixin and its deuterated analogs.[1][2]

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. This involves monitoring specific precursor ion to product ion transitions for both the analyte and the internal standard.

• Typical MRM Transitions:

  • Flunixin: The precursor ion is typically the protonated molecule [M+H]⁺. Common product ions result from the fragmentation of the parent molecule.

  • Flunixin-d3: The precursor ion will be 3 mass units higher than that of flunixin, with fragmentation patterns similar to the unlabeled compound.

Experimental Workflow for Flunixin Quantification

The following diagram illustrates a typical workflow for the quantification of flunixin in a biological matrix using an internal standard.

Caption: Workflow for Flunixin Quantification.

Comparison with Alternatives

The primary alternative to using 5-Hydroxy Flunixin-d3 as an internal standard is the use of Flunixin-d3.[1][2][9]

• Flunixin-d3: As a stable isotope-labeled internal standard, Flunixin-d3 is the ideal choice for the quantification of flunixin. It co-elutes with flunixin and has nearly identical physicochemical properties, leading to the most accurate and precise results by compensating for matrix effects and variations in instrument response.

• Clonixin: As a structural analog, clonixin has been used as an internal standard for flunixin quantification.[4] While it can provide acceptable results, its chromatographic behavior and ionization efficiency may differ from flunixin, potentially leading to less accurate compensation for matrix effects compared to a stable isotope-labeled internal standard.

References

• 1. A quick LC-MS-MS method for the determination of flunixin in bovine muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 4. Quantification and confirmation of flunixin in equine plasma by liquid chromatography-quadrupole time-of-flight tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Flunixin-D3 - High-Purity Reference Standard for LC-MS/MS Quantification (CAS 1015856-60-6) [witega.de]

A Comparative Guide to the Analytical Limits of Flunixin Detection and Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the Limit of Detection (LOD) and Limit of Quantification (LOQ) for the analysis of flunixin (B1672893), a non-steroidal anti-inflammatory drug (NSAID) widely used in veterinary medicine. Understanding the analytical limits of various methods is crucial for regulatory compliance, pharmacokinetic studies, and ensuring food safety. This document summarizes key performance data from various analytical techniques and provides detailed experimental protocols to aid in methodological evaluation and selection.

Comparative Analysis of Flunixin LOD and LOQ

The sensitivity of flunixin analysis varies significantly depending on the analytical methodology and the sample matrix. The following table summarizes the reported LOD and LOQ values for different techniques, offering a clear comparison for researchers.

Analytical Method	Matrix	Analyte(s)	LOD	LOQ	Reference
LC-MS/MS	Milk	Flunixin	2 - 4 µg/kg	5 - 15 µg/kg	[1]
5-Hydroxyflunixin	3 - 5 µg/kg	9 - 15 µg/kg	[1]
Various Livestock & Fishery Products	Flunixin	2 - 8 µg/kg	5 - 27 µg/kg	[1][2]
(Beef, Chicken, Egg, Flatfish, Shrimp)	5-Hydroxyflunixin	2 - 10 µg/kg	6 - 33 µg/kg	[1][2]
Equine Plasma	Flunixin	0.1 ng/mL	1 ng/mL	[3][4]
HPLC-UV	Bovine Plasma	Flunixin	0.03 µg/mL	0.06 µg/mL	[5]
5-Hydroxyflunixin	0.03 µg/mL	0.05 µg/mL	[5]
Bovine Plasma	Flunixin	-	7 ng/mL	[6]
ELISA	Equine Urine	Flunixin	~70 pg/mL	-	[7]

Experimental Workflows and Methodologies

The selection of an appropriate analytical method depends on the specific research question, required sensitivity, and available instrumentation. Below are diagrams and detailed protocols for common flunixin analysis workflows.

Typical LC-MS/MS Workflow for Flunixin Analysis

Caption: A generalized workflow for the analysis of flunixin using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Detailed Experimental Protocols

LC-MS/MS for Flunixin and 5-Hydroxyflunixin in Milk

This method is suitable for the sensitive detection and quantification of flunixin and its primary metabolite in milk.[1]

• Sample Preparation (QuEChERS-based):

  • Weigh 2 g of milk sample into a 50 mL centrifuge tube.

  • Add an organic solvent for extraction.

  • Purify the extract using a C18 sorbent.

  • Concentrate the sample and reconstitute it in a methanol-based solvent.

  • Filter the final sample before injection.[1][2]

• Instrumentation:

  • Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS).

• Validation Parameters:

  • Linearity: A calibration curve is established, typically from 2.5 to 40 µg/kg.[1]

  • Accuracy and Precision: Determined by analyzing samples at three different concentrations, with seven repetitions for each level.[1]

  • LOD and LOQ Calculation: Calculated as 3.3 and 10 times the standard deviation of the slope of the calibration curve, respectively.[1]

LC-MS/MS for Flunixin in Equine Plasma

This protocol is designed for the quantification and confirmation of flunixin in equine plasma, often used in doping control for racehorses.[3]

• Sample Preparation (Liquid-Liquid Extraction):

  • Dilute the plasma sample with a saturated phosphate (B84403) buffer (pH 3.10).

  • Perform liquid-liquid extraction.

  • Dry the extract and reconstitute it in an acetonitrile:water:formic acid solution (50:50:0.1, v/v/v).[3]

• Instrumentation:

  • Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC/Q-TOF/MS/MS).[3]

• Quantification:

  • An internal standard (e.g., clonixin) is used for calibration.[3]

HPLC-UV for Flunixin and 5-Hydroxyflunixin in Bovine Plasma

A robust method for the quantitative determination of flunixin and its metabolite in bovine plasma using readily available HPLC-UV instrumentation.[5]

• Sample Preparation:

  • Extract plasma samples with acetonitrile.[5]

• Instrumentation:

  • High-Performance Liquid Chromatograph with an Ultraviolet (UV) detector.

• Chromatographic Conditions:

  • Detection wavelength set at 290 nm.[5]

• LOD and LOQ Calculation:

  • Determined based on a signal-to-noise ratio of 3 for LOD and 10 for LOQ.[5]

Regulatory Context

Maximum Residue Limits (MRLs) for flunixin are established by regulatory bodies to ensure consumer safety. For instance, in the European Union, the MRL for flunixin and its metabolite in milk is <40 µg/kg, and for flunixin in bovine muscle, it is 20 µg/kg.[1][8] In the United States, the tolerance for the marker residue of flunixin (5-hydroxyflunixin) in milk is 2 ppb.[9] These regulatory limits underscore the importance of employing analytical methods with sufficient sensitivity to detect and quantify flunixin residues at or below these established thresholds.

References

• 1. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantification and confirmation of flunixin in equine plasma by liquid chromatography-quadrupole time-of-flight tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. avmajournals.avma.org [avmajournals.avma.org]
• 7. thomastobin.com [thomastobin.com]
• 8. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) -Food Science of Animal Resources | Korea Science [koreascience.kr]
• 9. avmajournals.avma.org [avmajournals.avma.org]

evaluating the performance of 5-Hydroxy Flunixin-d3 in different animal species

For researchers, scientists, and drug development professionals, the accurate quantification of drug metabolites is paramount. This guide provides a comprehensive evaluation of the performance of 5-Hydroxy Flunixin-d3 as an internal standard in the analysis of the non-steroidal anti-inflammatory drug (NSAID) Flunixin and its primary metabolite, 5-Hydroxy Flunixin, across various animal species. We present a comparative overview of analytical methodologies, performance data, and alternative internal standards, supported by experimental data from recent studies.

Introduction to 5-Hydroxy Flunixin and its Deuterated Standard

Flunixin, a potent NSAID, is widely used in veterinary medicine for its analgesic, anti-inflammatory, and antipyretic properties.[1] Its principal metabolite, 5-Hydroxy Flunixin, retains anti-inflammatory characteristics and serves as a crucial marker for monitoring Flunixin residues in animal-derived products, particularly in milk.[2][3] To ensure the accuracy and reliability of quantitative analyses, especially with sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), a suitable internal standard is essential. 5-Hydroxy Flunixin-d3 is the deuterium-labeled counterpart of 5-Hydroxy Flunixin, designed to mimic the analyte's behavior during sample preparation and analysis, thereby correcting for variations in extraction recovery and matrix effects.[4][5][6]

Performance Evaluation in Different Animal Matrices

Table 1: Method Performance for 5-Hydroxy Flunixin Analysis in Milk

Parameter	Method 1[4][7]	Method 2[4][7]
Recovery (%)	94.0 - 108	84.6 - 101
Coefficient of Variation (CV) (%)	3.1 - 9.3	0.7 - 8.4
LOD (µg/kg)	5	3
LOQ (µg/kg)	15	9
Matrix Effect (%)	-24.2	65.9

Table 2: Method Performance for 5-Hydroxy Flunixin Analysis in Various Livestock and Fishery Products[3][4]

Matrix	Recovery (%)	CV (%)	LOD (µg/kg)	LOQ (µg/kg)	Matrix Effect
Beef	83.3 - 106	2.2 - 20	2	6	Strong
Chicken	83.3 - 106	2.2 - 20	2	6	Strong
Eggs	83.3 - 106	2.2 - 20	2	6	Strong
Flatfish	83.3 - 106	2.2 - 20	10	33	Strongest
Shrimp	83.3 - 106	2.2 - 20	2	6	Strong

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. Below are representative experimental protocols for the analysis of 5-Hydroxy Flunixin in animal-derived food products using LC-MS/MS.

Sample Preparation (Method 1 from Korean Study)[4][7]

This method is noted for being environmentally friendly due to lower reagent use.

• Extraction: An organic solvent is used to extract the target compounds from the milk sample.

• Purification: The extract is purified using a C18 solid-phase extraction (SPE) cartridge.

• Concentration: The purified extract is concentrated.

• Reconstitution: The concentrated sample is reconstituted in a methanol-based solvent.

• Filtration: The final sample is filtered before injection into the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Instrumentation: A liquid chromatograph coupled with a tandem mass spectrometer.

• Column: A reverse-phase column is typically used for chromatographic separation.[5]

• Mobile Phase: A gradient of organic solvent (e.g., acetonitrile (B52724) or methanol) and water, often with additives like formic acid to improve ionization.

• Ionization: Positive electrospray ionization (ESI+) is commonly employed.[5]

• Detection: Selected Reaction Monitoring (SRM) mode is used to monitor specific precursor-to-product ion transitions for both the analyte and the internal standard, ensuring high selectivity and sensitivity.[5]

Visualization of Experimental Workflow

Caption: A typical workflow for the analysis of 5-Hydroxy Flunixin in biological samples.

Alternatives to 5-Hydroxy Flunixin-d3

While 5-Hydroxy Flunixin-d3 is an ideal internal standard due to its structural similarity to the analyte, other compounds have been utilized in the analysis of Flunixin and its metabolites.

• Flunixin-d3: This is the deuterated form of the parent drug, Flunixin. It is a suitable internal standard for the quantification of Flunixin itself and can also be used for the analysis of its metabolites, although it does not perfectly mimic the chromatographic behavior of 5-Hydroxy Flunixin.[8]

• Clonixin: Another NSAID that is structurally related to Flunixin. While not an isotopically labeled analog, it can be used as an internal standard if it exhibits similar extraction and ionization behavior to the analyte and does not interfere with its detection.[9]

• Diclofenac Sodium: This NSAID has also been used as an internal standard in Flunixin analysis.[2]

The choice of internal standard depends on several factors, including commercial availability, cost, and the specific requirements of the analytical method. However, a stable isotope-labeled internal standard like 5-Hydroxy Flunixin-d3 is generally considered the gold standard for LC-MS/MS-based quantification due to its ability to provide the most accurate correction for analytical variability.

Signaling Pathway of Flunixin's Anti-inflammatory Action

To provide a broader context for the importance of accurately measuring Flunixin and its metabolites, the following diagram illustrates its mechanism of action.

Caption: The anti-inflammatory mechanism of Flunixin via inhibition of the COX pathway.

Conclusion

5-Hydroxy Flunixin-d3 stands as a critical tool for the accurate and reliable quantification of 5-Hydroxy Flunixin in a variety of animal species. The data presented in this guide, derived from validated LC-MS/MS methods, demonstrates the successful application of internal standards in achieving high-quality analytical results. While direct comparative performance data for different internal standards is limited, the principles of isotope dilution mass spectrometry strongly support the use of 5-Hydroxy Flunixin-d3 as the most appropriate choice for its corresponding analyte. Researchers can utilize the provided experimental protocols and performance data as a benchmark for developing and validating their own analytical methods for monitoring Flunixin and its metabolites in veterinary and food safety applications.

References

• 1. A Meta-Analysis of International Flunixin Pharmacokinetics in Horses: Toward Regulatory Harmonization and Individualized Detection Times Using Bayesian Paradigm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) -Food Science of Animal Resources | Korea Science [koreascience.kr]
• 4. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. madbarn.com [madbarn.com]
• 7. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 9. researchgate.net [researchgate.net]

Comparative Guide to the Robustness and Ruggedness of Analytical Methods for 5-Hydroxy Flunixin

This guide provides a comparative analysis of the robustness and ruggedness of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of Flunixin (B1672893) and its primary metabolite, 5-Hydroxy Flunixin. The use of a deuterated internal standard, such as 5-Hydroxy Flunixin-d3, is a critical component of these methods, ensuring high accuracy and precision. Robustness and ruggedness are key validation parameters that demonstrate the reliability of an analytical method during normal usage and under various conditions.

Understanding Robustness and Ruggedness:

• Robustness: The capacity of an analytical method to remain unaffected by small, deliberate variations in its parameters. This provides an indication of its reliability during routine use within a single laboratory.[1][2] Examples of tested parameters include minor changes in mobile phase pH or column temperature.[3]

• Ruggedness: A measure of the method's reproducibility when subjected to variations that can occur between different laboratories, analysts, or instruments.[1][4] It demonstrates the method's transferability and reliability under diverse conditions.

Experimental Protocols

A typical bioanalytical method for Flunixin and 5-Hydroxy Flunixin involves sample extraction, chromatographic separation, and detection by mass spectrometry. The following is a generalized protocol based on validated methods.[5][6][7]

1. Sample Preparation (QuEChERS-based Extraction): The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is commonly used for sample preparation in food and biological matrices.[5]

• Weigh 2 g of a homogenized sample (e.g., milk, plasma) into a 50-mL centrifuge tube.

• Add an internal standard solution (containing 5-Hydroxy Flunixin-d3).

• Add 8.5 mL of acetonitrile (B52724) containing 0.1% formic acid and 1.5 mL of dichloromethane.

• Shake the mixture for 15 minutes and centrifuge at 4,500×g for 10 minutes at 4°C.

• Transfer the supernatant to a 15-mL tube containing 150 mg of C18 sorbent for dispersive solid-phase extraction (d-SPE).

• Shake for 10 minutes and centrifuge again under the same conditions.

• Evaporate the resulting supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a methanol-based solvent, filter, and inject into the LC-MS/MS system.[5][7]

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

• Chromatographic Column: A reversed-phase C18 column (e.g., 150 mm × 2.1 mm, 3.5 μm) is typically used for separation.[7]

• Mobile Phase: A gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in methanol (B129727) or acetonitrile (B) is common.[7][8]

• Detection: A tandem mass spectrometer operating in positive electrospray ionization (ESI+) mode with Multiple Reaction Monitoring (MRM) is used for sensitive and selective detection.[7][8]

Robustness and Ruggedness Data Comparison

The robustness of an LC-MS/MS method is assessed by deliberately varying key parameters and observing the effect on the results, such as analyte recovery and precision (expressed as the coefficient of variation, CV, or relative standard deviation, RSD). Ruggedness is often evaluated through inter-laboratory comparisons.

The table below summarizes typical results from robustness and ruggedness studies for methods analyzing Flunixin and 5-Hydroxy Flunixin. The acceptance criteria are generally based on guidelines from bodies like the Codex Alimentarius Commission.[5]

Parameter Varied	Type of Test	Typical Variation	Observed Outcome (Recovery / %CV)	Acceptance Criteria	Result
Inter-Laboratory Comparison	Ruggedness	3 different laboratories	Recovery: 71.2%–94.0%%CV: 14%–20%	Recovery: 70%–120%Inter-lab CV: < 32%	Pass [5]
Different Analysts	Ruggedness	2 different analysts	Combined RSD ≤ 2.0%	Varies by method; generally low RSD is expected	Pass [9]
Mobile Phase Composition	Robustness	± 2% relative change in organic solvent	Minimal effect on retention time and peak area	%CV < 15%	Pass [3][10]
Mobile Phase pH	Robustness	± 0.2-0.5 pH units	Potential shift in retention time	%CV < 15%	Pass [3][10]
Column Temperature	Robustness	± 5 °C	Minor shift in retention time	%CV < 15%	Pass [10]
Flow Rate	Robustness	± 5% of set flow rate	Shift in retention time, minimal impact on quantification	%CV < 15%	Pass

Comparative Analysis

LC-MS/MS methods that utilize a stable, isotopically labeled internal standard like 5-Hydroxy Flunixin-d3 demonstrate excellent robustness and ruggedness.

• Ruggedness: Inter-laboratory validation studies show that these methods are reproducible across different labs, with recovery and precision falling well within the established guidelines.[5] For example, one study comparing two methods found both to be suitable for quantifying Flunixin and 5-Hydroxy Flunixin, with accuracies between 84.6%-115% and precision (CV) between 0.7%-9.3%.[5][11]

• Robustness: The methods are resilient to small, deliberate changes in chromatographic conditions.[8][12] Variations in mobile phase composition, pH, and column temperature typically do not significantly impact the accuracy or precision of quantification, which is a hallmark of a well-developed method.[10] The use of an internal standard that co-elutes with the analyte helps to compensate for minor variations during the analytical run.

One comparative study highlighted a method (Method 1) that was not only robust but also featured a simpler sample preparation protocol and experienced less matrix effect, making it suitable for high-throughput, multi-residue analysis.[5] This demonstrates that while multiple methods may be rugged, some offer superior efficiency and convenience.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for a robustness study of an analytical method.

Caption: Workflow for a robustness evaluation study.

References

• 1. ajpsonline.com [ajpsonline.com]
• 2. japsonline.com [japsonline.com]
• 3. ucimsf.ps.uci.edu [ucimsf.ps.uci.edu]
• 4. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) -Food Science of Animal Resources | Korea Science [koreascience.kr]
• 6. Determination and confirmation of 5-hydroxyflunixin in raw bovine milk using liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Quantification and confirmation of flunixin in equine plasma by liquid chromatography-quadrupole time-of-flight tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. 10.1 Robustness and ruggedness relation to LC-MS method development – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 11. Determination of Flunixin and 5-Hydroxy Flunixin Residues in Livestock and Fishery Products Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 5-Hydroxy Flunixin-d3

Researchers and scientists handling 5-Hydroxy Flunixin-d3 must adhere to stringent disposal protocols to ensure laboratory safety and environmental protection. This analytical standard, a metabolite of the non-steroidal anti-inflammatory drug Flunixin, is categorized as a toxic substance.[1] Proper disposal is not merely a procedural formality but a critical component of responsible laboratory management, governed by regulations such as the Resource Conservation and Recovery Act (RCRA).[2]

Immediate Safety and Handling

Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS) for the specific compound. While a specific SDS for 5-Hydroxy Flunixin-d3 was not located, data for the parent compound, Flunixin, and its derivatives indicate that it is toxic if swallowed and may be fatal if inhaled.[1] Therefore, appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection, should be worn at all times. All handling of this compound should occur in a well-ventilated area, preferably within a chemical fume hood.

Quantitative Hazard Summary

For quick reference, the following table summarizes the key hazard information for compounds structurally similar to 5-Hydroxy Flunixin-d3.

Hazard Classification	GHS Code	Description	Source
Acute Oral Toxicity	H301	Toxic if swallowed.	[1]
Acute Inhalation Toxicity	H330	Fatal if inhaled.	[1]
Skin Irritation	H315	Causes skin irritation.	[1]
Eye Irritation	H319	Causes serious eye irritation.	[1]
Aquatic Toxicity	H411	Toxic to aquatic life with long lasting effects.	[1]

Step-by-Step Disposal Protocol

The disposal of 5-Hydroxy Flunixin-d3 must be managed as hazardous chemical waste.[2][3] Adherence to the following procedural steps is essential for safe and compliant disposal.

• Waste Identification and Segregation:

  • Treat all materials contaminated with 5-Hydroxy Flunixin-d3, including unused product, empty containers, and disposable labware (e.g., pipette tips, vials), as hazardous waste.

  • Segregate this waste stream from other laboratory waste to prevent accidental mixing with incompatible chemicals.[2]

• Containerization:

  • Use only chemically compatible and leak-proof containers for waste accumulation.[2] The container must be in good condition and have a secure, tight-fitting lid.

  • The container should be clearly labeled as "Hazardous Waste" and should identify the contents, including "5-Hydroxy Flunixin-d3" and any other chemicals present in the waste.

• Accumulation and Storage:

  • Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[3]

  • The SAA must be under the control of laboratory personnel.

  • Ensure the waste container is kept closed at all times, except when adding waste.[3]

• Disposal Request and Pickup:

  • Once the container is full, or if the waste has been stored for the maximum allowable time according to your institution's policies (often not to exceed one year), arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor.[3][4]

  • Do not dispose of 5-Hydroxy Flunixin-d3 down the drain or in the regular trash.[2] This is strictly prohibited and can lead to environmental contamination and regulatory violations.

• Documentation:

  • Maintain accurate records of the waste generated, including the chemical name, quantity, and date of disposal. This documentation is a key component of regulatory compliance.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 5-Hydroxy Flunixin-d3.

Caption: Disposal workflow for 5-Hydroxy Flunixin-d3.

By adhering to these procedures, researchers can ensure the safe handling and disposal of 5-Hydroxy Flunixin-d3, thereby protecting themselves, their colleagues, and the environment.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. danielshealth.com [danielshealth.com]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. epa.gov [epa.gov]

Personal protective equipment for handling 5-Hydroxy Flunixin-d3

This guide provides crucial safety and logistical information for the handling and disposal of 5-Hydroxy Flunixin-d3 in a laboratory setting. Researchers, scientists, and drug development professionals should adhere to these procedures to minimize risk and ensure a safe working environment. The following recommendations are based on the known hazards of similar compounds, such as Flunixin-d3 and Flunixin meglumine.[1][2]

Hazard Identification and Risk Assessment

Key Hazards:

• Acute Toxicity (Oral): Toxic if swallowed.[1]

• Acute Toxicity (Inhalation): Potentially fatal if inhaled.[1]

• Skin Corrosion/Irritation: May cause skin irritation.[1]

• Eye Damage/Irritation: May cause serious eye irritation.[1]

• Environmental Hazards: Toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. The following table summarizes the recommended PPE for handling 5-Hydroxy Flunixin-d3, particularly in its solid or powdered form.

PPE Category	Item	Specifications and Use
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Double gloving is advised. Change gloves immediately if contaminated.
Body Protection	Laboratory Coat/Gown	A long-sleeved lab coat or disposable gown should be worn to prevent skin contact.
Eye and Face Protection	Safety Goggles and Face Shield	Chemical splash goggles are required. A face shield should be worn in conjunction with goggles when there is a significant risk of splashing or aerosol generation.
Respiratory Protection	NIOSH/MSHA-approved Respirator	A fitted N95 or higher-level respirator is necessary when handling the powder outside of a certified chemical fume hood or other containment device to prevent inhalation.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational workflow is essential for minimizing exposure and ensuring safety.

1. Preparation and Engineering Controls:

• Ensure that a calibrated analytical balance is located inside a certified chemical fume hood or a ventilated balance safety enclosure.

• Verify that an eyewash station and safety shower are readily accessible and in good working order.[2]

• Prepare all necessary equipment (e.g., spatulas, weighing paper, vials, solvents) and place them within the fume hood before handling the compound.

2. Weighing and Aliquoting:

• Always handle the solid form of 5-Hydroxy Flunixin-d3 within a chemical fume hood to avoid inhalation of airborne particles.

• Don appropriate PPE as outlined in the table above.

• Carefully weigh the desired amount of the compound.

• If preparing solutions, add the solvent to the solid in a closed container within the fume hood.

3. Storage:

• Store 5-Hydroxy Flunixin-d3 in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

• Keep it in a locked cabinet or an area with restricted access.

• For long-term storage, refer to the manufacturer's recommendations, which may include refrigeration or freezing.

Disposal Plan

All waste containing 5-Hydroxy Flunixin-d3 must be treated as hazardous waste and disposed of according to institutional and local regulations.

• Solid Waste: Collect all contaminated solid waste, including gloves, weighing paper, and disposable lab coats, in a clearly labeled hazardous waste container.

• Liquid Waste: Dispose of solutions containing 5-Hydroxy Flunixin-d3 in a designated, sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.

• Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste. Dispose of the rinsed container as directed by your institution's waste management guidelines.

Emergency Procedures

• In case of skin contact: Immediately remove all contaminated clothing and rinse the affected skin area with copious amounts of water for at least 15 minutes.[2] Seek medical attention.

• In case of eye contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.

• If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

• If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention and show the Safety Data Sheet of a similar compound to the medical professional.

• Spills: In case of a small spill, carefully clean it up using appropriate absorbent material while wearing full PPE. For larger spills, evacuate the area and contact your institution's environmental health and safety department.

Caption: Workflow for Safe Handling of 5-Hydroxy Flunixin-d3.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. fishersci.com [fishersci.com]